4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol

• CAS: 438230-75-2

Core Science & Biosynthesis

An In-Depth Technical Guide to the Chemical Properties of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol

This guide provides a comprehensive overview of the chemical properties, synthesis, characterization, and potential applications of the novel heterocyclic compound, 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol. It is intended for researchers, scientists, and professionals in the field of drug development and materials science who are interested in the unique attributes of thiophene-substituted triazole scaffolds.

Introduction: The Significance of Thiophene-Triazole Hybrids

The convergence of thiophene and 1,2,4-triazole moieties in a single molecular framework has garnered significant attention in medicinal chemistry. Thiophene, an electron-rich five-membered heterocycle, is a well-known pharmacophore present in numerous FDA-approved drugs, valued for its bioisosteric properties that can enhance drug-receptor interactions and modulate metabolic profiles[1]. Similarly, the 1,2,4-triazole ring is a privileged structure, integral to a wide array of therapeutic agents exhibiting diverse biological activities, including antimicrobial, antifungal, anticancer, and anti-inflammatory properties[2][3][4]. The strategic hybridization of these two pharmacophores in 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol is anticipated to yield a molecule with a unique chemical profile and significant therapeutic potential.

Molecular Structure and Physicochemical Properties

The chemical structure of the title compound, as depicted below, features a central 4H-1,2,4-triazole ring substituted at the 4-position with an ethyl group and at the 5-position with a 5-isopropylthien-3-yl group. The presence of a thiol group at the 3-position is a key feature, allowing for thione-thiol tautomerism, which can significantly influence its reactivity and biological interactions.

Caption: Proposed synthetic workflow for the target compound.

Detailed Experimental Protocol:

Step 1: Synthesis of 5-Isopropylthiophene-3-carbohydrazide

• A mixture of 5-isopropylthiophene-3-carboxylic acid and a catalytic amount of concentrated sulfuric acid in absolute ethanol is refluxed for several hours. [5]2. The resulting ester, ethyl 5-isopropylthiophene-3-carboxylate, is then refluxed with hydrazine monohydrate to yield the corresponding carbohydrazide. [2] Step 2: Synthesis of N-ethyl-2-(5-isopropylthiophene-3-carbonyl)hydrazine-1-carbothioamide

• The 5-isopropylthiophene-3-carbohydrazide is dissolved in ethanol.

• An equimolar amount of ethyl isothiocyanate is added, and the mixture is refluxed for 1-2 hours. [6]3. Upon cooling, the intermediate thiosemicarbazide precipitates and can be collected by filtration.

Step 3: Cyclization to 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol

• The synthesized thiosemicarbazide is suspended in an aqueous solution of sodium or potassium hydroxide (e.g., 10% NaOH). [6]2. The mixture is heated under reflux for several hours until the evolution of hydrogen sulfide ceases.

• The reaction mixture is cooled and acidified with a dilute mineral acid (e.g., HCl) to precipitate the crude product. [7] Purification: The crude product is purified by recrystallization from a suitable solvent, such as ethanol or an ethanol-water mixture, to yield the pure 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol. [3][7]

Spectroscopic and Analytical Characterization

The structural elucidation of the title compound relies on a combination of modern spectroscopic techniques.

Infrared (IR) Spectroscopy

The IR spectrum provides crucial information about the functional groups present. The thione-thiol tautomerism is a key aspect to consider.

• Thiol (S-H) form: A weak absorption band for the S-H stretch is expected in the region of 2550-2650 cm⁻¹. [8]* Thione (C=S) form: A prominent C=S stretching band is typically observed around 1250-1340 cm⁻¹. [9]* N-H stretch (from tautomerism): A broad band in the range of 3100-3460 cm⁻¹ would indicate the presence of the thione tautomer. [9]* C=N stretch: A sharp absorption band between 1560-1650 cm⁻¹ is characteristic of the triazole ring. [9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is indispensable for confirming the carbon-hydrogen framework.

¹H NMR:

• SH proton: A broad singlet, typically downfield, in the range of 13-14 ppm is characteristic of the SH proton in the thiol form of similar triazoles. [9][10]* Ethyl group protons: A triplet corresponding to the -CH₃ protons and a quartet for the -CH₂- protons will be observed.

• Isopropyl group protons: A doublet for the two -CH₃ groups and a septet for the -CH- proton are expected.

• Thiophene ring protons: Signals in the aromatic region, with coupling patterns dependent on their positions.

• NH proton (thione form): A signal in the 13-14 ppm range can also be attributed to the NH proton in the thione tautomer. [9] ¹³C NMR:

• C=S carbon: In the thione form, the C=S carbon resonates significantly downfield, often around 169-170 ppm. [6]* Triazole ring carbons (C3 and C5): These will appear in the range of 140-165 ppm.

• Thiophene ring carbons: Signals will be observed in the aromatic region (approx. 120-145 ppm). [11]* Aliphatic carbons: Signals for the ethyl and isopropyl carbons will be found in the upfield region.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern, confirming the molecular formula. High-resolution mass spectrometry (HRMS) would provide the exact mass, further validating the elemental composition of the synthesized compound. [5][12]

Potential Applications and Biological Activity

The structural motifs within 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol suggest a range of potential biological activities.

• Antimicrobial and Antifungal Activity: Many 1,2,4-triazole-3-thiol derivatives have demonstrated significant activity against various bacterial and fungal strains. [3][13]The presence of the thiophene ring may enhance this activity.

• Anticancer Potential: Thiophene-triazole hybrids have been investigated as anti-proliferative agents, showing efficacy against cancer cell lines like HepG-2 and MCF-7. [13]Molecular docking studies on similar compounds suggest potential interactions with key enzymes like DNA gyrase and cyclin-dependent kinase 2 (CDK2). [13][14]* Antiviral and Anti-infective Properties: The 1,2,4-triazole core is present in several antiviral drugs, and its derivatives are actively researched for their potential against various viral and infectious diseases. [15]* Corrosion Inhibition: Triazole and thiol derivatives are known for their ability to form protective layers on metal surfaces, making them effective corrosion inhibitors. A structurally related compound has recently been studied for this application. [11]

Conclusion

4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol is a molecule of significant interest, combining two biologically important pharmacophores. The synthetic route is accessible through established chemical transformations, and its structure can be unequivocally confirmed using standard spectroscopic methods. The diverse biological activities reported for analogous compounds underscore the potential of this molecule as a lead compound in drug discovery programs, particularly in the development of new antimicrobial, anticancer, and antiviral agents. Further investigation into its biological profile is highly warranted.

References

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• El-Emam, N. A., et al. (2024). Thiophene-Linked 1,2,4-Triazoles: Synthesis, Structural Insights and Antimicrobial and Chemotherapeutic Profiles. ResearchGate. Available at: [Link]

• Al-Janabi, Z. A. H. (2019). synthesis, characterization and antibacterial evaluation of new 1,2,4- triazole- 3-thiol derivatives. ResearchGate. Available at: [Link]

• Krasavin, M., et al. (2022). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. PMC - NIH. Available at: [Link]

• Ahmed, S., et al. (2024). Spectroscopic Investigation and Synthesis of N-Ethyl-5-Tolyloxymethyl Triazole Derivatives. INDUS JOURNAL OF BIOSCIENCE RESEARCH.

• Ahmed, S., et al. (2024). Spectroscopic Investigation and Synthesis of N-Ethyl-5-Tolyloxymethyl Triazole Derivatives. INDUS JOURNAL OF BIOSCIENCE RESEARCH. Available at: [Link]

• Kumar, A., et al. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. NIH. Available at: [Link]

• Nadeem, H., et al. (2013). Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. Advances in Microbiology. Available at: [Link]

• Selvaraj, S., et al. (2019). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. KTU AVES. Available at: [Link]

• Osman, M. A., et al. (2015). Synthesis of ١,٢,٤-triazole-٣-thiol derivative. Minia Journal of Medical Research.

• Al-Amiery, A. A., et al. (2014). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. ResearchGate. Available at: [Link]

• Demchenko, A. M., et al. (2024). Synthesis methods of 1,2,4-triazole-3-thiones: review. KSP - Chemical Publishing. Available at: [Link]

• Tozkoparan, B., et al. (2007). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules. Available at: [Link]

• Hrabko, R. I., et al. (2021). Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives. Pharmacia. Available at: [Link]

• Matiichuk, V., et al. (2024). Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. MDPI. Available at: [Link]

• Rebaz, M. Y., et al. (2023). Experimental, DFT and Theoretical Corrosion Study for 4-(((4-ethyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-yl)thio)methyl)-7,8-dimethyl-2H-chromen-2-one. Arabian Journal of Chemistry. Available at: [Link]

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A Technical Guide to the Spectroscopic Characterization of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol

Abstract

This technical guide provides a comprehensive framework for the spectroscopic analysis of the novel heterocyclic compound, 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol. Given the compound's potential utility in medicinal chemistry and drug development, rigorous structural elucidation and purity assessment are paramount. This document outlines the core spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopy—that are essential for its definitive characterization. By synthesizing data from closely related analogues and foundational principles of spectroscopic interpretation, this guide offers field-proven insights into experimental design, data acquisition, and spectral interpretation.[1][2] It is intended to serve as a vital resource for researchers, scientists, and drug development professionals engaged in the synthesis and analysis of novel triazole-based therapeutic agents.

Introduction: The Significance of Triazole-Thiol Heterocycles

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with a wide array of biological activities, including antimicrobial, antifungal, and anticancer properties.[3][4][5] The incorporation of a thiol group at the 3-position and various substituents on the triazole and adjacent rings can significantly modulate a compound's pharmacokinetic and pharmacodynamic profile. The target molecule, 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol, combines the triazole-thiol core with a substituted thiophene ring, a feature known to enhance biological activity and fine-tune electronic properties.[6]

Accurate and comprehensive spectroscopic characterization is the cornerstone of chemical synthesis and drug development. It provides unequivocal proof of a molecule's identity, structure, and purity, which are critical for regulatory submission and ensuring the safety and efficacy of potential drug candidates. This guide establishes a robust, self-validating workflow for the analysis of the title compound.

Molecular Structure and Physicochemical Properties

A precise understanding of the molecular structure is fundamental to interpreting its spectroscopic data.

Diagram: Molecular Structure of the Target Compound

Caption: 2D structure of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol.

Property	Value
Molecular Formula	C₁₁H₁₅N₃S₂
Molecular Weight	253.39 g/mol
Class	1,2,4-Triazole-3-thiol, Thiophene Derivative
Predicted State	Solid

Integrated Spectroscopic Workflow

Diagram: Spectroscopic Analysis Workflow

Caption: Integrated workflow for spectroscopic characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for elucidating the carbon-hydrogen framework of an organic molecule.

Expertise & Rationale for Experimental Choices

For a compound like this, which possesses a potentially acidic thiol proton and aromatic protons, the choice of solvent is critical. Deuterated dimethyl sulfoxide (DMSO-d₆) is recommended.[2] Its polarity ensures solubility, and its ability to form hydrogen bonds allows for the observation of the exchangeable S-H proton, which might be invisible in other solvents like chloroform-d. Tetramethylsilane (TMS) will be used as the internal standard (0.00 ppm) for referencing both ¹H and ¹³C spectra, a universally accepted standard ensuring data comparability.[7]

Experimental Protocol: NMR Analysis

• Sample Preparation: Accurately weigh ~5-10 mg of the compound and dissolve it in ~0.7 mL of DMSO-d₆ containing 0.03% (v/v) TMS in a clean, dry NMR tube.

• Instrument Setup: Use a 400 MHz (or higher) spectrometer. Ensure the instrument is properly shimmed to achieve optimal resolution.

• ¹H NMR Acquisition: Acquire the spectrum with a 90° pulse angle, a relaxation delay of 5 seconds (to ensure full relaxation of all protons, including those on the aromatic rings), and 16-32 scans for a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum using a standard pulse program. A longer acquisition time (e.g., 1024 scans) will be necessary due to the low natural abundance of the ¹³C isotope.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decays (FIDs). Calibrate the spectra by setting the TMS signal to 0.00 ppm.

Predicted Spectral Data and Interpretation

The predicted chemical shifts are based on data from the closely related 4-ethyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol and standard chemical shift tables for substituted thiophenes.[2][8]

Table 1: Predicted ¹H NMR Data (400 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~13.8 - 14.2	broad s	1H	S-H (thiol)	Highly deshielded, exchangeable proton, characteristic for triazole-thiols in DMSO.[3][9]
~8.0 - 8.2	s	1H	Thiophene C2-H	Deshielded due to proximity to the triazole ring and sulfur atom.
~7.2 - 7.4	s	1H	Thiophene C4-H	Less deshielded than the C2-H.
~4.1 - 4.3	q	2H	N-CH₂ -CH₃	Quartet due to coupling with the adjacent methyl group. Deshielded by the attached nitrogen atom.
~3.0 - 3.2	septet	1H	Isopropyl CH	Septet due to coupling with the six equivalent methyl protons. Deshielded by the thiophene ring.
~1.3 - 1.5	d	6H	Isopropyl CH₃	Doublet due to coupling with the methine proton. Two equivalent methyl groups.[7]
~1.2 - 1.4	t	3H	N-CH₂-CH₃	Triplet due to coupling with the adjacent methylene group.

Table 2: Predicted ¹³C NMR Data (100 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Assignment	Rationale
~165 - 168	C =S (Thione)	Characteristic chemical shift for a thione carbon in a triazole ring.
~150 - 153	Triazole C 5	Carbon atom attached to the thiophene ring.
~145 - 148	Thiophene C 5	Carbon bearing the isopropyl group, deshielded by sulfur.
~130 - 133	Thiophene C 3	Carbon attached to the triazole ring.
~125 - 128	Thiophene C 2	Aromatic CH carbon.
~120 - 123	Thiophene C 4	Aromatic CH carbon.
~40 - 42	N-CH₂ -CH₃	Aliphatic carbon attached to nitrogen.
~30 - 33	Isopropyl CH	Aliphatic methine carbon.
~22 - 24	Isopropyl CH₃	Equivalent methyl carbons of the isopropyl group.
~13 - 15	N-CH₂-CH₃	Aliphatic methyl carbon.

Mass Spectrometry (MS)

MS is indispensable for determining the molecular weight and formula of a compound.

Expertise & Rationale for Experimental Choices

High-Resolution Mass Spectrometry (HRMS) using Electrospray Ionization (ESI) is the method of choice. ESI is a soft ionization technique that typically yields the protonated molecular ion [M+H]⁺, minimizing fragmentation and providing a clear indication of the molecular weight.[10] The high resolution allows for the determination of the exact mass to four decimal places, enabling the calculation of the molecular formula and distinguishing it from other compounds with the same nominal mass.

Experimental Protocol: HRMS Analysis

• Sample Preparation: Prepare a dilute solution of the compound (~0.1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrument Setup: Use an ESI-Time of Flight (ESI-TOF) or ESI-Orbitrap mass spectrometer. Calibrate the instrument using a known standard immediately before analysis to ensure mass accuracy.

• Data Acquisition: Infuse the sample solution into the ESI source in positive ion mode. Acquire data over a mass range of m/z 100-500.

• Data Analysis: Identify the peak corresponding to the [M+H]⁺ ion. Use the instrument software to calculate the exact mass and determine the elemental composition. Compare the experimental isotopic pattern with the theoretical pattern for C₁₁H₁₅N₃S₂.

Predicted Spectral Data and Interpretation

Table 3: Predicted High-Resolution Mass Spectrometry Data

Ion	Calculated Exact Mass (m/z)	Observed Exact Mass (m/z)	Interpretation
[M+H]⁺	254.0784	Within 5 ppm of calculated	The protonated molecular ion. Its accurate mass confirms the elemental composition of C₁₁H₁₆N₃S₂⁺.
[M+Na]⁺	276.0603	Within 5 ppm of calculated	Sodium adduct, often observed with ESI, provides secondary confirmation of the molecular weight.
Key Fragments	-	Varies	Potential fragmentation could involve the loss of the ethyl group or cleavage of the isopropyl group, though minimal with ESI.[11][12]

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule.

Expertise & Rationale for Experimental Choices

Attenuated Total Reflectance (ATR) is the preferred sampling technique over traditional KBr pellets. ATR requires minimal sample preparation, is non-destructive, and provides high-quality, reproducible spectra of solid samples. The key diagnostic peaks for this molecule will be the N-H/S-H stretching region, C=N stretching of the triazole ring, and C-S stretching. The triazole-thiol can exist in tautomeric equilibrium with its thione form, and IR can provide insights into the dominant form in the solid state.[13]

Experimental Protocol: ATR-FTIR Analysis

• Instrument Setup: Use a Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR accessory (e.g., a diamond crystal).

• Background Scan: Record a background spectrum of the clean, empty ATR crystal to subtract atmospheric H₂O and CO₂ signals.

• Sample Analysis: Place a small amount of the solid sample directly onto the ATR crystal and apply pressure to ensure good contact.

• Data Acquisition: Collect the spectrum, typically by co-adding 16-32 scans at a resolution of 4 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Predicted Spectral Data and Interpretation

Table 4: Predicted Characteristic IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment	Rationale
~3100 - 3000	Medium	Aromatic C-H stretch	Characteristic of the thiophene ring protons.
~2980 - 2850	Medium	Aliphatic C-H stretch	From the ethyl and isopropyl groups.
~2600 - 2550	Weak	S-H stretch	If the thiol tautomer is present, this weak band is characteristic.[3][14]
~1610 - 1580	Strong	C=N stretch	Characteristic stretching vibration of the triazole ring.[2]
~1500 - 1450	Medium	C=C stretch (thiophene)	Aromatic ring vibrations.
~1280 - 1250	Strong	C=S stretch (thione)	A strong band in this region would indicate a significant contribution from the thione tautomer.[5]
~850 - 700	Strong	C-S stretch / C-H bending	Associated with the thiophene ring and thiol group.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the molecule, specifically related to its conjugated π-systems.

Expertise & Rationale for Experimental Choices

The conjugated system formed by the thiophene ring and the triazole ring is expected to produce characteristic absorption bands in the UV region.[6][15] Using a solvent like methanol or dichloromethane is appropriate as they are transparent in the relevant UV range (200-400 nm). The analysis will reveal the maximum absorption wavelength (λmax), which is useful for quantitative analysis (e.g., via a Beer-Lambert plot) and as a characteristic physical property of the compound.

Experimental Protocol: UV-Vis Analysis

• Sample Preparation: Prepare a stock solution of the compound in methanol at a known concentration (e.g., 1 mg/mL). Create a dilute solution (e.g., 0.01 mg/mL) from the stock solution.

• Instrument Setup: Use a dual-beam UV-Vis spectrophotometer.

• Blanking: Fill a quartz cuvette with the pure solvent (methanol) and use it to zero the instrument (baseline correction).

• Data Acquisition: Fill a second quartz cuvette with the dilute sample solution and record the absorption spectrum from 200 to 400 nm.

Predicted Spectral Data and Interpretation

Table 5: Predicted UV-Vis Absorption Data (in Methanol)

λmax (nm)	Molar Absorptivity (ε)	Assignment of Electronic Transition	Rationale
~280 - 310	High	π → π	This absorption is characteristic of the extended conjugation between the thiophene and triazole rings.[16][17]
~240 - 260	Medium	n → π	This transition likely involves non-bonding electrons on the sulfur and nitrogen atoms.

Conclusion

The comprehensive spectroscopic analysis outlined in this guide provides a robust and self-validating methodology for the definitive characterization of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol. By integrating data from NMR, MS, IR, and UV-Vis spectroscopy, researchers can unequivocally confirm the structure, verify the molecular formula, and assess the purity of this novel compound. The predicted data, based on established principles and analysis of close structural analogues, serves as a reliable benchmark for interpreting experimental results. Adherence to these protocols will ensure the generation of high-quality, reliable data essential for advancing research and development in the field of medicinal chemistry.

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An In-Depth Technical Guide to Elucidating the Mechanism of Action of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol

A Senior Application Scientist's Perspective for Drug Discovery Professionals

Preamble: The Scientific Imperative

The 4H-1,2,4-triazole-3-thiol scaffold is a cornerstone in medicinal chemistry, renowned for its versatile pharmacological profile.[1] Derivatives built upon this heterocyclic core have demonstrated a wide spectrum of biological activities, including antimicrobial, anticancer, anti-inflammatory, and notable enzyme inhibitory functions.[2][3][4] The subject of this guide, 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol, represents a novel entity within this promising class. Its unique substitution pattern—an ethyl group at the N4 position, and an isopropyl-substituted thiophene ring at the C5 position—necessitates a systematic and rigorous investigation to unveil its mechanism of action (MoA). This document provides a comprehensive, experience-driven framework for researchers, scientists, and drug development professionals to navigate the complexities of MoA elucidation for this and similar novel chemical entities. We will proceed not with a rigid template, but with a logical, causality-driven exploration grounded in established scientific principles.

Part 1: Foundational Analysis & Hypothesis Formulation

Before embarking on extensive experimental work, a thorough analysis of the molecule's structural features is paramount. The 4H-1,2,4-triazole-3-thiol core is known to exist in a thione-thiol tautomerism, a characteristic that can be crucial for its interaction with biological targets.[5] The sulfur atom, in particular, can act as a key coordinating atom for metal ions within enzyme active sites.

The lipophilic isopropyl and thiophene moieties suggest potential for favorable interactions with hydrophobic pockets in target proteins. Based on extensive literature on related analogs, we can formulate several primary hypotheses for the MoA of our target compound:

• Hypothesis 1: Enzyme Inhibition. This is the most prominent activity reported for this class of compounds. Potential targets include, but are not limited to:

  • Cholinesterases (AChE & BChE): Many 1,2,4-triazole derivatives show potent inhibitory activity against these enzymes, which are critical in the pathogenesis of neurological disorders like Alzheimer's disease.[6][7]

  • Metallo-β-lactamases (MBLs): The triazole-thione moiety has been identified as a potential inhibitor of zinc-dependent MBLs, offering a potential route to combat antibiotic resistance.[1]

  • Other Metabolic Enzymes: Activities against α-glucosidase, urease, and various kinases have also been documented.[6][8]

• Hypothesis 2: Anticancer Activity. The triazole scaffold is present in numerous anticancer agents. The mechanism could involve:

  • Inhibition of Signaling Pathways: Disruption of pathways critical for cancer cell proliferation and survival.

  • Cytotoxicity: Direct cytotoxic effects on cancer cells, as observed with similar derivatives against melanoma, breast, and pancreatic cancer cell lines.[9]

• Hypothesis 3: Antimicrobial or Antifungal Activity. The sulfur and nitrogen-rich heterocyclic system is a well-known pharmacophore for antimicrobial agents.[3][10]

• Hypothesis 4: Antioxidant Activity. The ability to scavenge free radicals is another reported property of this class of compounds, potentially linked to the thiol group.[11][12]

Our experimental strategy will be designed to systematically test these hypotheses.

Part 2: A Phased Experimental Blueprint for MoA Elucidation

This section details a multi-tiered experimental workflow. The rationale behind the sequence and choice of assays is to progress from broad, high-throughput screening to specific, hypothesis-driven target validation.

Phase I: Initial Profiling and Target Class Identification

The initial phase aims to broadly assess the biological activity of the compound and narrow down the potential target classes.

1.1. Broad-Spectrum Phenotypic Screening:

• Objective: To identify the primary cellular effect of the compound.

• Methodology:

  • Utilize a panel of diverse human cancer cell lines (e.g., MCF-7 for breast cancer, Panc-1 for pancreatic cancer, IGR39 for melanoma) to assess cytotoxicity via MTT or similar cell viability assays.[9]

  • Screen against a panel of pathogenic microbes, including Gram-positive and Gram-negative bacteria and fungal strains (e.g., S. aureus, E. coli, C. albicans).[10]

  • Perform a broad enzyme inhibition panel screen against representative enzymes from major classes (e.g., a cholinesterase, a protease, a kinase, a phosphatase).

1.2. In Vitro Antioxidant Capacity Assessment:

• Objective: To quickly assess the compound's free-radical scavenging ability.

• Methodology:

  • Conduct a DPPH (2,2-diphenyl-1-picrylhydrazyl) free radical scavenging assay.[11][12] This is a rapid and cost-effective method to quantify antioxidant potential.

  • Ascorbic acid should be used as a standard for comparison.

The results from Phase I will guide the direction of our investigation. For instance, potent cytotoxicity against cancer cell lines would prioritize the anticancer hypothesis, while strong inhibition of a specific enzyme would lead us down the enzyme inhibition pathway.

Phase II: Target Deconvolution and Validation (Assuming Enzyme Inhibition is Identified)

Let us assume that Phase I screening reveals potent inhibition of acetylcholinesterase (AChE). The next steps are to validate this finding and understand the nature of the inhibition.

2.1. Detailed Enzyme Inhibition Kinetics:

• Objective: To determine the potency (IC50) and the mechanism of inhibition (e.g., competitive, non-competitive).

• Methodology (Ellman's Method for AChE):

  • Prepare a series of dilutions of the test compound.

  • In a 96-well plate, add buffer, acetylthiocholine (substrate), DTNB (Ellman's reagent), and the test compound.

  • Initiate the reaction by adding the AChE enzyme.

  • Measure the rate of production of the yellow-colored product at 412 nm using a microplate reader.

  • Calculate the percent inhibition for each concentration and determine the IC50 value.

  • To determine the mechanism, perform kinetic studies by varying the substrate concentration at fixed inhibitor concentrations (Lineweaver-Burk plots).

Quantitative Data Summary (Hypothetical):

Compound	Target Enzyme	IC50 (nM)[7]	Inhibition Type
Test Compound	AChE	85.3 ± 7.2	Competitive
Donepezil (Control)	AChE	10.1 ± 1.5	Non-competitive

2.2. Molecular Docking Studies:

• Objective: To predict the binding mode of the compound within the active site of the target enzyme and to rationalize the observed inhibitory activity.

• Methodology:

  • Obtain the crystal structure of the target enzyme (e.g., human AChE) from the Protein Data Bank (PDB).

  • Prepare the protein structure by removing water molecules, adding hydrogens, and assigning charges.

  • Generate a 3D conformer of the test compound and perform energy minimization.

  • Use a docking program (e.g., AutoDock, Glide) to dock the compound into the active site of the enzyme.

  • Analyze the predicted binding poses, hydrogen bond interactions, and hydrophobic interactions.

Phase III: Cellular and Pathway Analysis

Once an in vitro target is validated, it is crucial to confirm its engagement and effect in a cellular context.

3.1. Target Engagement in a Cellular System:

• Objective: To demonstrate that the compound interacts with its intended target in living cells.

• Methodology (Cellular Thermal Shift Assay - CETSA):

  • Treat intact cells with the test compound or a vehicle control.

  • Heat the cell lysates to a range of temperatures.

  • Cool and centrifuge the samples to separate aggregated (denatured) proteins from the soluble fraction.

  • Analyze the amount of the target protein (e.g., AChE) remaining in the soluble fraction by Western blot.

  • A ligand-bound protein is typically stabilized against thermal denaturation, resulting in more protein remaining in the soluble fraction at higher temperatures compared to the control.

3.2. Downstream Signaling Pathway Analysis:

• Objective: To investigate the effect of target inhibition on downstream cellular pathways.

• Methodology (Assuming Anticancer Activity via Kinase Inhibition):

  • Treat cancer cells with the test compound at various concentrations.

  • Prepare cell lysates at different time points.

  • Use Western blotting to probe the phosphorylation status of key downstream proteins in the inhibited pathway (e.g., p-AKT, p-ERK). A decrease in phosphorylation would confirm the inhibitory effect on the upstream kinase.

Part 3: Visualizing the Workflow and Mechanisms

Clear visualization of complex processes is essential for understanding and communication.

Workflow for MoA Elucidation

Caption: A phased workflow for elucidating the mechanism of action.

Hypothesized Signaling Pathway: Kinase Inhibition

Caption: Hypothesized kinase inhibition pathway.

Conclusion and Forward Outlook

The journey to elucidate the mechanism of action for a novel compound like 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol is a meticulous process of hypothesis generation, systematic testing, and data-driven refinement. The framework presented here, beginning with broad phenotypic screening and progressively narrowing to specific target validation and cellular pathway analysis, provides a robust and efficient path forward. The inherent chemical tractability and diverse bioactivity of the 1,2,4-triazole-3-thiol scaffold make it a highly attractive starting point for drug discovery. A thorough understanding of the MoA is the critical first step in translating a promising molecule into a potential therapeutic agent.

References

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A Technical Guide to the Potential Biological Activities of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol Derivatives

Foreword: Unveiling the Therapeutic Potential of a Novel Triazole Scaffold

The 1,2,4-triazole nucleus is a cornerstone in medicinal chemistry, forming the structural basis of a wide array of therapeutic agents with diverse pharmacological activities.[1][2][3][4][5] Its derivatives have demonstrated significant antimicrobial, antifungal, antiviral, anticancer, and anti-inflammatory properties.[1][2][4][6][7][8] The thione/thiol tautomerism of 1,2,4-triazole-3-thiol endows this scaffold with unique chemical reactivity and biological interaction capabilities, making it a privileged structure in drug discovery.[8][9] This guide focuses on a novel, yet-to-be-extensively-explored derivative: 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol . While direct biological data on this specific compound is nascent, this document serves as a technical roadmap for researchers, extrapolating from the rich pharmacology of its analogues to predict and guide the investigation of its potential therapeutic activities.

The 1,2,4-Triazole-3-thiol Core: A Privileged Scaffold in Medicinal Chemistry

The 1,2,4-triazole ring system is a five-membered heterocycle containing three nitrogen atoms. The presence of the thiol group at the 3-position is crucial for the biological activities of many of its derivatives. This functional group can act as a hydrogen bond donor and acceptor, and its ability to chelate metal ions is implicated in the mechanism of action of some of these compounds.[5] The versatility of the triazole core allows for substitutions at various positions, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties.

Synthesis of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol

The synthesis of the title compound can be achieved through a well-established multi-step reaction sequence, starting from 5-isopropylthiophene-3-carboxylic acid. The general synthetic pathway is outlined below.

Experimental Protocol: Synthesis

• Esterification: 5-isopropylthiophene-3-carboxylic acid is refluxed with an excess of ethanol in the presence of a catalytic amount of concentrated sulfuric acid to yield ethyl 5-isopropylthiophene-3-carboxylate. The reaction progress is monitored by thin-layer chromatography (TLC).

• Hydrazide Formation: The resulting ester is then treated with hydrazine hydrate in a suitable solvent like ethanol and refluxed to produce 5-isopropylthiophene-3-carbohydrazide.

• Thiosemicarbazide Synthesis: The carbohydrazide is reacted with ethyl isothiocyanate in a polar solvent such as ethanol. The mixture is refluxed to yield N-ethyl-2-(5-isopropylthiophene-3-carbonyl)hydrazine-1-carbothioamide.

• Cyclization: The thiosemicarbazide derivative undergoes base-catalyzed intramolecular cyclization. Refluxing with an aqueous solution of a base like sodium hydroxide or potassium hydroxide, followed by acidification, will yield the final product, 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol.[10][11]

Caption: Synthetic pathway for 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol.

Potential Biological Activities and Investigational Protocols

Based on the extensive literature on 1,2,4-triazole-3-thiol derivatives, the title compound is a promising candidate for antimicrobial, antifungal, and anticancer activities.

Potential Antimicrobial Activity

Numerous 1,2,4-triazole derivatives have demonstrated potent activity against a range of Gram-positive and Gram-negative bacteria.[1][12][13] The presence of the thione/thiol group and various substituents on the triazole ring are known to play a crucial role in their antibacterial efficacy.

The antimicrobial action of triazole derivatives is often attributed to their ability to inhibit essential microbial enzymes. For instance, some derivatives are known to inhibit glucosamine-6-phosphate synthase, an enzyme critical for the synthesis of the bacterial cell wall.[12] Another proposed mechanism involves the inhibition of dihydrofolate reductase (DHFR), an enzyme essential for DNA synthesis.[12]

Caption: Potential antimicrobial mechanisms of 1,2,4-triazole-3-thiol derivatives.

A standardized microdilution method should be employed to determine the Minimum Inhibitory Concentration (MIC) of the synthesized derivatives.

• Bacterial Strains: A panel of clinically relevant bacteria should be used, including Gram-positive strains (e.g., Staphylococcus aureus, Bacillus subtilis) and Gram-negative strains (e.g., Escherichia coli, Pseudomonas aeruginosa).[12][14]

• Preparation of Inoculum: Bacterial cultures are grown in appropriate broth (e.g., Mueller-Hinton Broth) to a standardized turbidity (e.g., 0.5 McFarland standard).

• Serial Dilution: The test compound is serially diluted in a 96-well microtiter plate to achieve a range of concentrations.

• Inoculation: Each well is inoculated with the standardized bacterial suspension.

• Incubation: The plates are incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is recorded as the lowest concentration of the compound that completely inhibits visible bacterial growth. A positive control (standard antibiotic, e.g., Streptomycin or Ciprofloxacin) and a negative control (no compound) should be included.[1]

Related Compound	Test Organism	MIC (µg/mL)	Reference
4-(benzylideneamino)-5-phenyl-4H-1,2,4-triazole-3-thiol derivative	Staphylococcus aureus	Comparable to Streptomycin	[1]
Nalidixic acid-based 1,2,4-triazole-3-thione derivative	Pseudomonas aeruginosa	16	[12]
4-(4-bromophenyl)-5-(4-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione derivative	Bacillus subtilis	31.25	[12]

Potential Antifungal Activity

Triazole-based compounds, such as fluconazole and itraconazole, are well-established antifungal agents.[1][3][5][15] Their primary mechanism of action involves the inhibition of fungal cytochrome P450-dependent enzyme lanosterol 14α-demethylase, which is essential for the biosynthesis of ergosterol, a vital component of the fungal cell membrane.[5]

The antifungal activity can be assessed using a broth microdilution method as per the guidelines of the Clinical and Laboratory Standards Institute (CLSI).

• Fungal Strains: A panel of pathogenic fungi should be tested, including Candida albicans, Aspergillus niger, and Microsporum gypseum.[1][2]

• Preparation of Inoculum: Fungal cultures are grown on a suitable agar medium (e.g., Sabouraud Dextrose Agar), and a suspension of spores or yeast cells is prepared and adjusted to a standard concentration.

• Assay Procedure: Similar to the antibacterial assay, serial dilutions of the test compound are prepared in a 96-well plate with an appropriate broth (e.g., RPMI-1640). Each well is then inoculated with the fungal suspension.

• Incubation: Plates are incubated at an appropriate temperature (e.g., 35°C) for 24-48 hours.

• MIC Determination: The MIC is determined as the lowest concentration that causes a significant inhibition of fungal growth compared to the control. A standard antifungal drug like Ketoconazole or Fluconazole should be used as a positive control.[1]

Related Compound	Test Organism	Activity	Reference
4-(benzylideneamino)-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives	Microsporum gypseum	Superior to Ketoconazole	[1]
7-(3-chlorophenyl)-6,7-dihydro-5H-imidazo[2,1-c][1][12][16]triazole-3-thiol	Aspergillus niger	Significant activity	[3]
4-amino-substituted-1,2,4-triazole-3-thiol derivative	Candida albicans	Good activity	[2]

Potential Anticancer Activity

The 1,2,4-triazole scaffold is present in several approved anticancer drugs, such as letrozole and anastrozole.[8] Derivatives of 1,2,4-triazole-3-thiol have shown promising cytotoxic effects against various cancer cell lines.[6][8][16][17]

The anticancer activity of triazole derivatives can be mediated through various mechanisms, including the inhibition of protein kinases, which are often dysregulated in cancer cells.[6] They can also induce apoptosis and inhibit cell migration and invasion.[6][16]

Caption: Potential anticancer mechanisms of 1,2,4-triazole-3-thiol derivatives.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and, by extension, cell viability.

• Cell Lines: A panel of human cancer cell lines should be used, such as melanoma (IGR39), triple-negative breast cancer (MDA-MB-231), and pancreatic carcinoma (Panc-1).[6][16] A non-cancerous cell line (e.g., human fibroblasts) should be included to assess selectivity.[6]

• Cell Seeding: Cells are seeded in a 96-well plate at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compound and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: MTT solution is added to each well, and the plate is incubated for a few hours to allow the formation of formazan crystals by viable cells.

• Solubilization: A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured using a microplate reader at a specific wavelength (e.g., 570 nm). The percentage of cell viability is calculated relative to untreated control cells, and the IC₅₀ (half-maximal inhibitory concentration) is determined.

Related Compound	Cancer Cell Line	EC₅₀ (µM)	Reference
N′-(2-oxoindolin-3-ylidene)-2-((4-phenyl-5-(2-(phenylamino)ethyl)-4H-1,2,4-triazol-3-yl)thio)acetohydrazide	Melanoma (IGR39)	2-17	[6]
N′-(2-hydroxy-5-nitrobenzylidene)-2-((4-phenyl-5-(2-(phenylamino)ethyl)-4H-1,2,4-triazol-3-yl)thio)acetohydrazide	Triple-negative breast cancer (MDA-MB-231)	2-17	[6]
47f (a triazole-3-thione derivative)	Colon carcinoma (HCT-116)	6.2	[7]

Concluding Remarks and Future Directions

The 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol scaffold holds considerable promise as a template for the development of novel therapeutic agents. The synthetic route is feasible, and the established biological activities of its analogues strongly suggest that this novel derivative warrants thorough investigation. The experimental protocols outlined in this guide provide a robust framework for the systematic evaluation of its potential antimicrobial, antifungal, and anticancer properties. Future research should focus on the synthesis and comprehensive biological screening of a library of related derivatives to establish structure-activity relationships and identify lead compounds for further preclinical development.

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• SYNTHESIS, ANTIBACTERIAL AND ANTIFUNGAL ACTIVITY OF NOVEL 4-AMINO- SUBSTITUTED-1,2,4-TRIAZOLE-3-THIOL DERIVATIVES. (n.d.). CORE. [Link]

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Whitepaper: A Senior Scientist's Guide to In Silico Modeling of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol Interactions

Abstract

The convergence of computational chemistry and molecular biology has revolutionized pharmaceutical research, enabling the rapid and cost-effective evaluation of potential drug candidates.[1][2] This guide provides an in-depth technical walkthrough of the in silico modeling process, using the novel compound 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol as a case study. As 1,2,4-triazole derivatives are a significant class of heterocyclic compounds known for a wide array of pharmacological activities, including antioxidant and antimicrobial properties, they represent a fertile ground for computational investigation.[3] We will navigate the complete structure-based drug design (SBDD) workflow, from ligand and target preparation to the intricate analyses of molecular docking, molecular dynamics, and ADMET prediction.[4][5][6] This document is intended for researchers, scientists, and drug development professionals, offering not just protocols, but the critical reasoning and field-proven insights behind each methodological choice.

Introduction: The Rationale for In Silico First

In the modern drug discovery pipeline, computer-aided drug design (CADD) is not merely a supplementary tool but a foundational strategy.[1][7] It acts as a "virtual shortcut," allowing for the screening of vast chemical spaces and the prioritization of compounds with the highest probability of success, thereby significantly reducing the time and immense costs associated with bringing a drug to market.[1] The SBDD paradigm, which relies on the three-dimensional structure of a biological target, is particularly powerful for designing potent and selective modulators.[5][8]

Our subject molecule, 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol, belongs to the triazole family, a class of compounds known to interact with various biological targets, including enzymes crucial for pathogen survival or cancer progression.[9][10] This guide will simulate a real-world research scenario, demonstrating how to computationally dissect its potential interactions with a hypothetical protein target.

The Strategic Workflow: A Roadmap to Interaction Modeling

Figure 1: The In Silico Drug Discovery Workflow.

Phase 1: System Preparation - The Foundation of Accuracy

The adage "garbage in, garbage out" is acutely true in computational modeling. The reliability of all subsequent steps hinges on the meticulous preparation of both the ligand and the protein target.

Ligand Preparation Protocol

The initial representation of a small molecule is often a 2D drawing. This must be converted into an energetically minimized, three-dimensional structure with correct stereochemistry and protonation states.

Methodology:

• 2D to 3D Conversion:

  • Draw the structure of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol using chemical drawing software (e.g., ChemDraw, MarvinSketch).

  • Use a computational chemistry tool (e.g., Open Babel, Dockamon) to generate an initial 3D conformation.[11]

• Hydrogen Addition:

  • Add hydrogen atoms to the 3D structure. This step is critical as hydrogens are often omitted in 2D representations but are vital for forming hydrogen bonds and defining the molecule's shape.[11][12]

• Charge Assignment:

  • Calculate partial atomic charges using a suitable algorithm (e.g., Gasteiger, AM1-BCC).[13][14] Accurate charge distribution is essential for calculating electrostatic interactions, a major component of binding affinity.[14]

• Energy Minimization:

  • Perform an energy minimization of the 3D structure using a force field (e.g., MMFF94). This step resolves any steric clashes and settles the molecule into a low-energy, stable conformation.

• File Format Conversion:

  • Save the final, prepared ligand structure in a format compatible with docking software, such as .mol2 or .pdbqt, which retains charge and atom type information.[15]

Scientist's Insight: The choice of charge model can significantly impact docking results. AM1-BCC charges are generally preferred for their better representation of molecular electrostatics compared to simpler models like Gasteiger, though they are more computationally intensive to calculate. The protonation state of the triazole ring and thiol group must be carefully considered at physiological pH (typically ~7.4), as this dictates its ability to act as a hydrogen bond donor or acceptor.

Protein Target Preparation Protocol

Protein structures are typically obtained from the Protein Data Bank (PDB). These experimental structures are not immediately ready for docking and require significant cleaning and preparation.

Methodology:

• Structure Retrieval:

  • Download the PDB file of the chosen target protein. For this guide, we might hypothetically select a bacterial DNA gyrase or a human aromatase enzyme, known targets for antimicrobial and anticancer agents, respectively.[9]

• Initial Cleaning:

  • Remove all non-essential molecules from the PDB file, including water molecules, ions, and co-crystallized ligands or inhibitors.[16][17]

  • If the protein is a multimer, retain only the biologically relevant chain(s) for the simulation.[17]

• Structural Correction:

  • Use software like Chimera or Maestro to check for and repair missing atoms or entire loops in the protein structure, which are common artifacts of the crystallization process.[16]

• Hydrogen Addition and Optimization:

  • Add hydrogen atoms to the protein structure.

  • Optimize the hydrogen-bonding network. This involves flipping the side chains of residues like asparagine, glutamine, and histidine to achieve the most favorable hydrogen bond patterns.

• Charge and Atom Type Assignment:

  • Assign partial charges and atom types according to a chosen force field (e.g., AMBER, CHARMM). This ensures that the protein's interactions are modeled accurately.

• Final Output:

  • Save the prepared protein structure in a .pdbqt or similar format for docking.

Scientist's Insight: The decision to remove crystallographic water molecules is context-dependent. While most are displaced upon ligand binding, a specific water molecule might be structurally conserved and act as a crucial bridge for hydrogen bonding between the ligand and the protein. A careful examination of the active site and related literature is necessary to make an informed decision.[17]

Phase 2: Molecular Docking & Result Analysis

Molecular docking predicts the preferred orientation (the "pose") of a ligand when bound to a protein and estimates the strength of the interaction, typically as a scoring function or binding energy.[18][19]

Molecular Docking Protocol

Methodology:

• Binding Site Definition:

  • Identify the active or allosteric binding site on the protein. If a co-crystallized ligand was present in the original PDB file, its location is the most reliable guide. Otherwise, binding site prediction algorithms can be used.

• Grid Box Generation:

  • Define a three-dimensional grid box that encompasses the entire binding site. The docking algorithm will confine its search for ligand poses within this box.

• Running the Docking Simulation:

  • Use docking software (e.g., AutoDock, Glide) to dock the prepared ligand into the prepared protein's grid box.[20] The software will systematically explore various ligand conformations and orientations, scoring each one.[18]

• Output Generation:

  • The software will output a series of possible binding poses, ranked by their docking scores.

Scientist's Insight: The size of the grid box is a critical parameter. A box that is too small may miss the optimal binding pose, while one that is too large will unnecessarily increase computation time and can lead to non-specific binding predictions. A good practice is to make the box approximately 10 Å larger than the ligand in each dimension.

Analysis of Docking Results

A raw docking score is meaningless without careful analysis. The goal is to identify the most plausible binding pose that is supported by chemical and biological principles.

Figure 2: Decision Workflow for Analyzing Docking Results.

Methodology:

• Clustering and Ranking: Group the output poses based on their geometric similarity (Root Mean Square Deviation, RMSD).[21][22] The most populated cluster with the lowest binding energy is often the most promising.

• Visual Inspection: Use molecular visualization software (e.g., PyMOL, ChimeraX) to examine the top-ranked pose.[21] Analyze the non-covalent interactions formed between the ligand and protein residues.[18]

• Interaction Analysis: Identify key interactions such as:

  • Hydrogen Bonds: Crucial for specificity and affinity.

  • Hydrophobic Interactions: Major contributors to the overall binding energy.

  • π-π Stacking: Interactions between aromatic rings.

  • Ionic Interactions: Between charged groups.

Data Presentation: The results are best summarized in a table for clear comparison.

Pose Cluster	Binding Energy (kcal/mol)	RMSD from Best Pose (Å)	Key Interacting Residues (Hypothetical)	Interaction Type
1	-9.8	0.00	TYR 82, SER 120, PHE 210	H-Bond, H-Bond, π-π Stacking
2	-9.5	1.85	TYR 82, LEU 208, PHE 210	H-Bond, Hydrophobic, π-π Stacking
3	-8.9	2.51	VAL 78, ILE 118	Hydrophobic

Table 1: Hypothetical Docking Results Summary for the Triazole Compound.

Phase 3: Molecular Dynamics (MD) - From Static Pose to Dynamic Stability

While docking provides a valuable static snapshot, biological systems are dynamic. MD simulations model the movements of atoms over time, allowing us to assess the stability of the predicted protein-ligand complex in a more realistic, solvated environment.[23][24][25]

MD Simulation Protocol

This protocol provides a high-level overview of a typical workflow using GROMACS, a widely used MD simulation package.[26][27][28][29]

Methodology:

• System Building:

  • Merge the coordinates of the best-docked protein-ligand complex.

  • Generate a topology file for the ligand, which defines its bond lengths, angles, and charges for the chosen force field (e.g., CHARMM).[26][30]

• Solvation:

  • Place the complex in a simulation box of a defined shape (e.g., cubic).

  • Fill the box with explicit water molecules to simulate an aqueous environment.

• Ionization:

  • Add ions (e.g., Na+, Cl-) to neutralize the system's overall charge and mimic physiological salt concentration.

• Energy Minimization:

  • Perform a steep descent energy minimization of the entire system to remove any steric clashes, particularly between the solvent and the complex.

• Equilibration:

  • Perform a two-step equilibration process. First, under an NVT ensemble (constant Number of particles, Volume, and Temperature) to stabilize the system's temperature. Second, under an NPT ensemble (constant Number of particles, Pressure, and Temperature) to stabilize the density.[27] During these steps, the protein and ligand are often positionally restrained to allow the solvent to equilibrate around them.

• Production Run:

  • Remove the restraints and run the production MD simulation for a desired length of time (e.g., 100 nanoseconds). Trajectory data (atomic coordinates over time) is saved at regular intervals.

Scientist's Insight: The length of the MD simulation is critical. Short simulations may not be sufficient to observe significant conformational changes or to confirm the stability of the complex. A 100 ns simulation is a common standard for initial stability assessment, but longer simulations may be required for more complex systems or to study slower biological processes.

Post-MD Trajectory Analysis

Analysis of the MD trajectory provides quantitative data on the stability and dynamics of the protein-ligand complex.

Key Metrics:

• Root Mean Square Deviation (RMSD): Measures the deviation of the protein's backbone or ligand's heavy atoms from their initial positions over time. A stable, plateauing RMSD curve indicates the complex has reached equilibrium and is not unfolding or dissociating.[21]

• Root Mean Square Fluctuation (RMSF): Measures the fluctuation of individual residues around their average positions. High RMSF values in the binding site can indicate unstable interactions, while low values suggest the ligand is held rigidly.[23]

• Radius of Gyration (Rg): Measures the compactness of the protein. A stable Rg value suggests the protein's overall fold is maintained.

• Interaction Analysis: Monitor the persistence of key interactions (like hydrogen bonds) identified during docking throughout the simulation.

Metric	Average Value (Production Run)	Interpretation (Hypothetical)
Protein Backbone RMSD	1.5 ± 0.2 Å	Stable; the protein maintains its overall fold.
Ligand Heavy Atom RMSD	1.2 ± 0.3 Å	Stable; the ligand remains securely in the binding pocket.
Binding Site Residue RMSF	< 1.0 Å	Low fluctuation indicates stable interactions with the ligand.
Key H-Bond Occupancy (Ligand-TYR 82)	85%	A persistent and strong hydrogen bond is maintained.

Table 2: Summary of Hypothetical MD Simulation Analysis.

Phase 4: ADMET Prediction - Assessing "Druglikeness"

A compound that binds tightly to its target is useless if it cannot reach it in the body or is toxic. In silico ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction helps to flag potential liabilities early in the discovery process.[31][32][33][34]

Methodology:

• Use web servers or software (e.g., SwissADME, pkCSM) to predict a range of pharmacokinetic and toxicological properties based on the ligand's chemical structure.

Key Parameters & Data Presentation:

ADMET Property	Predicted Value	Acceptable Range	Interpretation (Hypothetical)
Absorption
Human Intestinal Absorption (HIA)	95%	> 30%	Excellent predicted absorption.
Caco-2 Permeability (logPapp)	0.95	> 0.90	High permeability.
Distribution
Blood-Brain Barrier (BBB) Permeability	No	-	Unlikely to cause CNS side effects.
Metabolism
CYP2D6 Inhibitor	No	No	Low risk of drug-drug interactions via this pathway.
CYP3A4 Inhibitor	Yes	No	Potential for drug-drug interactions; may require optimization.
Excretion
Total Clearance (log ml/min/kg)	0.5	-	Moderate clearance rate predicted.
Toxicity
AMES Toxicity	No	No	Predicted to be non-mutagenic.
hERG I Inhibitor	No	No	Low risk of cardiotoxicity.

Table 3: Predicted ADMET Profile for the Triazole Compound.

Scientist's Insight: In silico ADMET models are predictive, not definitive.[32] They are excellent for prioritizing candidates and identifying potential risks. A "Yes" for CYP3A4 inhibition, for example, is not a project killer but a red flag. It indicates that medicinal chemists should consider structural modifications to mitigate this risk in the next round of lead optimization.[35]

Conclusion and Future Directions

This guide has outlined a comprehensive, multi-stage in silico workflow for evaluating the interactions of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol. Through a combination of molecular docking, molecular dynamics, and ADMET prediction, we have moved from a simple 2D structure to a dynamic, 3D model of its interaction with a protein target and a profile of its potential as a drug.

The hypothetical results suggest that our compound is a promising candidate: it binds with high affinity to the target, forms a stable complex over time, and possesses a generally favorable ADMET profile, with a single metabolic flag for consideration. The next logical steps in a real-world project would be to synthesize the compound and validate these computational predictions through in vitro biochemical assays and, eventually, in vivo studies. This iterative cycle of computational design and experimental validation is the cornerstone of modern, efficient drug discovery.[6]

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A Technical Guide to the Discovery and Synthesis of Novel 1,2,4-Triazole-3-thiol Compounds

Executive Summary

The 1,2,4-triazole nucleus is a cornerstone of modern medicinal chemistry, serving as a privileged scaffold in a multitude of clinically significant drugs.[1] Among its derivatives, the 1,2,4-triazole-3-thiol/thione moiety has emerged as a particularly fruitful area of research due to its versatile chemical reactivity and broad spectrum of pharmacological activities.[2][3] These compounds exhibit a remarkable range of biological effects, including anticancer, antifungal, antibacterial, anti-inflammatory, and anticonvulsant properties.[4][5][6] This guide provides an in-depth exploration of the core synthetic methodologies for creating these valuable compounds, explains the rationale behind experimental choices, details protocols for synthesis and characterization, and discusses their therapeutic potential. The narrative is grounded in established chemical principles and supported by authoritative references to ensure scientific integrity and practical applicability for professionals in drug discovery and development.

Introduction: The Significance of the 1,2,4-Triazole-3-thiol Scaffold

Heterocyclic compounds are fundamental to drug design, and the 1,2,4-triazole ring is a prominent example, found in approved drugs like the antifungal agent Fluconazole and the anticancer drug Letrozole.[6] The introduction of a sulfur atom at the C3 position, creating the 1,2,4-triazole-3-thiol scaffold, significantly enhances its chemical and biological diversity. This moiety exists in a dynamic tautomeric equilibrium between the thiol (-SH) and thione (=S) forms, with the thione form generally predominating.[7] This structural feature provides multiple sites for chemical interaction and hydrogen bonding, making it an effective pharmacophore for engaging with various biological targets such as enzymes and receptors.[2]

The thione and triazole nitrogen atoms act as key binding sites, contributing to the scaffold's ability to inhibit enzymes or disrupt biological pathways.[2] Consequently, derivatives of this class have demonstrated potent activities, positioning them as promising leads for developing new therapeutic agents to address a wide range of diseases, from infectious diseases to cancer.[4][8]

Core Synthetic Methodologies: A Rational Approach

The construction of the 1,2,4-triazole-3-thiol ring system is most commonly and efficiently achieved through the cyclization of thiosemicarbazide intermediates. This approach offers high modularity, allowing for the introduction of diverse substituents at the N4 and C5 positions to modulate the compound's physicochemical and pharmacological properties.

Primary Synthetic Route: Alkaline Cyclization of Acylthiosemicarbazides

The most prevalent and reliable method involves two key stages: the formation of a 1-acyl-4-substituted-thiosemicarbazide intermediate, followed by an intramolecular cyclodehydration reaction under alkaline conditions.[4][9]

Causality Behind Experimental Choices:

• Step 1: Intermediate Formation: The synthesis begins with the reaction of a carboxylic acid hydrazide (or the acid itself) with an appropriate isothiocyanate. The nucleophilic nitrogen of the hydrazide attacks the electrophilic carbon of the isothiocyanate, forming the key N-acylthiosemicarbazide intermediate. This step establishes the precursors for what will become the C5 and N4 substituents of the final triazole ring.

• Step 2: Cyclodehydration: The crucial ring-closing step is induced by heating in an alkaline medium (e.g., aqueous NaOH or KOH). The base serves a critical purpose: it deprotonates one of the amide nitrogens, enhancing its nucleophilicity. This activated nitrogen then attacks the carbonyl carbon, initiating an intramolecular cyclization. Subsequent dehydration (loss of a water molecule) results in the formation of the stable, aromatic 1,2,4-triazole ring. This base-catalyzed cyclization is a robust and high-yielding method for forming the heterocyclic core.[9][10]

The overall workflow can be visualized as a logical progression from simple starting materials to the complex heterocyclic target.

Caption: General workflow for the synthesis of 1,2,4-triazole-3-thiones.

Alternative Synthetic Approach: Polyphosphate Ester (PPE) Mediated Synthesis

An innovative one-pot approach utilizes polyphosphate ester (PPE) to directly react thiosemicarbazides with carboxylic acids.[4][11]

• Mechanism: PPE acts as both a condensing and cyclizing agent. It first activates the carboxylic acid, facilitating the acylation of the thiosemicarbazide. Subsequently, its dehydrating properties promote the ring closure to form the triazole-3-thiol, often under milder conditions than traditional methods.[11] This method can be advantageous when dealing with sensitive substrates or when aiming to simplify the synthetic procedure.[4]

Biological Activity and Mechanism of Action

The therapeutic potential of 1,2,4-triazole-3-thiol derivatives is vast, with compounds demonstrating significant efficacy in several key areas. The mechanism often involves the specific interaction of the triazole-thione core and its substituents with biological macromolecules.

• Anticancer Activity: Many derivatives function as enzyme inhibitors. For example, they can target kinases involved in cell proliferation signaling pathways or inhibit enzymes crucial for cancer cell metabolism. The nitrogen and sulfur atoms can coordinate with metal ions in enzyme active sites or form hydrogen bonds with key amino acid residues, leading to inhibition.[2]

• Antimicrobial Activity: The scaffold is effective against a range of pathogens, including bacteria and fungi.[5] The mechanism can involve the inhibition of essential microbial enzymes or interference with cell wall synthesis. The lipophilicity and electronic properties of the substituents on the triazole ring are critical for cell penetration and target engagement.[12]

• Anti-inflammatory Activity: Some derivatives have shown potent anti-inflammatory effects by inhibiting key enzymes in the inflammatory cascade, such as cyclooxygenase (COX-1/COX-2) and 5-lipoxygenase (5-LOX).[13]

The logical relationship between a drug candidate and its biological target can be conceptualized as an inhibitory interaction within a signaling pathway.

Sources

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Protocols & Analytical Methods

Quantitative Analysis of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol using High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note presents a robust and validated method for the quantitative analysis of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol using a reversed-phase High-Performance Liquid Chromatography (HPLC) system coupled with a mass spectrometer (MS). Triazole derivatives are a significant class of heterocyclic compounds with wide-ranging applications in pharmaceutical and agricultural sciences.[1] A reliable analytical method is crucial for research, quality control, and pharmacokinetic studies. This guide details the scientific rationale behind the method development, provides step-by-step protocols for sample analysis, and outlines validation procedures according to International Council for Harmonisation (ICH) guidelines.[2][3]

Introduction and Scientific Rationale

The target analyte, 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol, is a moderately nonpolar molecule containing a sulfur-rich thiophene group and a polar triazole-thiol moiety. The presence of multiple nitrogen atoms in the triazole ring makes it amenable to protonation, while the thiol group introduces the possibility of thione-thiol tautomerism, a factor that must be considered during analysis.[1][4]

High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) is the analytical technique of choice due to its high sensitivity and selectivity.

• Chromatography: Reversed-phase (RP) HPLC is ideally suited for separating compounds of intermediate polarity.[5][6] A C18 stationary phase provides sufficient hydrophobic interaction to retain the analyte, while a polar mobile phase, typically a mixture of water and organic solvent, allows for controlled elution.

• Mass Spectrometry: Electrospray Ionization (ESI) is a soft ionization technique that is highly effective for polar and semi-polar molecules, minimizing in-source fragmentation and preserving the molecular ion.[7][8] Given the basic nature of the triazole nitrogens, ESI in positive ion mode is expected to efficiently generate the protonated molecular ion, [M+H]⁺, enabling sensitive detection.

The diagram below outlines the key considerations in developing the analytical method based on the analyte's chemical properties.

Caption: Rationale for HPLC-MS method design based on analyte properties.

Experimental Protocols

Materials and Reagents

• Analyte: 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol reference standard.

• Solvents: HPLC-grade acetonitrile (ACN) and methanol (MeOH).

• Water: Deionized water, 18 MΩ·cm resistivity or higher.

• Acid: Formic acid (FA), LC-MS grade.

• Vials: 2 mL amber glass autosampler vials with PTFE septa.

Standard and Sample Preparation

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of the reference standard and dissolve in 10 mL of methanol in a volumetric flask. This solution should be stored at 2-8°C and protected from light.

• Working Standard Solutions: Prepare a series of calibration standards (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL) by serially diluting the stock solution with a 50:50 (v/v) mixture of acetonitrile and water.

• Sample Preparation: Depending on the matrix (e.g., plasma, reaction mixture), samples may require protein precipitation, liquid-liquid extraction, or solid-phase extraction. For simple matrices, a "dilute-and-shoot" approach may be sufficient. A universal starting point is to dilute the sample 1:10 with 50:50 ACN/water.

HPLC-MS Instrumentation and Parameters

The following parameters provide a robust starting point and should be optimized for the specific instrumentation used.

Table 1: HPLC Parameters

Parameter	Setting	Rationale
Column	C18, 2.1 x 100 mm, 1.8 µm	Standard reversed-phase chemistry for retaining moderately nonpolar compounds.[6]
Mobile Phase A	Water + 0.1% Formic Acid	Aqueous phase. Formic acid aids in protonation for MS detection and improves peak shape.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Organic phase for elution.
Flow Rate	0.3 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	40°C	Improves peak shape and reduces viscosity.
Injection Vol.	5 µL

| Gradient | 10% B to 95% B in 5 min, hold for 2 min, return to 10% B in 0.5 min, equilibrate for 2.5 min. | A gradient is used to ensure elution of the analyte with good peak shape and to clean the column of more nonpolar contaminants. |

Table 2: Mass Spectrometry Parameters

Parameter	Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Positive	ESI is suitable for this molecule, and positive mode efficiently forms [M+H]⁺ ions.[8][9]
Monitored Ion (MS1)	m/z 255.0864	Corresponds to the calculated monoisotopic mass of the protonated molecule ([C₁₁H₁₆N₃S₂ + H]⁺).
Capillary Voltage	3.5 kV
Gas Temperature	325°C
Gas Flow	8 L/min
Nebulizer Pressure	35 psi

| Fragmentor Voltage | 120 V | Soft setting to minimize in-source fragmentation. |

The overall analytical workflow is depicted in the following diagram.

Caption: Standard workflow for HPLC-MS analysis of the target analyte.

Method Validation Protocol

To ensure the method is fit for its intended purpose, it must be validated according to ICH Q2(R2) guidelines.[2][3][10] The following parameters are critical for quantitative analysis.

Specificity and Selectivity

Specificity is the ability to assess the analyte unequivocally in the presence of other components.

• Protocol: Analyze blank matrix samples (e.g., plasma, formulation buffer) and compare the chromatograms with those of spiked samples. No significant interfering peaks should be observed at the retention time of the analyte.

• Acceptance Criteria: The response of any interfering peak in the blank matrix at the analyte's retention time should be less than 20% of the response of the Lower Limit of Quantitation (LLOQ) standard.

Linearity and Range

Linearity demonstrates a direct proportional relationship between concentration and instrument response.

• Protocol: Analyze a set of at least six calibration standards across the expected concentration range (e.g., 1-1000 ng/mL). Plot the peak area against the nominal concentration and perform a linear regression.

• Acceptance Criteria: The coefficient of determination (R²) should be ≥ 0.99. The back-calculated concentration of each standard should be within ±15% of the nominal value (±20% for LLOQ).

Accuracy and Precision

Accuracy reflects the closeness of the measured value to the true value, while precision measures the variability of repeated measurements.

• Protocol: Analyze Quality Control (QC) samples at a minimum of three concentration levels (low, medium, high) in replicate (n=6) on the same day (repeatability) and on three different days (intermediate precision).[11]

• Acceptance Criteria:

  • Accuracy: The mean calculated concentration should be within ±15% of the nominal value.

  • Precision: The relative standard deviation (%RSD) should not exceed 15%.

Limits of Detection (LOD) and Quantitation (LOQ)

• LOD: The lowest concentration of analyte that can be reliably detected. Often determined as the concentration yielding a signal-to-noise ratio (S/N) of 3.

• LOQ: The lowest concentration that can be quantitatively determined with acceptable accuracy and precision.[3] Typically defined by an S/N ratio of 10 and validated as the lowest point on the calibration curve.

A summary of the validation parameters is provided in the table below.

Table 3: Summary of Method Validation Parameters and Acceptance Criteria

Parameter	Protocol	Acceptance Criteria
Specificity	Analysis of blank matrix	No significant interference at analyte retention time.
Linearity	6-point calibration curve	R² ≥ 0.99
Range	Derived from linearity studies	Typically from LOQ to the highest calibration standard.
Accuracy	3 QC levels (n=6)	Mean value within ±15% of nominal.
Precision (%RSD)	3 QC levels (n=6)	≤ 15%
LOD	Signal-to-Noise Ratio	S/N ≥ 3

| LOQ | Signal-to-Noise Ratio | S/N ≥ 10; must meet accuracy/precision criteria. |

Conclusion

This application note provides a comprehensive framework for the development and validation of an HPLC-MS method for the quantitative analysis of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol. The described reversed-phase HPLC method coupled with positive mode ESI-MS offers excellent sensitivity and selectivity. The detailed protocols for analysis and validation ensure that the method is robust, reliable, and can be readily implemented in research and quality control laboratories, adhering to stringent regulatory standards.

References

• Gomha, S. M., et al. (2017). A novel concept of discrimination of 1,2,4-triazole-3-thione and 3-thiol tautomers. PLOS ONE. Available at: [Link]

• Devarie Baez, N. O., Reisz, J. A., & Furdui, C. M. (2014). Mass spectrometry in studies of protein thiol chemistry and signaling: Opportunities and caveats. Free Radical Biology and Medicine. Available at: [Link]

• Wang, Y., et al. (2013). Quantitative and comparative liquid chromatography-electrospray ionization-mass spectrometry analyses of hydrogen sulfide and thiol metabolites. FAO AGRIS. Available at: [Link]

• Tsikas, D., et al. (2000). Electrospray ionization mass spectrometry of low-molecular-mass S-nitroso compounds and their thiols. PubMed. Available at: [Link]

• Fenn, J. B., et al. (2002). Electrospray Ionization for Mass Spectrometry of Large Biomolecules. Nobel Prize Lecture. Available at: [Link]

• Pellicciari, R., et al. (1977). Mass spectrometry of sulfurated heterocyclic compounds. Isothiochromanone and its derivatives. PubMed. Available at: [Link]

• Moini, M., Chace, D., & Abramson, F. P. (1994). Selective detection of sulfur-containing compounds by gas chromatography/chemical reaction interface mass spectrometry. ACS Publications. Available at: [Link]

• Kuznetsov, A., et al. (2021). ESI-MS Analysis of Thiol-yne Click Reaction in Petroleum Medium. Molecules. Available at: [Link]

• Jones, A. (n.d.). The HPLC Analysis of Polar Analytes with Aqueous Mobile Phases. Crawford Scientific. Available at: [Link]

• Al-Ostath, A. I. A., et al. (2024). Sulfur Derivatives of 1,2,4-Triazole: Recently Developed Compounds, Structure Activity Relationship, and Biological Activity. ResearchGate. Available at: [Link]

• SIELC Technologies. (n.d.). Polar Compounds. Available at: [Link]

• Ghesquière, B., et al. (2010). Mass spectrometry-based methods for the determination of sulfur and related metabolite concentrations in cell extracts. PubMed. Available at: [Link]

• AMSbiopharma. (2024). ICH Guidelines for Analytical Method Validation Explained. Available at: [Link]

• Jordi Labs. (n.d.). Reverse Phase/ Normal Phase HPLC Analytical Techniques. Available at: [Link]

• Reid, T. S., & Bartlett, C. V. (n.d.). Reversed Phase HPLC of Polar Compounds. Chromtech. Available at: [Link]

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. Available at: [Link]

• Phenomenex. (n.d.). Reversed Phase HPLC Columns. Available at: [Link]

• Pharmaguideline. (2024). Steps for HPLC Method Validation. Available at: [Link]

• European Medicines Agency. (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis. Available at: [Link]

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). Available at: [Link]

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NMR spectroscopy protocols for 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol

An Application Note for the Structural Elucidation of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol using NMR Spectroscopy

Introduction

4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a triazole-thiol core linked to substituted thiophene and ethyl moieties. Molecules within this class are of significant interest in medicinal chemistry and drug development due to the broad biological activities associated with the 1,2,4-triazole nucleus, including antifungal, antimicrobial, and anticancer properties.[1][2] Unambiguous structural characterization is a critical prerequisite for any further investigation, ensuring that biological and chemical data are correctly attributed to the molecule of interest.

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful and definitive technique for the structural elucidation of organic molecules in solution.[3][4] This application note provides a comprehensive set of protocols for the complete structural assignment of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol using a combination of one-dimensional (¹H, ¹³C, DEPT) and two-dimensional (COSY, HSQC, HMBC) NMR experiments. The causality behind experimental choices is explained to provide researchers with a robust framework for characterizing this and structurally related compounds.

Chemical Structure and Tautomerism

The target molecule possesses several distinct spin systems that must be connected to confirm the overall structure: the ethyl group, the isopropyl group, and the two protons on the thiophene ring. A key structural feature of 3-thiol substituted 1,2,4-triazoles is the potential for thiol-thione tautomerism. The equilibrium between these forms is often dependent on the solvent and temperature. NMR spectroscopy, particularly the chemical shift of the exchangeable proton (SH vs. NH) and the ¹³C shift of the C3 carbon, can definitively identify the predominant tautomer in solution.[5] Literature on similar compounds in DMSO-d₆ suggests the thiol form is often favored, exhibiting a characteristic SH proton signal at a very low field (13-14 ppm).[6][7]

Structure:

• 4-ethyl group: A CH₂CH₃ system.

• 5-(5-isopropylthien-3-yl) group: An isopropyl CH(CH₃)₂ group and two aromatic protons on the thiophene ring.

• 4H-1,2,4-triazole-3-thiol core: The central heterocyclic ring with an attached thiol (-SH) group.

Part I: Sample Preparation Protocol

The quality of the NMR spectrum is fundamentally dependent on proper sample preparation.[8] A homogeneous solution free of particulate matter and paramagnetic impurities is essential for achieving high-resolution spectra.[9]

Rationale for Solvent Selection

For polar, nitrogen- and sulfur-containing heterocycles like the target molecule, Dimethyl Sulfoxide-d₆ (DMSO-d₆) is an excellent solvent choice.[10]

• Solubilizing Power: It effectively dissolves a wide range of polar organic compounds.

• Chemical Shift Window: Its residual proton signal (quintet at ~2.50 ppm) and carbon signal (septet at ~39.5 ppm) rarely overlap with signals from the analyte.[11]

• High Boiling Point: Its low vapor pressure minimizes concentration changes during long experiments.

• Hydrogen Bonding: It slows down the exchange of labile protons (like -SH), often allowing them to be observed as distinct signals, which is critical for identifying the thiol tautomer.

Step-by-Step Sample Preparation

Parameter	Guideline	Rationale
Analyte Mass	¹H NMR: 5-10 mg¹³C & 2D NMR: 15-25 mg	To ensure sufficient signal-to-noise (S/N) ratio, especially for less sensitive nuclei like ¹³C and for 2D correlation experiments.[12]
Solvent Volume	0.6 mL	To achieve a standard sample height of ~4.5 cm in a 5 mm NMR tube, which is optimal for the receiver coil of most modern spectrometers.[13]
NMR Tube	High-quality 5 mm tube (e.g., Wilmad 535-PP or equivalent)	To ensure good magnetic field homogeneity (shimming), leading to sharp spectral lines and high resolution.[9]

Protocol:

• Weighing: Accurately weigh 15-25 mg of the purified solid compound into a clean, dry vial.

• Dissolution: Add 0.6 mL of DMSO-d₆ to the vial. Vortex or gently sonicate until the solid is completely dissolved. A clear, homogeneous solution is required.[12]

• Filtration: Draw the solution into a clean glass Pasteur pipette with a small, tightly packed plug of glass wool at the bottom.

• Transfer: Carefully filter the solution directly into the NMR tube. This step is crucial to remove any microscopic solid particles that can degrade spectral quality by disrupting the magnetic field homogeneity.[9]

• Capping and Labeling: Cap the NMR tube securely and label it clearly.

Part II: NMR Data Acquisition Protocols

The following protocols are based on a standard 400 MHz NMR spectrometer. Key parameters should be adjusted as needed based on the specific instrument and sample concentration.

Logical Workflow for Data Acquisition

The process of structural elucidation follows a logical progression, starting with simple 1D experiments to identify the basic components of the molecule, followed by 2D experiments to piece them together.

Caption: Logical workflow for NMR-based structural elucidation.

One-Dimensional (1D) NMR Experiments

¹H NMR Protocol:

• Purpose: To identify all unique proton environments, their relative numbers (integration), and their neighboring protons (spin-spin coupling).

• Methodology:

  • Insert the sample into the spectrometer and lock onto the deuterium signal of DMSO-d₆.

  • Perform automatic or manual shimming to optimize magnetic field homogeneity.

  • Acquire the spectrum using the parameters below.

  • Process the data: apply Fourier transform, phase correction, and baseline correction.

  • Reference the spectrum to the residual DMSO peak at 2.50 ppm.

Parameter	Suggested Value
Pulse Program	zg30
Spectral Width	-2 to 16 ppm
Number of Scans	16
Relaxation Delay (d1)	2.0 s

¹³C{¹H} and DEPT NMR Protocols:

• Purpose: ¹³C NMR identifies all unique carbon environments. DEPT (Distortionless Enhancement by Polarization Transfer) experiments are used to determine the multiplicity of each carbon (CH, CH₂, or CH₃).[14]

• Methodology:

  • Acquire a standard proton-decoupled ¹³C spectrum.

  • Acquire DEPT-135 (CH/CH₃ positive, CH₂ negative) and DEPT-90 (CH only) spectra.

Parameter	¹³C{¹H}	DEPT-135
Pulse Program	zgpg30	dept135
Spectral Width	-10 to 180 ppm	-10 to 180 ppm
Number of Scans	1024	256
Relaxation Delay (d1)	2.0 s	2.0 s

Two-Dimensional (2D) NMR Experiments

¹H-¹H COSY (Correlation Spectroscopy):

• Purpose: To identify protons that are spin-coupled to each other, typically through 2 or 3 bonds.[15] This is essential for tracing out the connectivity within the ethyl and isopropyl groups.

• Methodology: Run a standard gradient-enhanced COSY (gCOSY) experiment.

Parameter	Suggested Value
Pulse Program	cosygpqf
Spectral Width	-2 to 16 ppm in both dimensions
Number of Scans	4-8 per increment

¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence):

• Purpose: To identify which proton is directly attached to which carbon atom (¹JCH correlation).[16]

• Methodology: Run a standard gradient-enhanced, phase-sensitive HSQC experiment.

Parameter	Suggested Value
Pulse Program	hsqcedetgpsisp2.2
¹H Spectral Width	-2 to 16 ppm
¹³C Spectral Width	-10 to 180 ppm
Number of Scans	8-16 per increment

¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation):

• Purpose: To identify longer-range couplings (typically 2-3 bonds, 2,3JCH) between protons and carbons.[16] This is the key experiment to connect the isolated spin systems (e.g., connecting the ethyl group to the triazole ring, and the thiophene ring to both the triazole and isopropyl groups).

• Methodology: Run a standard gradient-enhanced HMBC experiment.

Parameter	Suggested Value
Pulse Program	hmbcgpndqf
¹H Spectral Width	-2 to 16 ppm
¹³C Spectral Width	-10 to 200 ppm
Number of Scans	16-32 per increment

Part III: Data Interpretation and Structural Assignment

Predicted Chemical Shifts and Key Correlations

The following table outlines the expected chemical shifts based on data from analogous structures.[7] The final assignment must be confirmed by the 2D NMR data.

Assignment	Group	Predicted ¹H Shift (ppm)	Predicted ¹³C Shift (ppm)	Key HMBC Correlations (H to C)
H-a, C-a	Ethyl-CH₃	~1.3	~14	C-b, C-N (Triazole)
H-b, C-b	Ethyl-CH₂	~4.2	~40	C-a, C-N (Triazole)
H-c, C-c	Isopropyl-CH₃	~1.3	~23	C-d, C-e
H-d, C-d	Isopropyl-CH	~3.1	~34	C-c, C-e, C-f
H-e, C-e	Thiophene-C5	N/A	~150	H-d to C-e, H-f to C-e
H-f, C-f	Thiophene-C4	~7.5	~125	C-e, C-g, C-d
H-g, C-g	Thiophene-C3	N/A	~130	H-f to C-g, H-h to C-g
H-h, C-h	Thiophene-C2	~7.8	~128	C-g, C-f, C-Triazole
-	Triazole-C5	N/A	~146	H-b, H-h
-	Triazole-C3	N/A	~167	SH proton
SH	Thiol-SH	~14.0	N/A	Triazole-C3

HMBC Correlation Strategy

The HMBC spectrum is crucial for assembling the molecular puzzle. The diagram below illustrates the key correlations expected to unambiguously connect the different fragments of the molecule.

Caption: Key long-range HMBC correlations for structural assembly.

Conclusion

This application note details a systematic and robust NMR-based approach for the complete and unambiguous structural characterization of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol. By methodically applying 1D (¹H, ¹³C, DEPT) and 2D (COSY, HSQC, HMBC) NMR spectroscopy, researchers can confidently verify the covalent structure, connect all constituent fragments, and confirm the predominant tautomeric form in solution. This comprehensive protocol serves as a valuable guide for scientists engaged in the synthesis and development of novel heterocyclic compounds.

References

• 2D NMR spectroscopy for structural elucidation of complex small molecules. (2020). YouTube. Retrieved from [Link]

• Fuloria, N. K., & Fuloria, S. (2013). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. Journal of Analytical & Bioanalytical Techniques, S1:001. Retrieved from [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• Fuloria, N. K., & Fuloria, S. (2013). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. Anuchem. Retrieved from [Link]

• Breitmaier, E. (1993). Structure Elucidation by NMR in Organic Chemistry: A Practical Guide. John Wiley & Sons.

• JEOL. (n.d.). Structural Analysis of Organic Compound Using 2D - NMR Spectrum. Retrieved from [Link]

• Gümüş, F., et al. (2012). Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class. Molecules, 17(9), 10183-10202. Retrieved from [Link]

• Nanalysis. (2024). Guide: Preparing a Sample for NMR analysis – Part I. Retrieved from [Link]

• Iowa State University. (n.d.). NMR Sample Preparation. Chemical Instrumentation Facility. Retrieved from [Link]

• El-Sayed, W. A., et al. (2021). Synthesis and Screening of New[8][14][15]Oxadiazole,[3][14][15]Triazole, and[3][14][15]Triazolo[4,3-b][3][14][15]triazole Derivatives as Potential Antitumor Agents on the Colon Carcinoma Cell Line (HCT-116). Molecules, 26(2), 332. Retrieved from [Link]

• Al-shaikh, M. A., et al. (2021). Synthesis, experimental and theoretical characterization with inhibitor activity for 1,2,4-traizaol derivatives. Journal of Physics: Conference Series, 1963, 012102. Retrieved from [Link]

• Palanivel, C., et al. (2000). Temperature and Solvent Effects on Nmr Chemical Shifts of Some Nitrogen and Sulphur Heterocycles. Oriental Journal of Chemistry, 16(3). Retrieved from [Link]

• Dotsenko, V. V. (2014). Can anybody tell me which solvent would be appropriate for collecting nmr data of indolizine type of molecules other than C6D6? ResearchGate. Retrieved from [Link]

• Ahmed, S., et al. (2025). Spectroscopic Investigation and Synthesis of N-Ethyl-5-Tolyloxymethyl Triazole Derivatives. Indus Journal of Bioscience Research, 3(5). Retrieved from [Link]

• Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(3), 661-667. Retrieved from [Link]

• Al-Warhi, T., et al. (2023). Synthesis, Crystal Structure and Spectral Analyses of 2-((4-Amino-5-((2,4-dichlorophenoxy)methyl)-4H-1,2,4-triazol-3-yl)thio)-1-(5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl)ethan-1-one. Preprints.org. Retrieved from [Link]

• National Chemical Laboratory. (n.d.). NMR studies on five membered 1,2,3/1,2,4- triazoles and their hybrid systems. Retrieved from [Link]

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Application Note: A Practical Guide to In Vitro Antimicrobial Susceptibility Testing of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol

Introduction: The Imperative for Novel Antimicrobial Agents

The escalating crisis of antimicrobial resistance necessitates the urgent discovery and development of new chemical entities with potent activity against multidrug-resistant pathogens. The 1,2,4-triazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous clinically approved drugs.[1][2] Its derivatives, particularly those incorporating a thiol group, have demonstrated a broad spectrum of biological activities, including significant antibacterial and antifungal effects.[3][4] This application note provides a comprehensive guide for the antimicrobial evaluation of a novel compound, 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol , using standardized in vitro assays.

While specific data on this particular molecule is nascent, the protocols herein are based on established methodologies for analogous 1,2,4-triazole-3-thiol derivatives and are grounded in the authoritative standards set by the Clinical and Laboratory Standards Institute (CLSI).[5][6] This guide is designed to be a self-validating framework, enabling researchers to generate robust and reproducible data for novel compound assessment.

Compound Profile: 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol

• Structure:

  • Core: 4H-1,2,4-triazole-3-thiol

  • Substituents: 4-ethyl group, 5-(5-isopropylthien-3-yl) group

• Physicochemical Properties (Predicted):

  • The thiol group (-SH) suggests the potential for thione-thiol tautomerism, which can influence its interaction with biological targets.[7]

  • The presence of the ethyl and isopropylthienyl groups imparts lipophilicity, which may facilitate passage through microbial cell membranes.

  • Solubility: Triazole-thiol derivatives often exhibit limited solubility in aqueous media.[8] It is recommended to prepare stock solutions in 100% dimethyl sulfoxide (DMSO) and perform serial dilutions in the appropriate broth medium. The final DMSO concentration in the assay should be kept low (typically ≤1%) to avoid solvent-induced toxicity to the microorganisms.

PART 1: Core Protocols for Antimicrobial Susceptibility Testing (AST)

The following protocols are aligned with CLSI standards to ensure data integrity and comparability.[5][6][9][10]

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a quantitative technique used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[5][11]

Materials:

• Test Compound: 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol

• Sterile 96-well microtiter plates (U-bottom)

• Cation-Adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 for fungi

• Bacterial/Fungal Strains (see Table 1 for recommended QC strains)

• Positive Control Antibiotic (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi)

• DMSO (Spectroscopic grade)

• 0.9% Saline

• 0.5 McFarland turbidity standard

• Spectrophotometer/Turbidimeter

• Resazurin sodium salt (optional, for viability indication)

Step-by-Step Protocol:

• Preparation of Compound Stock Solution:

  • Accurately weigh the test compound and dissolve in 100% DMSO to prepare a high-concentration stock solution (e.g., 10 mg/mL or as solubility permits). Vortex thoroughly.

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture plate, pick several colonies of the test microorganism.

  • Suspend the colonies in sterile 0.9% saline.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard. This corresponds to approximately 1.5 x 10⁸ CFU/mL for bacteria.[12]

  • Dilute this standardized suspension in the appropriate broth (CAMHB or RPMI-1640) to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.

• Serial Dilution in Microtiter Plate:

  • Add 100 µL of the appropriate sterile broth to all wells of a 96-well plate.

  • Add a calculated volume of the compound stock solution to the first well of each row to achieve twice the highest desired test concentration.

  • Perform a 2-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and repeating across the plate to the 10th well. Discard the final 100 µL from the 10th well. This creates a concentration gradient.

  • Well 11 will serve as the growth control (broth + inoculum, no compound).

  • Well 12 will serve as the sterility control (broth only).

• Inoculation:

  • Add 100 µL of the diluted microbial suspension (prepared in step 2) to wells 1 through 11. The final volume in each well will be 200 µL, and the compound concentrations will be halved.

• Incubation:

  • Cover the plates and incubate at 35-37°C. Incubation times are typically 16-20 hours for most bacteria and 24-48 hours for fungi.[13]

• MIC Determination:

  • The MIC is the lowest concentration of the compound at which there is no visible growth (i.e., the well is clear). This can be assessed visually or by measuring absorbance.

  • The addition of a viability indicator like resazurin (which turns from blue to pink in the presence of metabolic activity) can aid in endpoint determination.

Workflow for MIC Determination

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Agar Disk Diffusion Assay

This qualitative or semi-quantitative method assesses the susceptibility of a bacterium to a compound by measuring the zone of growth inhibition around a compound-impregnated disk.[6][12][14]

Protocol:

• Prepare Mueller-Hinton Agar (MHA) plates.

• Prepare a standardized inoculum as described in the MIC protocol (0.5 McFarland).

• Inoculate the MHA plate: Dip a sterile cotton swab into the standardized inoculum, remove excess fluid by pressing against the inside of the tube, and swab the entire surface of the MHA plate evenly in three directions.

• Prepare Compound Disks: Aseptically apply a known amount of the test compound solution (e.g., 10 µL of a 1 mg/mL solution) onto sterile blank paper disks. Allow the solvent to evaporate completely.

• Apply Disks: Place the compound-impregnated disk, a positive control disk (e.g., Ciprofloxacin), and a negative control disk (DMSO-only) onto the inoculated agar surface.

• Incubate the plates at 35-37°C for 16-20 hours.

• Measure the zones of inhibition (diameter in mm) around each disk.

Minimum Bactericidal Concentration (MBC) Determination

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular bacterium.

Protocol:

• Perform an MIC assay as described above.

• Following incubation and MIC determination, take a 10 µL aliquot from each well that shows no visible growth (i.e., from the MIC well and all wells with higher concentrations).

• Spot-plate each aliquot onto a fresh, compound-free agar plate (e.g., MHA).

• Incubate the agar plate at 35-37°C for 18-24 hours.

• Determine the MBC: The MBC is the lowest concentration from the original MIC plate that results in no colony formation (or a ≥99.9% reduction in CFU/mL) on the subculture plate.

Workflow for MBC Determination

Caption: Workflow for Minimum Bactericidal Concentration (MBC) determination.

PART 2: Data Interpretation and Quality Control

Quality Control (QC)

Running parallel assays with standard QC strains is mandatory for validating the results.[15][16] The obtained MIC or zone diameter values for the control antibiotics must fall within the acceptable ranges published by CLSI or EUCAST.[17][18]

Table 1: Recommended ATCC® Quality Control Strains

Strain ID	Organism	Gram Stain	Relevance
ATCC® 25922™	Escherichia coli	Gram-Negative	Representative of Enterobacteriaceae
ATCC® 27853™	Pseudomonas aeruginosa	Gram-Negative	Important opportunistic pathogen
ATCC® 29213™	Staphylococcus aureus	Gram-Positive	Key Gram-positive pathogen
ATCC® 29212™	Enterococcus faecalis	Gram-Positive	Representative of Enterococci
ATCC® 90028™	Candida albicans	Fungus (Yeast)	Common fungal pathogen

Interpreting Results

• MIC: A lower MIC value indicates higher potency.

• MBC/MIC Ratio: This ratio helps classify the compound's activity:

  • Bactericidal: If MBC/MIC ≤ 4.

  • Bacteriostatic: If MBC/MIC > 4.

• Zone Diameter: A larger zone of inhibition generally correlates with greater susceptibility.

Table 2: Example Data Presentation (Hypothetical)

Microorganism	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio	Activity	Disk Diffusion Zone (mm)
S. aureus ATCC® 29213™	8	16	2	Bactericidal	18
E. coli ATCC® 25922™	16	64	4	Bactericidal	14
P. aeruginosa ATCC® 27853™	32	>128	>4	Bacteriostatic	10
C. albicans ATCC® 90028™	4	8	2	Fungicidal	20
Ciprofloxacin (Control)	0.25	0.5	2	Bactericidal	32 (S. aureus)
Fluconazole (Control)	1	4	4	Fungicidal	28 (C. albicans)

PART 3: Scientific Insights and Troubleshooting

Potential Mechanism of Action

While the precise mechanism of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol requires dedicated investigation, the chemical structure allows for informed hypotheses. The triazole ring is a key component in antifungal agents like fluconazole, which inhibit lanosterol 14α-demethylase, an enzyme crucial for ergosterol biosynthesis in the fungal cell membrane.[3] The thiol group is a reactive nucleophile and may interact with essential bacterial enzymes. Furthermore, the amphiphilic nature imparted by the lipophilic thienyl group and the hydrophilic triazole core may allow the molecule to embed in and disrupt the integrity of the microbial cell membrane, leading to leakage of cellular contents and cell death.[19]

Troubleshooting

Issue	Possible Cause(s)	Recommended Solution(s)
No activity observed	Compound insolubility; Inactivation by media components; Intrinsic resistance of test strain.	Check for precipitation in wells; Increase stock concentration if possible; Test against a wider panel of microbes.
Inconsistent results	Inoculum density variation; Pipetting errors; Contamination.	Strictly adhere to 0.5 McFarland standard; Use calibrated pipettes; Employ aseptic techniques rigorously.
Growth in sterility control	Contaminated broth or plates.	Discard batch and use new, sterile materials.
QC strain out of range	Incorrect incubation; Degraded antibiotic disks/solutions; Operator error; Mutation in QC strain.	Verify all protocol steps; Use new control antibiotics; Re-train personnel; Use a fresh, low-passage QC strain.[15]

Safety Precautions

• Handle the test compound with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses. Consult the Safety Data Sheet (SDS) for specific handling information.

• All microbial cultures should be handled in a Biosafety Level 2 (BSL-2) cabinet using sterile techniques.

• Decontaminate all microbial waste before disposal, typically by autoclaving.

References

• Clinical and Laboratory Standards Institute. M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. 12th ed. CLSI, 2024.
• Clinical and Laboratory Standards Institute.
• Clinical and Laboratory Standards Institute. M02: Performance Standards for Antimicrobial Disk Susceptibility Tests. 14th ed. CLSI, 2023.
• CHAIN. ANTIMICROBIAL SUSCEPTIBILITY TESTING (CLSI) (MASTER) Version 1.01. 2016.
• Clinical and Laboratory Standards Institute. M02-A10: Performance Standards for Antimicrobial Disk Susceptibility Tests; Approved Standard-Tenth Edition. CLSI, 2009.
• Clinical and Laboratory Standards Institute. M02-A11: Performance Standards for Antimicrobial Disk Susceptibility Tests; Approved Standard-Eleventh Edition. CLSI, 2012.
• Espinel-Ingroff, A., et al. Quality control and reference guidelines for CLSI broth microdilution susceptibility method (M 38-A document) for amphotericin B, itraconazole, posaconazole, and voriconazole. Journal of Clinical Microbiology, 43(10), 5243-5246, 2005.
• Clinical and Laboratory Standards Institute. M07-A9: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard-Ninth Edition. CLSI, 2012.
• MacPherson, C. W., et al.
• British Society for Antimicrobial Chemotherapy. Quality Control of Antimicrobial Susceptibility Testing. BSAC, 2016.
• Huh, K., et al. Establishing Quality Control Ranges for Antimicrobial Susceptibility Testing of Escherichia coli, Pseudomonas aeruginosa, and Staphylococcus aureus: A Cornerstone to Develop Reference Strains for Korean Clinical Microbiology Laboratories.
• Hannes, H., et al. Quality Control Strains Used in Susceptibility Testing of Campylobacter spp. Journal of Clinical Microbiology, 40(7), 2697-2698, 2002.
• Oladipo, I., et al. Synthesis, Characterization and Antimicrobial Activity of Thiol Substituted Triazole Amic Acids. Pakistan Journal of Scientific & Industrial Research Series A: Physical Sciences, 65(3), 213-220, 2022.
• rapidmicrobiology. EUCAST Recommended Strains for Routine and Extended Internal. 2016.
• Microbe Online. Quality Control Strains (standard strains) and their Uses. 2021.
• Sigma-Aldrich. 4-Methyl-4H-1,2,4-triazole-3-thiol 97. Product Page.
• Clinical and Laboratory Standards Institute. M07-A8: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard-Eighth Edition. CLSI, 2009.
• Ali, I., et al. The Potential of Thiazole Derivatives as Antimicrobial Agents. Molecules, 27(22), 8016, 2022.
• Kumar, A., et al. Synthesis, antifungal and antibacterial activity of novel 1,2,4-triazole derivatives. Journal of Advanced Pharmaceutical Technology & Research, 4(3), 155-159, 2013.
• Sabale, P. M., & Mehta, P. SYNTHESIS, ANTIBACTERIAL AND ANTIFUNGAL ACTIVITY OF NOVEL 4-AMINO-SUBSTITUTED-1,2,4-TRIAZOLE-3-THIOL DERIVATIVES. Indian Journal of Heterocyclic Chemistry, 23, 149-154, 2013.
• Parchenko, V. V., et al. The search of new biologically active compounds with antibacterial and antifungal activity among 1,2,4-triazole-3-thiol derivatives with the remnants of thiophene.
• Yurttaş, L., et al. Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class. Molecules, 20(6), 11226-11245, 2015.
• Gumrukcuoglu, N., et al. Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. International Journal of Applied Science and Technology, 4(2), 208-216, 2014.
• Al-Ostath, R. A., et al. Sulfur Derivatives of 1,2,4-Triazole: Recently Developed Compounds, Structure Activity Relationship, and Biological Activity: Review article. Journal of Population Therapeutics and Clinical Pharmacology, 31(12), e20-e37, 2024.
• Cansız, A., Koparır, M., & Demirdağ, A.

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Application Notes and Protocols: Anticancer Activity Screening of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol

Audience: Researchers, scientists, and drug development professionals.

Introduction: Rationale for Screening a Novel Thienyl-Triazole Compound

The global burden of cancer necessitates a continuous search for novel therapeutic agents that can overcome the limitations of current treatments, such as toxicity and drug resistance. Heterocyclic compounds are a cornerstone of medicinal chemistry, with the 1,2,4-triazole and thiophene scaffolds being particularly prominent in the development of new anticancer drugs.[1][2][3]

The 1,2,4-triazole nucleus is a key pharmacophore in several FDA-approved anticancer drugs, including the aromatase inhibitors letrozole and anastrozole.[3][4] Its unique physicochemical properties, such as metabolic stability and the ability to form hydrogen bonds, allow it to interact with a variety of biological targets.[2] Derivatives of 1,2,4-triazole have been shown to exert anticancer effects through diverse mechanisms, including the inhibition of kinases (e.g., EGFR, BRAF), tubulin polymerization, and topoisomerases, as well as the induction of apoptosis.[4][5][6]

Similarly, the thiophene ring, a sulfur-containing heterocycle, is present in numerous bioactive molecules.[7] Thiophene derivatives have demonstrated significant anticancer activity by targeting various cancer-specific proteins and signaling pathways.[1][8] Their mechanisms often involve the induction of apoptosis, inhibition of topoisomerase, and interaction with tubulin.[8]

The subject of this guide, 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol (hereafter referred to as "Compound X"), is a novel chemical entity that strategically combines these two privileged scaffolds. This hybrid design warrants a thorough investigation of its potential as an anticancer agent. These application notes provide a structured, multi-stage framework for the comprehensive in vitro screening of Compound X, from initial cytotoxicity assessment to preliminary mechanistic studies.

Part 1: Foundational Cytotoxicity Screening

The initial step in evaluating a novel compound is to determine its cytotoxic and cytostatic effects on a panel of human cancer cell lines. This primary screen aims to identify if the compound possesses antiproliferative activity and to determine its potency and selectivity.

Strategic Selection of Cancer Cell Lines

A broad and diverse panel of cell lines is crucial for identifying patterns of activity and potential tumor selectivity. The NCI-60 panel , a set of 60 human tumor cell lines developed by the National Cancer Institute, is a gold-standard resource for this purpose.[9][10][11] It represents nine different types of human cancer, including leukemia, melanoma, and cancers of the lung, colon, kidney, ovary, breast, prostate, and central nervous system.[12][13]

For initial, in-house screening, a smaller, representative panel can be selected.

Recommended Starter Panel:

Cell Line	Cancer Type	Rationale
MCF-7	Breast (Adenocarcinoma)	Represents hormone-receptor-positive breast cancer.
MDA-MB-231	Breast (Adenocarcinoma)	Represents triple-negative breast cancer, a more aggressive subtype.
A549	Lung (Carcinoma)	A common model for non-small cell lung cancer.
HT-29	Colon (Adenocarcinoma)	A well-characterized model for colorectal cancer.[14]
HepG2	Liver (Hepatocellular Carcinoma)	Represents a prevalent and hard-to-treat cancer.[15]
PC-3	Prostate (Adenocarcinoma)	Represents androgen-independent prostate cancer.

| HEK-293T | Normal (Human Embryonic Kidney) | To assess general cytotoxicity and selectivity towards cancer cells over non-cancerous cells.[16] |

All cell lines should be sourced from a reputable repository like the American Type Culture Collection (ATCC) to ensure identity and purity.[17] Standard cell culture and maintenance protocols provided by the supplier must be strictly followed.[18][19][20][21]

Primary Cytotoxicity Assay: Sulforhodamine B (SRB) Protocol

The Sulforhodamine B (SRB) assay is a robust and reproducible method for determining cell density based on the measurement of total cellular protein content.[22][23] It is the assay of choice for large-scale screening, including the NCI-60 screen, due to its simplicity, sensitivity, and cost-effectiveness.[23][24]

Principle: SRB is a bright pink aminoxanthene dye that binds electrostatically to basic amino acid residues in proteins under mildly acidic conditions. The amount of bound dye is directly proportional to the total protein mass and, therefore, to the cell number.

Workflow Diagram:

Caption: Workflow for the SRB cytotoxicity assay.

Detailed Protocol: [25][26][27]

• Cell Seeding: Plate cells in 96-well microtiter plates at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Preparation: Prepare a stock solution of Compound X in DMSO. Perform serial dilutions in culture medium to achieve final concentrations ranging from 0.01 µM to 100 µM. Include a vehicle control (DMSO only) and a positive control (e.g., Doxorubicin).

• Treatment: Add 100 µL of the diluted compound solutions to the respective wells. Incubate for 48 hours.

• Cell Fixation: Gently add 50 µL of cold 50% (w/v) trichloroacetic acid (TCA) to each well (final concentration 10%) and incubate at 4°C for 1 hour.

• Washing: Wash the plates five times with slow-running tap water to remove TCA and medium. Air dry the plates completely.

• Staining: Add 100 µL of 0.4% (w/v) SRB solution (in 1% acetic acid) to each well and incubate at room temperature for 30 minutes.

• Remove Unbound Dye: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound SRB dye. Air dry the plates.

• Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well. Place the plates on an orbital shaker for 10 minutes to solubilize the protein-bound dye.

• Data Acquisition: Measure the optical density (OD) at 510 nm using a microplate reader.

Data Analysis and Interpretation

The primary endpoint of the cytotoxicity screen is the IC50 value , which is the concentration of the compound that inhibits cell growth by 50%.

• Calculate Percentage Growth Inhibition: % Growth Inhibition = 100 - [ (OD_treated - OD_t0) / (OD_control - OD_t0) ] * 100

• Determine IC50: Plot the percentage of growth inhibition against the logarithm of Compound X concentration. Use non-linear regression analysis (sigmoidal dose-response curve) to calculate the IC50 value.

Expected Data Output:

Cell Line	Compound X IC50 (µM)	Doxorubicin IC50 (µM)	Selectivity Index (SI)*
MCF-7	[Experimental Value]	[Experimental Value]	[Calculated Value]
MDA-MB-231	[Experimental Value]	[Experimental Value]	[Calculated Value]
A549	[Experimental Value]	[Experimental Value]	[Calculated Value]
HT-29	[Experimental Value]	[Experimental Value]	[Calculated Value]
HepG2	[Experimental Value]	[Experimental Value]	[Calculated Value]
PC-3	[Experimental Value]	[Experimental Value]	[Calculated Value]
HEK-293T	[Experimental Value]	[Experimental Value]	N/A

*Selectivity Index (SI) = IC50 in HEK-293T / IC50 in cancer cell line. A higher SI value indicates greater selectivity for cancer cells.

Part 2: Preliminary Mechanistic Investigation

Once Compound X demonstrates significant cytotoxic activity (e.g., IC50 < 10 µM in one or more cell lines), the next logical step is to investigate its potential mechanism of action. Cell cycle arrest and apoptosis induction are common mechanisms for anticancer agents.[6][8]

Cell Cycle Analysis by Flow Cytometry

This assay determines if the compound induces cell cycle arrest at a specific phase (G0/G1, S, or G2/M), which is a hallmark of many anticancer drugs.[28][29]

Principle: Propidium iodide (PI) is a fluorescent dye that binds stoichiometrically to DNA. The fluorescence intensity of PI-stained cells is directly proportional to their DNA content. Flow cytometry measures this fluorescence in individual cells, allowing for the quantification of cells in each phase of the cell cycle.[30]

Workflow Diagram:

Caption: Workflow for cell cycle analysis using flow cytometry.

Detailed Protocol: [31]

• Cell Treatment: Seed cells in 6-well plates and treat with Compound X at its IC50 and 2x IC50 concentrations for 24 hours. Include a vehicle-treated control.

• Harvesting: Harvest both adherent and floating cells, wash with ice-cold PBS, and count them.

• Fixation: Resuspend the cell pellet (1 x 10⁶ cells) in 500 µL of PBS. While vortexing gently, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells. Incubate at -20°C for at least 2 hours (or overnight).

• Staining: Centrifuge the fixed cells and wash the pellet with PBS. Resuspend the pellet in 500 µL of PI/RNase Staining Buffer.

• Incubation: Incubate the cells for 30 minutes at room temperature in the dark.

• Analysis: Analyze the samples on a flow cytometer. The PI fluorescence is typically detected in the FL2 or PE channel.

• Data Modeling: Use cell cycle analysis software (e.g., ModFit LT™, FlowJo™) to deconvolute the DNA content histograms and quantify the percentage of cells in the G0/G1, S, and G2/M phases.

Apoptosis Detection by Annexin V/PI Staining

This dual-staining assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells, providing clear evidence if Compound X induces programmed cell death.

Principle: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[32] Annexin V, a protein with a high affinity for PS, is conjugated to a fluorochrome (e.g., FITC) to detect this event.[33] Propidium Iodide (PI) is a membrane-impermeant dye that can only enter cells with compromised membranes, a characteristic of late apoptotic and necrotic cells.

Interpretation of Results:

• Annexin V- / PI- : Live cells

• Annexin V+ / PI- : Early apoptotic cells

• Annexin V+ / PI+ : Late apoptotic/necrotic cells

• Annexin V- / PI+ : Necrotic cells (primary necrosis)

Detailed Protocol: [32][34]

• Cell Treatment: Seed and treat cells with Compound X as described for the cell cycle analysis (e.g., IC50 and 2x IC50 for 24 or 48 hours).

• Harvesting: Collect all cells (adherent and floating) and wash them twice with cold PBS.

• Resuspension: Resuspend 1-5 x 10⁵ cells in 100 µL of 1X Annexin V Binding Buffer.

• Staining: Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution to the cell suspension.

• Incubation: Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.

• Dilution: Add 400 µL of 1X Annexin V Binding Buffer to each tube.

• Analysis: Analyze the samples by flow cytometry immediately (within 1 hour). Use FITC (e.g., FL1) and PI (e.g., FL2) channels for detection.

Expected Data Output:

Treatment	% Viable Cells	% Early Apoptotic	% Late Apoptotic	% Necrotic
Vehicle Control	[Value]	[Value]	[Value]	[Value]
Compound X (IC50)	[Value]	[Value]	[Value]	[Value]

| Compound X (2x IC50) | [Value] | [Value] | [Value] | [Value] |

Conclusion and Future Directions

This guide outlines a systematic and robust approach to the initial anticancer screening of the novel compound 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol. The data generated from these protocols will establish its cytotoxic profile and provide initial insights into its mechanism of action. Positive results, such as potent and selective cytotoxicity coupled with the induction of cell cycle arrest or apoptosis, would provide a strong rationale for advancing the compound to further preclinical development. Subsequent studies could include target identification, investigation of specific signaling pathways, and ultimately, in vivo efficacy studies in animal models.

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Application Notes &amp; Protocols: Evaluating 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol as a Corrosion Inhibitor

Introduction: The Role of Heterocyclic Inhibitors in Asset Integrity

Corrosion is a persistent thermodynamic process that causes gradual degradation of metallic materials, leading to significant economic losses and safety hazards across various industries. The use of organic corrosion inhibitors is a primary strategy for mitigating this damage, particularly in acidic environments encountered during industrial cleaning, pickling, and oil and gas exploration.

Effective organic inhibitors typically possess heteroatoms (such as nitrogen, sulfur, and oxygen) and π-electrons within their molecular structure.[1][2][3] These features facilitate the adsorption of the inhibitor molecule onto the metal surface, forming a protective barrier that impedes the electrochemical processes of corrosion.[2][4] Triazole derivatives, a class of nitrogen-containing heterocycles, are particularly noteworthy for their robust performance as corrosion inhibitors.[1][3][4]

This document provides a detailed technical guide for researchers on the application and evaluation of a specific, promising triazole derivative: 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol . Its structure, which combines a 1,2,4-triazole ring with a sulfur-containing thiophene moiety, suggests a high potential for strong adsorption and, consequently, excellent corrosion inhibition efficiency. We will cover the theoretical basis of its function, protocols for its synthesis, and comprehensive methodologies for evaluating its performance using industry-standard techniques.

Theoretical Framework: Mechanism of Inhibition

The efficacy of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol as a corrosion inhibitor is predicated on its ability to adsorb onto a metal surface (e.g., mild steel) and displace corrosive agents. The mechanism is generally a combination of physisorption and chemisorption.[5]

• Molecular Structure: The inhibitor molecule possesses multiple active centers for adsorption:

  • The 1,2,4-triazole ring contains three nitrogen atoms with lone pairs of electrons.

  • The thiol group (-SH) provides a sulfur atom, which has a strong affinity for metal surfaces.

  • The thiophene ring is a source of π-electrons and contains an additional sulfur atom.

• Adsorption Process:

  • Physisorption: In acidic solutions, the nitrogen atoms of the triazole ring can become protonated. This creates a cationic species that can be electrostatically attracted to the metal surface, which is negatively charged due to the adsorption of anions (e.g., Cl⁻, SO₄²⁻) from the corrosive medium.

  • Chemisorption: This involves the sharing of electrons between the inhibitor and the metal. The lone pair electrons of the non-protonated nitrogen and sulfur atoms, as well as the π-electrons of the thiophene and triazole rings, can be donated to the vacant d-orbitals of the metal atoms (e.g., iron), forming strong coordinate bonds.[4]

This dual-mode adsorption creates a stable, dense protective film on the metal surface, which acts as a barrier to both anodic metal dissolution and cathodic hydrogen evolution reactions.

Caption: Mechanism of Corrosion Inhibition.

Synthesis Protocol: 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol

Scientific Rationale: While this specific compound may be commercially available[6], in-house synthesis is often required for research purposes. The following protocol is a generalized and robust method for synthesizing 4,5-disubstituted-4H-1,2,4-triazole-3-thiols, adapted from established literature procedures for similar structures.[7][8][9] The core of the synthesis is the cyclization of a thiosemicarbazide intermediate in an alkaline medium.

Step 1: Synthesis of N-ethyl-2-(5-isopropylthiophene-3-carbonyl)hydrazine-1-carbothioamide (Thiosemicarbazide Intermediate)

• Esterification & Hydrazinolysis (Not Detailed): Start with 5-isopropylthiophene-3-carboxylic acid. Convert it to its corresponding methyl or ethyl ester, and then react with hydrazine hydrate to form 5-isopropylthiophene-3-carbohydrazide.

• Thiosemicarbazide Formation:

  • Dissolve 5-isopropylthiophene-3-carbohydrazide (1 equivalent) in absolute ethanol.

  • Add ethyl isothiocyanate (1.1 equivalents) to the solution.

  • Reflux the mixture for 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

  • Rationale: The nucleophilic nitrogen of the hydrazide attacks the electrophilic carbon of the isothiocyanate to form the thiosemicarbazide backbone. Refluxing provides the necessary activation energy.

  • Upon completion, cool the reaction mixture to room temperature. The product often precipitates out of solution.

  • Filter the solid product, wash with cold ethanol, and dry under vacuum.

Step 2: Alkaline Cyclization to Form the Triazole-3-thiol

• Reaction Setup:

  • Suspend the synthesized thiosemicarbazide intermediate (1 equivalent) in an aqueous solution of sodium hydroxide (8-10% w/v).

  • Rationale: The strong alkaline medium facilitates the intramolecular cyclization and dehydration reaction. The hydroxide ion acts as a catalyst by deprotonating the amide nitrogen, increasing its nucleophilicity.

• Cyclization:

  • Reflux the mixture for 3-5 hours until a clear solution is obtained. Monitor the reaction's completion using TLC.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath.

  • Carefully acidify the solution with dilute hydrochloric acid (HCl) or acetic acid until it is acidic (pH ~5-6), causing the product to precipitate.

  • Rationale: The product exists as a sodium thiolate salt in the alkaline solution. Acidification protonates the thiolate, yielding the insoluble thiol, which precipitates.

  • Filter the crude product, wash thoroughly with distilled water to remove salts, and dry.

  • Recrystallize the product from a suitable solvent (e.g., ethanol/water mixture) to obtain the pure 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol.

  • Confirm the structure using analytical techniques such as ¹H-NMR, ¹³C-NMR, and FT-IR spectroscopy.

Experimental Evaluation Protocols

The following section details the primary methods for assessing the performance of the synthesized inhibitor. A comprehensive evaluation relies on correlating results from multiple techniques.

Preparation of Materials

• Metal Specimen Preparation:

  • Use mild steel coupons (e.g., API 5L X52 or similar) with a standard composition. For electrochemical tests, embed the coupon in an epoxy resin, leaving a defined surface area (e.g., 1 cm²) exposed.

  • Mechanically abrade the exposed surface with successive grades of silicon carbide (SiC) abrasive paper (e.g., from 240 down to 1200 grit).[10]

  • Rinse the polished specimens with distilled water and degrease with acetone in an ultrasonic bath.[11]

  • Dry the specimens with a stream of warm air and store them in a desiccator prior to use.[12]

  • Rationale: A standardized, clean, and reproducible surface finish is critical for obtaining reliable and comparable corrosion rate data. Polishing removes the native oxide layer and surface defects.

• Test Solution Preparation:

  • Prepare the corrosive medium, typically 1 M HCl or 0.5 M H₂SO₄, using analytical grade reagents and distilled water.

  • Prepare a stock solution of the inhibitor (e.g., 10⁻² M) in the corrosive medium.

  • Prepare a range of inhibitor concentrations (e.g., 50, 100, 200, 500 ppm or 1x10⁻⁵ M to 5x10⁻³ M) by serial dilution of the stock solution.

Protocol 1: Weight Loss Method (Gravimetric)

This classical method provides a direct measure of the average corrosion rate over a long immersion period. It is standardized by methods such as ASTM D2688.[12][13][14][15]

• Initial Measurement: Weigh the prepared metal specimens to an accuracy of 0.1 mg (W_initial) using an analytical balance.[12]

• Immersion: Immerse triplicate specimens in beakers containing the corrosive solution without inhibitor (blank) and with various concentrations of the inhibitor.

• Exposure: Place the beakers in a thermostatically controlled water bath at a specified temperature (e.g., 298 K) for a set duration (e.g., 6, 12, or 24 hours).

• Cleaning and Final Measurement:

  • After immersion, retrieve the specimens.

  • Remove corrosion products by gently scrubbing with a soft brush in a cleaning solution (e.g., Clarke's solution: 20g Sb₂O₃, 50g SnCl₂ in 1 L concentrated HCl), as per ASTM G1 standard.

  • Rinse the cleaned specimens with distilled water and acetone, dry them, and reweigh to get the final weight (W_final).

• Calculations:

  • Corrosion Rate (CR): CR (mm/y) = (8.76 × 10⁴ × ΔW) / (A × T × ρ) where ΔW is the weight loss (W_initial - W_final) in grams, A is the surface area in cm², T is the immersion time in hours, and ρ is the density of the metal in g/cm³.

  • Inhibition Efficiency (%IE): %IE = [(CR_blank - CR_inh) / CR_blank] × 100 where CR_blank and CR_inh are the corrosion rates in the absence and presence of the inhibitor, respectively.

Protocol 2: Electrochemical Measurements

Electrochemical techniques provide rapid and detailed insights into the corrosion kinetics and inhibition mechanism. A standard three-electrode cell is used, containing the metal specimen as the working electrode (WE), a platinum or graphite rod as the counter electrode (CE), and a saturated calomel electrode (SCE) or Ag/AgCl electrode as the reference electrode (RE).[16][17]

A. Potentiodynamic Polarization (PDP)

This technique determines the effect of the inhibitor on both anodic and cathodic reactions.[16][17]

• Stabilization: Immerse the WE in the test solution and allow the open-circuit potential (OCP) to stabilize for 30-60 minutes until the potential fluctuation is minimal (< 5 mV over 5 minutes). This stable potential is the corrosion potential (E_corr).

• Polarization Scan:

  • Scan the potential from approximately -250 mV to +250 mV relative to the measured E_corr.

  • Use a slow scan rate, typically 0.5 to 1 mV/s, to maintain quasi-steady-state conditions.[10]

• Data Analysis:

  • Plot the logarithm of the measured current density (log i) versus the applied potential (E).

  • Perform a Tafel extrapolation on the linear portions of the anodic and cathodic branches of the curve. The intersection of these extrapolated lines gives the corrosion current density (i_corr) and the corrosion potential (E_corr).

  • Inhibition Efficiency (%IE): %IE = [(i_corr_blank - i_corr_inh) / i_corr_blank] × 100 where i_corr_blank and i_corr_inh are the corrosion current densities without and with the inhibitor.

  • Interpretation: A significant shift in E_corr (>85 mV) indicates whether the inhibitor is anodic or cathodic; a smaller shift suggests a mixed-type inhibitor.[4]

B. Electrochemical Impedance Spectroscopy (EIS)

EIS is a powerful non-destructive technique that provides information about the charge transfer resistance and the properties of the protective film.[18][19][20][21]

• Setup: Perform the measurement at the stable OCP.

• Measurement: Apply a small amplitude AC sinusoidal voltage (e.g., 10 mV peak-to-peak) over a wide frequency range, typically from 100 kHz down to 10 mHz.[11][21]

• Data Analysis:

  • Plot the data in Nyquist (–Z_imaginary vs. Z_real) and Bode (log |Z| and phase angle vs. log f) formats.

  • For a simple corrosion system, the Nyquist plot is a semicircle. The diameter of this semicircle corresponds to the charge transfer resistance (R_ct). A larger diameter indicates a higher R_ct and better corrosion resistance.[2]

  • Fit the EIS data to an appropriate equivalent electrical circuit (EEC), such as the Randles circuit, to model the electrochemical interface and extract quantitative parameters like R_ct and double-layer capacitance (C_dl).

  • Inhibition Efficiency (%IE): %IE = [(R_ct_inh - R_ct_blank) / R_ct_inh] × 100 where R_ct_inh and R_ct_blank are the charge transfer resistances with and without the inhibitor.

Protocol 3: Surface Analysis

Visual and topographical analysis of the metal surface confirms the formation of a protective film and assesses the extent of corrosion damage.[22][23]

• Sample Preparation: Immerse metal specimens in the blank and inhibitor-containing solutions for a set period (e.g., 24 hours). After immersion, gently rinse the specimens with distilled water to remove loose deposits while preserving the adsorbed inhibitor film, then dry carefully.[24]

• Scanning Electron Microscopy (SEM):

  • Mount the dried specimens on SEM stubs.

  • Acquire images of the surface morphology at various magnifications.

  • Expected Results: The specimen from the blank solution will show a rough, pitted, and damaged surface characteristic of severe corrosion. In contrast, the specimen protected by the inhibitor should exhibit a much smoother surface, indicating effective protection.[22][25]

Data Presentation and Workflow

Representative Data Summary

The following tables summarize typical data obtained from the evaluation protocols.

Table 1: Weight Loss and Electrochemical Data

Inhibitor Conc. (ppm)	Weight Loss %IE	PDP i_corr (μA/cm²)	PDP %IE	EIS R_ct (Ω·cm²)	EIS %IE
0 (Blank)	-	1050	-	45	-
50	75.2	280	73.3	210	78.6
100	88.6	135	87.1	450	90.0
200	94.1	70	93.3	890	94.9
500	96.5	45	95.7	1350	96.7

Table 2: Surface Analysis Parameters (Illustrative)

Condition	Surface Appearance (SEM)	Average Roughness (AFM)
Uncorroded (Polished)	Smooth, with polishing lines	~50 nm
Corroded (Blank)	Rough, porous, heavily pitted	> 800 nm
Inhibited (200 ppm)	Relatively smooth, some minor features	~120 nm

Overall Experimental Workflow

Caption: Comprehensive Experimental Workflow.

References

• Metal corrosion inhibition by triazoles: A review. (2022). International Journal of Corrosion and Scale Inhibition. [Link]

• TOP-009, Procedure for Conducting and Verifying Potentiodynamic Polarization Tests. (1990). U.S. Nuclear Regulatory Commission. [Link]

• Understanding the Corrosion Inhibition Mechanism of Mild Steel in Hydrochloric Acid by a Triazole Derivative: A Combined Experimental and Theoretical Approach. (2019). ResearchGate. [Link]

• ASTM D2688 Standard Test Method for Corrosivity of Water in the Absence of Heat Transfer (Weight Loss Method). (2018). ASTM International. [Link]

• ASTM G61: Potentiodynamic Polarization. (2023). Matergenics Inc. [Link]

• An Overview on the Performance of 1,2,3-Triazole Derivatives as Corrosion Inhibitors for Metal Surfaces. (2021). National Institutes of Health (NIH). [Link]

• ASTM D2688 Standard Test Method for Determination of Corrosion Rate in a Water System in the Absence of Heat Transfer (Weight Loss Method). (2018). ASTM International. [Link]

• ASTM G59 - 97(2014) Standard Test Method for Conducting Potentiodynamic Polarization Resistance Measurements. (2014). ASTM International. [Link]

• ASTM D 2688-05 Standard Test Method for Corrosivity of Water in the Absence of Heat Transfer (Weight Loss Method). (2005). ASTM International. [Link]

• Potentiodynamic Corrosion Testing. (2016). National Institutes of Health (NIH). [Link]

• Adsorption and corrosion inhibition behaviour of new theophylline–triazole-based derivatives for steel in acidic medium. (2019). Royal Society Publishing. [Link]

• Novel synthesized triazole derivatives as effective corrosion inhibitors for carbon steel in 1M HCl solution: experimental and computational studies. (2022). National Institutes of Health (NIH). [Link]

• Weight Loss Corrosion Testing: ASTM A262 & NACE RP0775. (2024). TCR Engineering. [Link]

• ASTM D2688-18, Standard Test Method for Determination of Corrosion Rate in a Water System in the Absence of Heat Transfer (Weight Loss Method). (2018). ASTM International. [Link]

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• Developing Corrosion Inhibitors – Using SEM to Investigate Corrosion. (2017). AZoM. [Link]

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• Corrosion Testing via Electrochemical Impedance Spectroscopy (EIS). (n.d.). PrediApps. [Link]

• How to properly prepare metal samples for SEM or XPS analysis after corrosion inhibition tests?. (2023). ResearchGate. [Link]

• Analytical study on mild steel corrosion inhibition in acidic environment: DFT modeling and RSM optimization. (2024). oucj.journals.ekb.eg. [Link]

• SEM image of mild steel in the presence of the corrosion inhibitor after immersion in 1 M HCl solution. (2022). ResearchGate. [Link]

• Study of corrosion inhibition by Electrochemical Impedance Spectroscopy method of 5083 aluminum alloy in 1M HCl solution conta. (2018). ResearchGate. [Link]

• Application of electrochemical impedance spectroscopy technology to evaluate passivation performance of film forming and adsorption types corrosion inhibitors. (2022). Heliyon. [Link]

• Electrochemical Impedance Spectroscopy: A Tutorial. (2023). ACS Measurement Science Au. [Link]

• Spectroscopic Investigation and Synthesis of N-Ethyl-5-Tolyloxymethyl Triazole Derivatives. (2024). INDUS JOURNAL OF BIOSCIENCE RESEARCH. [Link]

• Electrochemical Impedance Spectroscopy for the Measurement of the Corrosion Rate of Magnesium Alloys: Brief Review and Challenges. (2021). MDPI. [Link]

• 4-Ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol. (n.d.). Amerigo Scientific. [Link]

• Experimental, DFT and Theoretical Corrosion Study for 4-(((4-ethyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-yl)thio)methyl)-7,8-dimethyl-2H-chromen-2-one. (2022). Arabian Journal of Chemistry. [Link]

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• Thiol-Epoxy Click Chemistry: The Synthesis of Vicinal Amino Alcohols Containing a 1,2,4-Triazole Ring. (2018). MDPI. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol

Welcome to the technical support center for the synthesis of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting and frequently asked questions to optimize your synthetic outcomes. Our focus is on explaining the "why" behind experimental choices, ensuring a robust and reproducible protocol.

I. Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the synthesis of the target triazole-thiol.

Q1: What is the general synthetic strategy for 4,5-disubstituted-4H-1,2,4-triazole-3-thiols?

The most prevalent and reliable method for synthesizing 4,5-disubstituted-4H-1,2,4-triazole-3-thiols involves the base-catalyzed intramolecular dehydrative cyclization of a corresponding 1,4-disubstituted thiosemicarbazide intermediate.[1][2][3] This intermediate is typically formed by the reaction of a substituted isothiocyanate with a relevant acid hydrazide.[1][2]

Q2: What are the critical starting materials for the synthesis of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol?

The key precursors are:

• 5-isopropylthiophene-3-carbohydrazide: This provides the C5 substituent of the triazole ring.

• Ethyl isothiocyanate: This reagent introduces the N4-ethyl group and the sulfur atom required for the thiol.

Q3: My final product is an oil, but I was expecting a solid. What should I do?

The phenomenon of a product "oiling out" instead of crystallizing is often due to the presence of impurities that depress the melting point.[4] It is recommended to attempt re-dissolving the oil in a minimal amount of a suitable solvent and then adding a non-solvent to induce precipitation. If this fails, further purification by column chromatography may be necessary.[4]

Q4: How can I confirm the structure of my final product?

A combination of spectroscopic techniques is essential for unambiguous structure elucidation. This includes:

• FT-IR: To identify key functional groups such as N-H, C=N, and C=S (thiol/thione tautomerism).[1]

• ¹H-NMR: To confirm the presence and connectivity of the ethyl and isopropylthienyl groups.[1]

• Elemental Analysis: To determine the elemental composition (C, H, N, S) and verify the molecular formula.[1]

• Mass Spectrometry (MS): To determine the molecular weight of the compound.[5][6]

II. Troubleshooting Guide: Low Yield and Impurities

This section provides a structured approach to diagnosing and resolving common issues encountered during the synthesis, focusing on improving the yield and purity of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol.

Issue 1: Low Yield of the Final Product

A low yield can be attributed to several factors throughout the synthetic sequence. The following troubleshooting steps will help identify and rectify the root cause.

Workflow for Diagnosing Low Yield

Caption: Troubleshooting workflow for low product yield.

Detailed Troubleshooting Steps & Solutions

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	Purity of Starting Materials: Impurities in 5-isopropylthiophene-3-carbohydrazide or ethyl isothiocyanate can inhibit the reaction.	Verify the purity of starting materials using appropriate analytical techniques (e.g., NMR, melting point). Recrystallize or purify if necessary.
Incomplete Reaction: Insufficient reaction time or temperature during either the thiosemicarbazide formation or the cyclization step.[7]	Monitor the reaction progress using Thin Layer Chromatography (TLC).[8] Gradually increase the reaction temperature or prolong the reaction time. For sluggish cyclization, consider using a higher boiling point solvent or microwave irradiation to potentially improve yields and shorten reaction times.[6][8][9]
Incorrect Stoichiometry: An improper molar ratio of reactants can lead to unreacted starting materials and lower yield.	Ensure accurate measurement of all reagents. A slight excess of the isothiocyanate may be beneficial in some cases.
Ineffective Base: The strength and amount of the base used for cyclization are critical. Common bases include sodium hydroxide or potassium hydroxide.[2]	Screen different bases (e.g., NaOH, KOH, K₂CO₃) and optimize the molar equivalents.[8] The base should be strong enough to facilitate the dehydrative cyclization.
Complex Reaction Mixture with Multiple Spots on TLC	Formation of Side Products: Competing reaction pathways can lead to the formation of undesired byproducts. A common side reaction is the formation of 1,3,4-oxadiazoles, especially under harsh acidic or thermal conditions.[7]	Ensure strictly anhydrous conditions during the reaction, as water can promote side reactions.[7] Lowering the reaction temperature may favor the desired triazole formation over the oxadiazole.[7]
Decomposition: The starting materials or the product may be sensitive to high temperatures, leading to decomposition.	Run the reaction at the lowest effective temperature. If thermal instability is suspected, conduct the reaction for a longer duration at a lower temperature.[7]
Significant Product Loss During Purification	Suboptimal Purification Method: The polarity of the triazole-thiol may lead to difficulties in separation by standard silica gel chromatography.[4]	Consider reverse-phase chromatography (C18) for highly polar compounds.[4] Optimize the eluent system for silica gel chromatography. Adding a small amount of a polar solvent like methanol or a base like triethylamine can improve peak shape.[4]
Product Precipitation Issues: Inefficient precipitation during workup can lead to significant losses.	Ensure the pH is adjusted correctly to precipitate the thiol. The solution should be sufficiently cooled, and adequate time should be allowed for complete precipitation.[10]

Issue 2: Presence of Impurities in the Final Product

Even with a good yield, impurities can compromise the quality of the final product. This section details how to identify and eliminate common impurities.

Common Impurities and Their Removal

Impurity	Identification	Removal Strategy
Unreacted 5-isopropylthiophene-3-carbohydrazide	Characteristic signals in ¹H-NMR (e.g., -NHNH₂ protons).	Recrystallization: Choose a solvent system where the product is sparingly soluble at low temperatures, while the hydrazide remains in solution. Column Chromatography: The hydrazide is typically more polar than the triazole-thiol.
Unreacted Ethyl Isothiocyanate	Volatile and has a characteristic sharp odor.	Evaporation: Can often be removed under reduced pressure. Aqueous Workup: Washing the organic layer with water will remove any residual water-soluble starting materials.
1,4-disubstituted thiosemicarbazide (intermediate)	Can be identified by its distinct TLC spot and NMR signals.	Ensure complete cyclization by optimizing reaction time, temperature, and base concentration. If present in the final product, it can be separated by column chromatography .
Disulfide Dimer	Thiols are susceptible to oxidation to form disulfides, especially in the presence of air.[11] This can be observed as a new, less polar spot on TLC and by mass spectrometry.	Conduct the reaction and workup under an inert atmosphere (e.g., Nitrogen or Argon) to minimize oxidation.[11] Store the final product under an inert atmosphere and protected from light. [11] If disulfide formation is significant, it can sometimes be reduced back to the thiol using a mild reducing agent, though this may affect other functional groups.

General Protocol for Synthesis and Purification

The following is a generalized experimental procedure based on common methods for synthesizing 4,5-disubstituted-1,2,4-triazole-3-thiols.[2][3]

Step 1: Synthesis of 1-(5-isopropylthiophene-3-carbonyl)-4-ethyl-thiosemicarbazide

• Dissolve 5-isopropylthiophene-3-carbohydrazide in a suitable solvent (e.g., ethanol).

• Add an equimolar amount of ethyl isothiocyanate to the solution.

• Reflux the mixture for a specified period, monitoring the reaction by TLC until the starting hydrazide is consumed.

• Cool the reaction mixture to room temperature and collect the precipitated thiosemicarbazide by filtration. Wash with cold ethanol and dry.

Step 2: Synthesis of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol

• Suspend the dried thiosemicarbazide intermediate in an aqueous solution of a base (e.g., 8% NaOH).

• Reflux the mixture until the evolution of hydrogen sulfide ceases and the reaction mixture becomes homogeneous.

• Cool the solution and acidify with a suitable acid (e.g., dilute HCl) to precipitate the triazole-thiol.

• Collect the crude product by filtration, wash thoroughly with water, and dry.

Step 3: Purification

• Recrystallize the crude product from a suitable solvent (e.g., ethanol/water mixture) to obtain the pure 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol.

• If recrystallization is insufficient, purify by column chromatography.

Visualizing the Synthetic Pathway

Caption: General synthetic pathway for the target molecule.

By systematically addressing these potential issues, researchers can significantly improve the yield and purity of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol, leading to more reliable and reproducible experimental outcomes.

III. References

• Bao, P., et al. (2019). Selective production of 1,4- and 2,4-disubstituted-1,2,3-triazoles reaction of three-component of alkynes, TMSN3, and ethers by copper catalysis. Frontiers in Chemistry.

• Organic Syntheses. (n.d.). 1,2,4-Triazole-3(5)-thiol. Retrieved from [Link]

• ISRES. (n.d.). Synthesis of 1,2,4 triazole compounds. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Progress, challenges and future directions of heterocycles as building blocks in iterative methodologies towards sequence-defined oligomers and polymers. RSC Publishing.

• Indian Academy of Sciences. (2024). Synthetic access to thiols: A review. Journal of Chemical Sciences.

• Nadeem, H., et al. (2013). Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. Advances in Microbiology, 3, 366-375.

• Organic Chemistry Portal. (n.d.). Synthesis of 1H-1,2,4-triazoles. Retrieved from [Link]

• Indus Journal of Bioscience Research. (2025). Spectroscopic Investigation and Synthesis of N-Ethyl-5-Tolyloxymethyl Triazole Derivatives.

• Cansız, A., Koparır, M., & Demirdağ, A. (2004). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules, 9(3), 204-212.

• ResearchGate. (2004). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Retrieved from [Link]

• Nadeem, H., et al. (2013). Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. Scientific Research Publishing.

• Shabalin, D. A., Schmidt, E. Y., & Bo, B. (n.d.). Advances and Challenges in the Synthesis of Pyrrole Systems of a Limited Access.

• IJRPC. (n.d.). Synthesis, Characterization and Evaluation of Biological Activity of Some Heterocyclic Compounds Containing 1,2,4-Triazole Ring.

• ResearchGate. (2017). Problem arises in thiol synthesis?. Retrieved from [Link]

• National Institutes of Health. (2023). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. PMC.

• ACS Publications. (n.d.). Preparation of Thiols. The Journal of Organic Chemistry.

• Synthesis methods of 1,2,4-triazole-3-thiones: review. (2024). Pharmacia.

• ResearchGate. (n.d.). Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[8][10][12] triazole-3-thiol derivatives and Antifungal activity.

• MDPI. (n.d.). Thiol-Epoxy Click Chemistry: The Synthesis of Vicinal Amino Alcohols Containing a 1,2,4-Triazole Ring.

• National Institutes of Health. (n.d.). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives.

• Amerigo Scientific. (n.d.). 4-Ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol. Retrieved from [Link]

• Current issues in pharmacy and medicine. (2021). Synthesis and properties of S-derivatives of 4-amino-5-(5-methylpyrazol-3-yl)-1,2,4-triazole-3-thiol.

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols [scirp.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ijbr.com.pk [ijbr.com.pk]
• 6. Synthesis and properties of S-derivatives of 4-amino-5-(5-methylpyrazol-3-yl)-1,2,4-triazole-3-thiol | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. organic-chemistry.org [organic-chemistry.org]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. researchgate.net [researchgate.net]
• 12. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]

Technical Support Center: Purification of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol

Welcome to the technical support guide for the purification of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol. This document is designed for researchers, medicinal chemists, and process development professionals who are working with this compound. As a substituted 1,2,4-triazole-3-thiol, this molecule possesses unique physicochemical properties that can present specific challenges during purification. Its heterocyclic nature, combining a weakly acidic thiol group with basic nitrogen atoms in the triazole ring, requires a nuanced approach to separation from synthetic impurities.

This guide provides troubleshooting advice and answers to frequently asked questions, grounded in fundamental chemical principles and established laboratory techniques.

FAQ 1: Initial Purity Assessment & Common Impurities

Question: What are the likely impurities I should expect from the synthesis of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol, and how do I best assess the purity of my crude product?

Answer:

The impurity profile of your compound is intrinsically linked to its synthetic route. A common pathway to 4,5-disubstituted-4H-1,2,4-triazole-3-thiols involves the cyclization of a thiosemicarbazide intermediate in the presence of a base.[1][2]

Common Potential Impurities:

• Unreacted Starting Materials: Such as the corresponding carboxylic acid/ester, ethylamine, and thiocarbonohydrazide or a derivative thereof.

• Acylthiosemicarbazide Intermediate: The acyclic precursor to the triazole ring may persist if cyclization is incomplete.[1]

• Regioisomers: Depending on the synthetic strategy, isomers such as 1-ethyl or S-alkylated derivatives might form.

• Oxidized Byproducts: The thiol group (-SH) is susceptible to oxidation, which can lead to the formation of disulfide (-S-S-) dimers, especially during workup or prolonged storage.

• Residual Solvents and Reagents: High-boiling point solvents (e.g., DMF, DMSO) or basic reagents can be difficult to remove.

Initial Purity Assessment Workflow:

A multi-pronged approach is recommended for assessing your crude material before attempting large-scale purification.

• Thin-Layer Chromatography (TLC): This is the foundational first step. Use a silica gel plate and test a range of solvent systems to get a clear separation of your product from impurities. A good starting point is a mixture of a non-polar solvent (like hexanes or toluene) and a more polar solvent (like ethyl acetate or acetone).

• Proton NMR (¹H NMR): A quick ¹H NMR of the crude material is invaluable. It can help identify the presence of starting materials, major byproducts, and residual solvents.

• LC-MS: Liquid Chromatography-Mass Spectrometry provides a more sensitive assessment of purity and confirms the molecular weight of your target compound and any impurities.

Caption: Workflow for initial purity assessment.

FAQ 2: Recrystallization Troubleshooting

Question: I am trying to purify my compound by recrystallization, but it keeps "oiling out" instead of forming crystals. What's going wrong?

Answer:

"Oiling out" is a common problem that occurs when the compound separates from the solution as a liquid phase rather than a solid crystalline lattice.[3] This is often due to the melting point of the solute being lower than the temperature of the solution from which it is separating.

Causality & Solutions:

• High Impurity Load: Impurities can significantly depress the melting point of your compound, making it more prone to oiling out.

  • Solution: Consider a preliminary, cruder purification step first. An acid-base extraction (see FAQ 4) to remove acidic or basic impurities, or a quick filtration through a small plug of silica gel can be very effective.[4]

• Rapid Cooling: Cooling the solution too quickly does not allow sufficient time for crystal nucleation and ordered growth, favoring the separation of a supersaturated liquid.

  • Solution: Allow the flask to cool slowly to room temperature on a benchtop, insulated with a cork ring. Once at room temperature, you can then move it to a refrigerator, and finally to a freezer to maximize yield.

• Poor Solvent Choice: The ideal solvent is one in which your compound is highly soluble when hot but sparingly soluble when cold.[3] If the compound is too soluble even at low temperatures, it will not precipitate effectively.

  • Solution: Use a binary solvent system. Dissolve your compound in a minimal amount of a "good" solvent (one it dissolves in readily, e.g., ethanol, acetone). Then, add a "poor" solvent (one it is insoluble in, e.g., water, hexanes) dropwise at the boiling point until the solution becomes faintly cloudy (the saturation point). Add a drop or two of the good solvent to clarify and then cool slowly.

Solvent System Component	Role	Examples for Triazole-Thiols
"Good" Solvent	Dissolves the compound when hot	Ethanol, Isopropanol, Acetone, Ethyl Acetate
"Poor" Solvent"	Induces precipitation upon cooling	Water, Hexanes, Toluene

Pro-Tip: If oiling persists, try scratching the inside of the flask at the liquid-air interface with a glass rod. This creates microscopic imperfections on the glass surface that can serve as nucleation sites for crystal growth.[3]

FAQ 3: Column Chromatography Challenges

Question: My compound is streaking badly on silica gel TLC and I'm getting poor separation during column chromatography. How can I fix this?

Answer:

Streaking on silica gel is a classic sign of strong, undesirable interactions between your compound and the stationary phase.[5] Given that 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol has both basic nitrogen atoms and an acidic thiol group, it can interact strongly with the acidic silanol groups (Si-OH) on the surface of silica gel. This leads to slow, uneven elution and poor peak shape.

Troubleshooting Strategies:

• Neutralize the Stationary Phase:

  • Mechanism: Adding a small amount of a basic modifier to your mobile phase will neutralize the acidic sites on the silica gel, preventing strong ionic interactions with your compound.

  • Protocol: Add 0.5-1% triethylamine (Et₃N) or a few drops of ammonium hydroxide to the mobile phase. When preparing your slurry to pack the column, use this modified solvent.[5]

• Switch the Stationary Phase:

  • Mechanism: Using a stationary phase with different surface properties can eliminate the problematic interactions.

  • Options:

    • Alumina (Al₂O₃): Neutral or basic alumina can be an excellent alternative to silica for basic compounds.[5]

    • Reversed-Phase (C18): In reversed-phase chromatography, the stationary phase is non-polar (like C18 silica) and the mobile phase is polar (e.g., water/acetonitrile or water/methanol). This is often the method of choice for polar compounds.[5][6] A modifier like formic acid or trifluoroacetic acid (0.1%) is often added to the mobile phase to improve peak shape by ensuring the compound is consistently protonated or deprotonated.

• Consider HILIC:

  • Mechanism: Hydrophilic Interaction Liquid Chromatography (HILIC) is another powerful technique for polar compounds. It uses a polar stationary phase (like unmodified silica) with a mobile phase that is high in organic solvent content, with a small amount of aqueous solvent.[6]

Caption: Decision tree for troubleshooting column chromatography.

FAQ 4: Leveraging Acidity/Basicity with Extraction

Question: Can I use a liquid-liquid extraction to purify my compound?

Answer:

Absolutely. Acid-base extraction is a highly effective and scalable technique for purifying compounds like this triazole-thiol, which have ionizable functional groups.[7][8] The thiol group is acidic (pKa is typically 8-10 for similar thiols), and the triazole nitrogen atoms provide basic character.

Mechanism: You can selectively move your target compound from an organic solvent into an aqueous layer by converting it into its water-soluble salt form.

Detailed Protocol for Acid-Base Extraction:

• Dissolution: Dissolve your crude product in a water-immiscible organic solvent like ethyl acetate, dichloromethane (DCM), or tert-butyl methyl ether (TBME).

• Basification & Extraction:

  • Transfer the organic solution to a separatory funnel.

  • Add an equal volume of a weak aqueous base, such as 5% sodium bicarbonate (NaHCO₃) solution. A weak base is crucial because a strong base like sodium hydroxide (NaOH) could potentially deprotonate other less acidic protons or cause degradation.[9]

  • Stopper the funnel and shake vigorously, venting frequently to release any CO₂ gas that may form.

  • Allow the layers to separate. The deprotonated thiol (thiolate salt) of your compound will now be in the upper aqueous layer, while neutral organic impurities will remain in the lower organic layer.

  • Drain the organic layer and set it aside. Collect the aqueous layer.

• Backwash: To remove any trapped neutral impurities, wash the collected aqueous layer with a fresh portion of the organic solvent. Discard this organic wash.[7]

• Acidification & Isolation:

  • Cool the aqueous layer in an ice bath.

  • Slowly add an acid, such as 2M hydrochloric acid (HCl), dropwise while stirring until the solution becomes acidic (test with pH paper, target pH ~2-3).[9]

  • Your neutral compound will precipitate out of the aqueous solution as a solid.

  • Collect the purified solid product by vacuum filtration, wash it with cold water to remove salts, and dry it thoroughly.

This technique is excellent for removing non-ionizable impurities. If you have acidic impurities (like leftover carboxylic acids), they will also be extracted into the basic aqueous layer. In that case, a final recrystallization or chromatographic step may still be necessary for achieving high purity.

References

• Krasavin, M., et al. (2022). Investigation of 1,4-Substituted 1,2,3-Triazole Derivatives as Antiarrhythmics: Synthesis, Structure, and Properties. National Institutes of Health. Retrieved from [Link]

• Reddit r/OrganicChemistry. (2018). Removal of Smelly Thiol via Extraction?. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Acid-Base Extraction. Retrieved from [Link]

• Indus Journal of Bioscience Research. (2024). Spectroscopic Investigation and Synthesis of N-Ethyl-5-Tolyloxymethyl Triazole Derivatives. Retrieved from [Link]

• Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]

• Chavan, O. S. (2022). A comparative study of various synthetic methods of 1,2,3-triazoles via click reaction: a mini review. World Journal of Pharmaceutical Research. Retrieved from [Link]

• ResearchGate. (2021). The retention features of nitrogen-containing heterocyclic compounds in reversed-phase and hydrophilic HPLC-MS modes. Retrieved from [Link]

• Organic Syntheses. (n.d.). 1,2,4-Triazole-3(5)-thiol. Retrieved from [Link]

• MDPI. (2023). Synthesis and Crystallization of N-Rich Triazole Compounds. Retrieved from [Link]

• Reddit r/chemistry. (2013). How would you purify air-sensitive materials (thiols) using column chromatography?. Retrieved from [Link]

• ACS Publications. (2022). Noncovalent Modification of 4,4′-Azo-1,2,4-triazole Backbone via Cocrystallization with Polynitroazoles. Retrieved from [Link]

• Chrom Tech, Inc. (2023). Mastering Column Chromatography: Techniques and Tips. Retrieved from [Link]

• Magritek. (n.d.). Column Chromatography. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Purification: Tips for Flash Column Chromatography. Retrieved from [Link]

• National Institutes of Health. (2023). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Retrieved from [Link]

• MDPI. (2003). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 4.8: Acid-Base Extraction. Retrieved from [Link]

• National Institutes of Health. (2023). Synthesis of new triazole derivatives and their potential applications for removal of heavy metals from aqueous solution and antibacterial activities. Retrieved from [Link]

• Amerigo Scientific. (n.d.). 4-Ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol. Retrieved from [Link]

• ResearchGate. (2023). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. Retrieved from [Link]

• Current issues in pharmacy and medicine. (2021). Synthesis and properties of S-derivatives of 4-amino-5-(5-methylpyrazol-3-yl)-1,2,4-triazole-3-thiol. Retrieved from [Link]

• MDPI. (2014). Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class. Retrieved from [Link]

• Mansoura Journal of Medical and Pharmaceutical Research. (2015). Synthesis of ١,٢,٤-triazole-٣-thiol derivative. Retrieved from [Link]

Sources

• 1. Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester - PMC [pmc.ncbi.nlm.nih.gov]
• 2. med.minia.edu.eg [med.minia.edu.eg]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Purification [chem.rochester.edu]
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• 9. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Stability of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol in Different Solvents

An In-Depth Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol. This resource is designed to provide you with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of this compound in various solvents. As a Senior Application Scientist, my goal is to equip you with the necessary knowledge to anticipate and address challenges in your experimental workflows, ensuring the integrity and reliability of your results.

The 1,2,4-triazole ring system is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide array of biological activities.[1][2][3] The stability of these compounds in solution is a critical parameter that can significantly impact experimental outcomes, from initial screening to late-stage drug development. This guide will delve into the factors influencing the stability of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol and provide actionable protocols to mitigate degradation.

Frequently Asked Questions (FAQs)

General Stability and Storage

Q1: What are the primary factors that can affect the stability of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol in solution?

A1: The stability of this compound, like many heterocyclic molecules, is influenced by several factors:

• Solvent Choice: The polarity, proticity (ability to donate protons), and pH of the solvent can significantly impact stability.[4]

• Temperature: Elevated temperatures generally accelerate degradation reactions.[5]

• Light Exposure: Photodegradation can be a concern for compounds with aromatic and heterocyclic rings.[6][7]

• Presence of Oxidizing or Reducing Agents: The thiol group is susceptible to oxidation.

• pH of the Solution: The acidity or basicity of the medium can catalyze hydrolysis or other degradation pathways.[5]

Q2: What are the recommended storage conditions for the solid compound and its stock solutions?

A2: For optimal stability, the solid compound should be stored in a cool, dark, and dry place, preferably under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation and hydrolysis.[5] Stock solutions should be prepared fresh whenever possible. If short-term storage is necessary, store solutions at -20°C or -80°C in tightly sealed vials, protected from light. Avoid repeated freeze-thaw cycles.

Solvent-Specific Stability

Q3: I am observing a decrease in the concentration of my compound in a methanol stock solution over time. What could be the cause?

A3: While methanol is a common solvent for dissolving many organic compounds, its protic nature can sometimes facilitate degradation pathways for sensitive molecules. For 1,2,4-triazole-3-thiol derivatives, potential issues in methanol could include:

• Solvolysis: Although less common than with more reactive functional groups, interaction with the solvent is possible over extended periods.

• Thione-Thiol Tautomerism: The equilibrium between the thione (=S) and thiol (-SH) forms can be influenced by the solvent environment.[8] While not a degradation pathway itself, a shift in this equilibrium could affect the compound's perceived concentration if the analytical method is specific to one tautomer.

• Trace Impurities: The presence of acidic or basic impurities in the solvent can catalyze degradation.

Troubleshooting Tip: Consider using a less protic solvent for your stock solution, such as acetonitrile or dimethyl sulfoxide (DMSO), if compatible with your experimental design. A DFT study on 1,2,4-triazole self-association highlighted the influence of solvents like water and DMSO on its molecular parameters.[9]

Q4: Is 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol stable in aqueous buffers? What pH range is optimal?

A4: The stability of triazole-thiol compounds in aqueous solutions is highly pH-dependent. Generally, extreme pH values (highly acidic or highly alkaline) can promote hydrolysis of the triazole ring or other susceptible bonds.[10] It is crucial to perform a preliminary stability study across a range of pH values relevant to your experiment (e.g., pH 4, 7, and 9).[5] For many triazole derivatives, a neutral to slightly acidic pH is often found to be the most stable region.

Troubleshooting Guides

Issue 1: Inconsistent Results in Biological Assays

Symptom: High variability in dose-response curves or a gradual loss of compound activity over the course of an experiment.

Potential Cause: Degradation of the compound in the assay medium.

Troubleshooting Workflow:

Caption: Workflow for troubleshooting inconsistent assay results.

Detailed Steps:

• Prepare a solution of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol in your complete cell culture or assay medium at the highest concentration used in your experiments.

• Incubate this solution under the exact conditions of your assay (e.g., 37°C, 5% CO₂).

• Collect aliquots at various time points (e.g., 0, 2, 4, 8, and 24 hours).

• Immediately analyze the concentration of the parent compound in each aliquot using a validated stability-indicating HPLC method.

• Analyze the data: If a significant decrease in concentration is observed over time, this confirms that the compound is degrading in the assay medium.

Mitigation Strategies:

• Prepare fresh dilutions of the compound from a stable stock solution immediately before each experiment.

• If possible, reduce the incubation time of your assay.

• Consider if a component of the assay medium (e.g., high serum concentration) might be contributing to the degradation.

Issue 2: Appearance of Unknown Peaks in HPLC Chromatograms

Symptom: During routine analysis of your compound solutions, you observe new, unidentified peaks in the HPLC chromatogram that were not present in the initial analysis of the solid material.

Potential Cause: Formation of degradation products.

Troubleshooting Workflow:

Caption: Workflow for identifying unknown HPLC peaks.

Detailed Steps for Forced Degradation Studies:

Forced degradation studies are essential for developing stability-indicating analytical methods and understanding potential degradation pathways.[10]

• Acid and Base Hydrolysis:

  • Dissolve the compound in a solution of 0.1 N HCl and separately in 0.02 N NaOH.[10]

  • Incubate at a controlled temperature (e.g., 60°C) for specific time periods (e.g., 0, 15, 30, 60 minutes).[10]

  • Neutralize the samples before analysis.[10]

• Oxidative Degradation:

  • Treat a solution of the compound with a dilute solution of hydrogen peroxide (e.g., 3%).

  • Monitor the reaction over time at room temperature.

• Thermal Degradation:

  • Heat a solid sample or a solution of the compound at an elevated temperature (e.g., 60-80°C).[5]

  • Analyze at various time points.

• Photodegradation:

  • Expose a solution of the compound to a controlled source of UV light.[6][7]

  • Keep a control sample protected from light.

Analysis and Interpretation:

• Analyze all stressed samples by a high-resolution analytical technique like HPLC-MS to determine the mass of the degradation products.

• This information can help in elucidating the structure of the degradants and understanding the degradation mechanism. For example, an increase in mass corresponding to the addition of an oxygen atom might suggest oxidation of the thiol group to a sulfoxide or sulfonic acid.

Experimental Protocols

Protocol 1: General HPLC Method for Stability Assessment

This protocol outlines a starting point for developing a stability-indicating HPLC method. The method should be validated to ensure it can separate the parent compound from any potential degradation products.[11][12]

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid or an appropriate buffer).

  • Initial Gradient Example: Start with 30% acetonitrile, ramp to 90% over 15 minutes, hold for 5 minutes, and then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Determined by UV-Vis spectrophotometry of the compound (scan from 200-400 nm to find the wavelength of maximum absorbance).

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Protocol 2: Hydrolytic Stability Assessment

This procedure provides a framework for evaluating the stability of the compound at different pH values.[5]

• Buffer Preparation: Prepare buffers at pH 4 (acetate buffer), pH 7 (phosphate buffer), and pH 9 (borate buffer).

• Stock Solution: Prepare a concentrated stock solution of the compound in a suitable organic solvent like acetonitrile (e.g., 1 mg/mL).

• Incubation Solutions: Add a small volume of the stock solution to each buffer to achieve a final concentration suitable for HPLC analysis (e.g., 10 µg/mL).

• Incubation: Incubate the solutions at a constant temperature (e.g., 40°C or 50°C).

• Sampling: At specified time points (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw an aliquot from each solution.

• Analysis: Analyze the samples using the validated stability-indicating HPLC method to determine the remaining concentration of the parent compound.

• Data Analysis: Plot the natural logarithm of the parent compound's concentration versus time. The degradation rate constant (k) is the negative of the slope. The half-life (t₁/₂) can be calculated using the equation: t₁/₂ = 0.693 / k.[5]

Data Summary Table

The following table provides a template for summarizing stability data from the hydrolytic stability assessment protocol.

pH	Temperature (°C)	Time (hours)	% Remaining Compound	Half-life (t₁/₂) (hours)
4.0	50	0	100	Calculate from rate constant
8
24
48
7.0	50	0	100	Calculate from rate constant
8
24
48
9.0	50	0	100	Calculate from rate constant
8
24
48

References

• Technical Support Center: 1,2,4-Triazole Compound Stability and Degradation. Benchchem.
• Shekar R, et al. Determination of Chemical and in vitro Metabolic Stability Studies of New Triazole Antitubercular Compounds to Optimize Lead Com. SciSpace.
• Co-metabolic enhancement of 1H-1,2,4-triazole biodegradation through nitrification. ResearchGate.
• Analytical method development and validation for the determination of triazole antifungals in biological matrices. Pharmacia.
• Analytical method development and validation for the determination of triazole antifungals in biological matrices. ResearchGate.
• Trace-Level Determination of Triazole Fungicides Using Effervescence-Assisted Liquid–Liquid Microextraction Based on Ternary Deep Eutectic Solvent Prior to High-Performance Liquid Chromatography. NIH.
• Synthesis, characterization and photostability study of triazole derivatives. GSC Advanced Research and Reviews.
• 4-Ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol. Matrix Scientific.
• The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. NIH.
• synthesis, characterization and antibacterial evaluation of new 1,2,4- triazole- 3-thiol derivatives. ResearchGate.
• Synthesis, characterization and photostability study of triazole derivatives. ResearchGate.
• Solvent effect on the self-association of the 1,2,4-triazole: A DFT study. ResearchGate.
• Thermal study of synthesized 1,2,4-triazole compounds and their kinetic parameter evaluation. JOCPR.
• Effects of solvent polarity on the novel excited-state intramolecular thiol proton transfer and photophysical property compared with the oxygen proton transfer. PubMed.
• quantum chemical calculations for 1,2,4-triazole-3-thiol derivatives. Benchchem.
• Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Frontiers.

Sources

• 1. The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jocpr.com [jocpr.com]
• 3. Frontiers | Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications [frontiersin.org]
• 4. Effects of solvent polarity on the novel excited-state intramolecular thiol proton transfer and photophysical property compared with the oxygen proton transfer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Synthesis, characterization and photostability study of triazole derivatives | GSC Advanced Research and Reviews [gsconlinepress.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. scispace.com [scispace.com]
• 11. Analytical method development and validation for the determination of triazole antifungals in biological matrices [pharmacia.pensoft.net]
• 12. researchgate.net [researchgate.net]

Optimizing reaction conditions for the synthesis of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol derivatives

Technical Support Center: Synthesis of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol Derivatives

This guide is designed for researchers, chemists, and drug development professionals actively engaged in the synthesis of substituted 1,2,4-triazole-3-thiol derivatives. Specifically, we will address the optimization of reaction conditions for 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol. This document provides in-depth troubleshooting, frequently asked questions (FAQs), and detailed protocols to navigate common challenges and streamline your synthetic workflow.

I. Overview of the Synthetic Strategy

The synthesis of 4,5-disubstituted-4H-1,2,4-triazole-3-thiols is a robust and well-documented process, typically achieved through a two-step sequence.[1] The general methodology involves:

• Formation of a Thiosemicarbazide Intermediate: Reaction of a suitable carbohydrazide with an isothiocyanate.

• Base-Catalyzed Intramolecular Cyclization: The thiosemicarbazide intermediate undergoes a cyclodehydration reaction in a basic medium to form the desired 4H-1,2,4-triazole-3-thiol ring.[2][3]

This pathway is highly effective, but its success is contingent on carefully controlled reaction parameters to maximize yield and minimize side-product formation.

Caption: General two-step synthesis pathway.

II. Detailed Experimental Protocols

These protocols are based on established methods for analogous structures and serve as a validated starting point for your experiments.[1][4]

Protocol 1: Synthesis of 1-(5-isopropylthiophene-3-carbonyl)-4-ethyl-thiosemicarbazide (Intermediate)

• Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 5-isopropylthiophene-3-carbohydrazide (1.0 eq) to absolute ethanol (100 mL).

• Reagent Addition: To this suspension, add ethyl isothiocyanate (1.1 eq).

• Reaction: Heat the mixture to reflux and maintain for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting hydrazide spot disappears.

• Workup: After completion, cool the reaction mixture to room temperature. The precipitated solid is collected by vacuum filtration.

• Purification: Wash the crude product with cold diethyl ether to remove any unreacted isothiocyanate. The resulting white solid is typically of high purity and can be used in the next step without further purification.

Protocol 2: Synthesis of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol (Final Product)

• Reaction Setup: Suspend the thiosemicarbazide intermediate (1.0 eq) from the previous step in an aqueous solution of sodium hydroxide (8-10% w/v, ~5-8 mL per gram of intermediate).

• Reaction: Heat the mixture to reflux for 6-8 hours. The suspension should dissolve as the reaction proceeds, forming the sodium salt of the triazole-thiol.

• Workup: Cool the reaction mixture in an ice bath. Carefully acidify the clear solution to a pH of ~5-6 using cold, dilute hydrochloric acid or acetic acid.

• Isolation: The desired 1,2,4-triazole-3-thiol will precipitate out of the solution. Collect the solid by vacuum filtration.

• Purification: Wash the product thoroughly with cold distilled water to remove any inorganic salts. Recrystallize from an appropriate solvent, such as ethanol or an ethanol/water mixture, to obtain the purified product.

III. Troubleshooting Guide (Question & Answer Format)

This section addresses specific issues you may encounter during the synthesis.

Question 1: The yield of my final triazole-thiol product is consistently low after the cyclization step. What are the likely causes and how can I improve it?

Answer: Low yield is a common problem that can stem from several factors.

• Cause A: Incomplete Reaction. The cyclization may not have gone to completion.

  • Solution: Increase the reaction time or temperature. Monitor the reaction via TLC until the intermediate spot is completely consumed. Additionally, ensure the base concentration is sufficient; a more concentrated NaOH or KOH solution (e.g., 4N) can enhance the reaction rate.[2]

• Cause B: Base Strength. The base may not be strong enough to efficiently catalyze the cyclodehydration.

  • Solution: While NaOH is standard, potassium hydroxide (KOH) is slightly stronger and can be more effective. The key is to ensure the medium is strongly alkaline to facilitate the necessary deprotonation for the intramolecular nucleophilic attack.[5]

• Cause C: Product Degradation. Prolonged heating at high temperatures in a strongly basic medium can sometimes lead to the degradation of the heterocyclic rings.

  • Solution: Optimize the reaction time and temperature carefully. Aim for the lowest temperature and shortest time required for full conversion of the starting material.

• Cause D: Thiol Group Oxidation. The thiol (-SH) group is susceptible to oxidation, especially at high temperatures in an alkaline solution exposed to air.

  • Solution: Perform the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to minimize oxidative side reactions.

Question 2: My spectral analysis (NMR, Mass Spec) suggests the presence of a significant impurity. I suspect it's the isomeric 1,3,4-thiadiazole. Why did this form and how can I prevent it?

Answer: The formation of a 5-substituted-2-amino-1,3,4-thiadiazole is a classic competing side reaction in this synthesis. The pathway taken is highly dependent on the pH of the reaction medium.

• Causality: The cyclization of the acylthiosemicarbazide intermediate can proceed via two distinct mechanisms:

  • Alkaline Medium (Desired Path): The N4-hydrazine nitrogen is deprotonated, becoming a potent nucleophile that attacks the carbonyl carbon, leading to the 1,2,4-triazole after dehydration.[5]

  • Acidic Medium (Side Reaction Path): The thione sulfur atom attacks the carbonyl carbon in an acid-catalyzed cyclization, resulting in the formation of the 1,3,4-thiadiazole ring.[2][6]

• Prevention:

  • Strictly Basic Conditions: Ensure your reaction medium for the cyclization step is strongly alkaline throughout the process. Any localized acidic conditions (e.g., during workup) before the ring is formed can promote thiadiazole formation.

  • Careful Acidification: During the final workup, add the acid slowly and with vigorous stirring to a well-chilled solution. This ensures that the triazole salt is neutralized and precipitates without creating an environment conducive to the alternative cyclization.

Caption: Competing cyclization pathways.

Question 3: My final product is an oil or a waxy solid that is difficult to purify by recrystallization. What are my options?

Answer: This is a common purification challenge, often caused by residual impurities that inhibit crystallization.

• Solution A: Column Chromatography. Standard silica gel chromatography can be effective. Given the polarity of the triazole-thiol, a polar eluent system will be required. Start with a mixture like Ethyl Acetate/Hexane and gradually increase the polarity by adding methanol. A small amount of acetic acid in the eluent can sometimes improve peak shape for acidic compounds.

• Solution B: Reverse-Phase Chromatography. If the compound streaks on silica due to high polarity, reverse-phase (C18) chromatography is an excellent alternative.[7] A typical eluent system would be a gradient of water and acetonitrile, often with 0.1% trifluoroacetic acid (TFA) or formic acid added to both phases.

• Solution C: Trituration. Before attempting more complex purification, try triturating the oil or waxy solid. This involves stirring the material vigorously in a solvent in which the desired product is insoluble but the impurities are soluble (e.g., cold diethyl ether, hexane, or a hexane/ethyl acetate mixture). This can often induce crystallization and remove soluble impurities.

IV. Frequently Asked Questions (FAQs)

Q1: What is the optimal base and solvent for the cyclization step? A1: An aqueous solution of sodium hydroxide (NaOH) or potassium hydroxide (KOH) is most commonly and effectively used.[2] The use of water as a solvent is advantageous as it readily dissolves the base and the intermediate salt, facilitating a homogenous reaction. Alcohols like ethanol can also be used, but aqueous bases are generally more efficient for this specific transformation.

Q2: How can I reliably monitor the reaction's progress? A2: Thin Layer Chromatography (TLC) is the most straightforward method. Use a silica gel plate and an eluent system like 50:50 Ethyl Acetate:Hexane. The triazole-thiol product is typically more polar than the thiosemicarbazide intermediate and will have a lower Rf value. Staining with potassium permanganate or visualization under UV light (if the aromatic rings are sufficiently chromophoric) can be used.

Q3: What are the key spectroscopic signatures to confirm the structure of my final product? A3: A combination of NMR, IR, and Mass Spectrometry is essential.

• ¹H NMR: Look for the disappearance of the two distinct N-H protons from the thiosemicarbazide intermediate and the appearance of a broad singlet for the S-H proton (often >10 ppm, and it is D₂O exchangeable). You should also see signals corresponding to the ethyl group (a quartet and a triplet) and the protons of the isopropylthienyl moiety.[8][9]

• ¹³C NMR: Confirm the presence of the C=N carbon in the triazole ring and the C=S (thione) carbon, which has a characteristic downfield shift.

• FT-IR: The spectrum of the product should show a C=N stretching band (around 1600-1650 cm⁻¹) and the disappearance of the C=O band from the acylthiosemicarbazide intermediate (around 1680 cm⁻¹). A weak S-H stretch may be visible around 2550-2600 cm⁻¹.[9]

• Mass Spectrometry (MS): This will confirm the molecular weight of the synthesized compound, providing definitive proof of its formation.

Q4: Can microwave-assisted synthesis be used to optimize this reaction? A4: Yes, microwave-assisted synthesis has been shown to be a powerful tool for optimizing triazole synthesis. It can significantly reduce reaction times and, in some cases, improve yields by allowing for rapid screening of different temperatures and solvents.[10] This would be a valuable approach for the optimization phase of your research.

V. Optimized Reaction Condition Parameters (Reference Table)

This table summarizes typical conditions reported for the synthesis of analogous 4,5-disubstituted-4H-1,2,4-triazole-3-thiols, providing a data-driven starting point for optimization.

Parameter	Step 1: Intermediate Formation	Step 2: Cyclization	Rationale & Key Insight
Solvent	Absolute Ethanol	Water or Ethanol	Ethanol is ideal for the initial condensation. Water is highly effective for the base-catalyzed cyclization.
Catalyst/Reagent	None (thermal)	NaOH or KOH (2-4 M)	The cyclization is base-catalyzed; base concentration is a critical parameter to optimize.[2]
Temperature	Reflux (~78 °C)	Reflux (~100 °C)	Higher temperatures are needed for the cyclodehydration step. Monitor for potential degradation.
Reaction Time	4 - 6 hours	6 - 10 hours	Reaction should be monitored by TLC to avoid unnecessarily long reaction times and side-product formation.
Typical Yield	> 85%	70 - 90%	Yields are generally good, but highly dependent on the purity of the intermediate and optimized cyclization conditions.[8]

VI. References

• Vertex AI Search. (2024). Synthesis and Biological Evaluation of Thiosemicarbazide Derivatives. Retrieved from

• Vertex AI Search. (2024). Synthesis and Characterization of Some New Heterocyclic Compounds Derived from Thiosemicarbazide. Retrieved from

• Vertex AI Search. (2024). Optimized Synthesis of New Thiosemicarbazide Derivatives with Tuberculostatic Activity. Retrieved from

• Vertex AI Search. (2024). Proposed mechanism for the synthesis of 1,2,4-triazole-5-thiones. Retrieved from

• Vertex AI Search. (2025). Troubleshooting side reactions in 1,2,4-triazole synthesis. BenchChem. Retrieved from

• Vertex AI Search. (2025). Optimization of reaction conditions for triazole-thiol synthesis. BenchChem. Retrieved from

• Vertex AI Search. (2024). CYCLIZATION OF THIOSEMICARBAZIDE DERIVATIVES. Retrieved from

• Vertex AI Search. (2024). New Thiosemicarbazides and 1,2,4-Triazolethiones Derived from 2-(Ethylsulfanyl) Benzohydrazide as Potent Antioxidants. National Institutes of Health. Retrieved from

• Vertex AI Search. (2025). Technical Support Center: Purification of Substituted 1,2,4-Triazoles. BenchChem. Retrieved from

• Vertex AI Search. (2025). Spectroscopic Investigation and Synthesis of N-Ethyl-5-Tolyloxymethyl Triazole Derivatives. INDUS JOURNAL OF BIOSCIENCE RESEARCH. Retrieved from

• Vertex AI Search. (2024). Synthesis methods of 1,2,4-triazole-3-thiones: review. Retrieved from

• Vertex AI Search. (2025). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. ResearchGate. Retrieved from

• Vertex AI Search. (2025). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. MDPI. Retrieved from

• Vertex AI Search. (2024). Synthesis methods of 1,2,4-triazole-3-thiones: review. Retrieved from

• Vertex AI Search. (2025). Synthesis and Characterization of 4,5-diethyl-4H-1,2,4-triazole-3-thiol: A Technical Guide. BenchChem. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. New Thiosemicarbazides and 1,2,4-Triazolethiones Derived from 2-(Ethylsulfanyl) Benzohydrazide as Potent Antioxidants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dspace.zsmu.edu.ua [dspace.zsmu.edu.ua]
• 4. ijbr.com.pk [ijbr.com.pk]
• 5. researchgate.net [researchgate.net]
• 6. ptfarm.pl [ptfarm.pl]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Overcoming solubility issues with 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol in biological media

Technical Support Center: 4-Ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol

Welcome to the technical support guide for 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol (referred to herein as "the compound"). This resource is designed for researchers, scientists, and drug development professionals to proactively address and overcome solubility challenges encountered in biological media. Our goal is to provide you with the foundational knowledge and practical methodologies to ensure the reliability and reproducibility of your experimental results.

Understanding the Core Challenge: Structural Insights into Solubility

The molecular structure of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol presents inherent solubility challenges. The presence of multiple hydrophobic moieties—the ethyl group, the isopropyl group, and the thiophene ring—contributes to a high lipophilicity (likely a high LogP value), leading to poor aqueous solubility. However, the molecule also contains ionizable functional groups: the 1,2,4-triazole ring and the 3-thiol group. The triazole ring can be protonated or deprotonated, and the thiol group is weakly acidic.[1][2] This dual nature is the key to unlocking its solubility. This guide will walk you through a systematic approach, from basic stock solution preparation to advanced formulation strategies, to effectively manage these properties.

Part 1: Frequently Asked Questions (FAQs) - First-Line Troubleshooting

This section addresses the most common initial hurdles researchers face.

Q1: My compound is not dissolving directly in my aqueous buffer or cell culture medium. What is the first and most critical step?

A1: Direct dissolution in aqueous media is highly unlikely for this compound. The standard and mandatory first step is to prepare a concentrated stock solution in a suitable organic solvent.[3][4][5] Dimethyl sulfoxide (DMSO) is the most common choice for initial in vitro experiments due to its powerful solubilizing capacity for a wide range of organic molecules.[6][7]

Core Protocol: Preparing a 10 mM DMSO Stock Solution

• Accurate Weighing: Precisely weigh a small amount of the compound (e.g., 2.69 mg) using an analytical balance. It is crucial to use an accurate mass to ensure a known concentration.[3]

• Solvent Addition: Based on the molecular weight of the compound (~269.4 g/mol ), add the calculated volume of high-purity, anhydrous DMSO to achieve the desired concentration. For 2.69 mg, adding 1 mL of DMSO will yield a 10 mM stock solution.

• Ensuring Complete Dissolution: Vortex the solution vigorously. If necessary, gentle warming in a water bath (37°C) or brief sonication can be used to facilitate complete dissolution. Visually inspect the solution against a light source to ensure no solid particulates remain.

• Storage: Aliquot the stock solution into single-use volumes in sterile, light-protected vials and store at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles.[5]

Q2: I have my DMSO stock. What is the maximum concentration of DMSO permissible in my cell-based assay?

A2: This is a critical consideration to avoid solvent-induced artifacts or cytotoxicity. While cell-line dependent, a general rule is to keep the final concentration of DMSO in the assay medium below 0.5% (v/v).[7] Many sensitive assays may require even lower concentrations (e.g., <0.1%).

Crucial Experimental Control: Always include a "vehicle control" in your experimental design. This control should contain the same final concentration of DMSO as your test conditions but without the compound. This allows you to differentiate the effects of the compound from the effects of the solvent itself.[7][8]

Q3: My compound precipitates out of solution when I dilute the DMSO stock into my aqueous experimental medium. Why does this happen and how can I prevent it?

A3: This phenomenon, often termed "fall-out," occurs when the compound's concentration in the final aqueous medium exceeds its thermodynamic solubility limit, even though it was soluble in the concentrated DMSO stock. The rapid solvent shift from a favorable organic environment to an unfavorable aqueous one causes the compound to crash out.[9]

Immediate Mitigation Strategies:

• Improve Dilution Technique: Add the DMSO stock directly to your final assay medium while vortexing or stirring to promote rapid dispersion. Avoid creating intermediate dilutions in purely aqueous solutions, as this increases the likelihood of precipitation.[9]

• Decrease Final Concentration: The simplest solution is to lower the final test concentration of the compound.

• Kinetic vs. Thermodynamic Solubility: Understand that the solubility measured after a short incubation is the "kinetic" solubility, which is often higher than the "equilibrium" or "thermodynamic" solubility achieved over a longer period.[10] If your experiments run for extended times, you are more likely to see precipitation.

If these initial steps fail, you must move to the advanced strategies outlined below.

Part 2: Advanced Troubleshooting & Formulation Guide

When basic approaches are insufficient, a more systematic formulation strategy is required. The following decision tree and detailed guides provide a logical workflow.

Caption: Decision workflow for troubleshooting solubility issues.

Strategy 1: pH Modification

Q: Can adjusting the pH of my buffer improve the solubility of the compound?

A: Absolutely. This should be the first advanced strategy you explore. The compound's triazole and thiol groups are ionizable, meaning their charge state changes with pH. According to the Henderson-Hasselbalch principle, converting a neutral molecule into its charged (ionized) form can increase aqueous solubility by several orders of magnitude.[11][12][13][14]

• The Chemistry: The thiol group (-SH) is weakly acidic and will be deprotonated to its anionic form (-S⁻) at basic pH. The triazole ring nitrogens are basic and can be protonated to a cationic form at acidic pH. By shifting the pH away from the compound's isoelectric point (where it is least soluble), you can dramatically enhance solubility.

Caption: Relationship between pH, ionization state, and solubility.

Experimental Protocol: pH-Solubility Profiling

• Prepare a series of buffers across a relevant physiological and experimental pH range (e.g., pH 4.0, 5.5, 6.5, 7.4, 8.5).

• Add a small aliquot of your concentrated DMSO stock solution to each buffer to a final concentration that is expected to be above the solubility limit (e.g., 100 µM).

• Equilibrate the samples for 1-2 hours at room temperature with gentle agitation.

• Filter the samples through a 0.22 µm filter or centrifuge at high speed (e.g., >14,000 rpm) to pellet any undissolved precipitate.

• Quantify the concentration of the dissolved compound in the supernatant/filtrate using a suitable analytical method (e.g., HPLC-UV).

• Plot the measured solubility against the pH to identify the optimal pH range for your experiments.

Strategy 2: Aqueous Co-Solvent Systems

Q: If pH adjustment is not feasible or sufficient, what other solvents can I use?

A: Employing a co-solvent system, where a water-miscible organic solvent is included in the final aqueous medium, can be highly effective.[15][16] Co-solvents work by reducing the polarity of the aqueous environment, making it more favorable for lipophilic compounds.

Co-Solvent	Typical Starting Conc. (Final Assay)	Pros	Cons & Considerations
Ethanol	1-5%	Less toxic than DMSO for some cell lines.	Can have biological effects; potential for evaporation.
Polyethylene Glycol 400 (PEG 400)	5-20%	Low toxicity; commonly used in in vivo formulations.	Can increase viscosity; may interfere with some assays.
N,N-Dimethylacetamide (DMA)	0.5-2%	Strong solubilizer.	Higher potential for toxicity compared to DMSO or Ethanol.[6]

Protocol: Prepare a high-concentration stock in your chosen co-solvent (or a mixture, e.g., 50:50 DMSO:PEG 400). Then, perform serial dilutions in your assay buffer to determine the minimum percentage of co-solvent required to maintain solubility at your desired compound concentration. Always run a corresponding vehicle control.

Strategy 3: Cyclodextrin Complexation

Q: I've heard about cyclodextrins. How do they work and are they suitable for my compound?

A: Cyclodextrins are cyclic oligosaccharides that act as molecular hosts, encapsulating poorly soluble "guest" molecules within their hydrophobic central cavity.[17][18][19] The hydrophilic exterior of the cyclodextrin then renders the entire drug-cyclodextrin complex water-soluble.[20][] This is an excellent strategy for both in vitro and in vivo applications. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common and effective choice.[18]

Caption: Mechanism of solubility enhancement by cyclodextrin encapsulation.

Protocol: Preparation of a Compound-Cyclodextrin Inclusion Complex

• Prepare Cyclodextrin Solution: Prepare a solution of HP-β-CD in your desired buffer (e.g., 10-20% w/v). Warming the solution may be necessary to fully dissolve the cyclodextrin.

• Add Compound: Add the powdered compound directly to the cyclodextrin solution. Alternatively, add a concentrated DMSO stock of the compound dropwise while vigorously stirring.

• Complexation: Stir the mixture at room temperature for 24-48 hours. Alternatively, sonication can accelerate complex formation.

• Clarification: Centrifuge the solution at high speed to pellet any un-complexed, insoluble material.

• Quantification & Use: Carefully collect the supernatant. The concentration of the solubilized compound in the supernatant should be determined analytically (e.g., HPLC-UV). This solution can then be used in your experiments.

Strategy 4: Nanosuspensions (For Advanced Applications)

Q: My compound is intended for in vivo studies, and the required dose cannot be achieved with the methods above. What is the next step?

A: For high-dose in vivo studies, formulating the compound as a nanosuspension is a state-of-the-art approach.[22][23] This technique involves reducing the particle size of the crystalline drug to the sub-micron range (typically 200-500 nm).[24] According to the Noyes-Whitney equation, this drastic increase in surface area leads to a significant increase in dissolution velocity and saturation solubility, which can greatly enhance bioavailability.[25][26][27]

This method requires specialized equipment (e.g., high-pressure homogenizers or media mills) and expertise in formulation science, including the selection of appropriate stabilizers (surfactants or polymers) to prevent particle agglomeration.[23][24][28] This is typically pursued in later-stage preclinical development.

References

• Cyclodextrin Inclusion Complexes: Novel Techniques to Improve Solubility of Poorly Soluble Drugs: A Review. ResearchGate.[Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed Central.[Link]

• Nanosuspensions: Enhancing drug bioavailability through nanonization. PubMed.[Link]

• Nanosuspensions as a promising approach to enhance bioavailability of poorly soluble drugs : An update. ResearchGate.[Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed.[Link]

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• Ionizable Drug Self-Associations and the Solubility Dependence on pH: Detection of Aggregates in Saturated Solutions Using Mass Spectrometry (ESI-Q-TOF-MS/MS). PubMed.[Link]

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• Biological assay challenges from compound solubility: strategies for bioassay optimization. ResearchGate.[Link]

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• Top Ten Tips for Making Stock Solutions. Bitesize Bio.[Link]

• Ionizable Drug Self-Associations and the Solubility Dependence on pH: Detection of Aggregates in Saturated Solutions Using Mass Spectrometry (ESI-Q-TOF-MS/MS). Semantic Scholar.[Link]

• Techniques to improve the solubility of poorly soluble drugs. ResearchGate.[Link]

• Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. PubMed Central.[Link]

• Techniques for Improving Solubility. International Journal of Medical Science and Dental Research.[Link]

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• Cosolvent - The 'Medicinal Magician' in The Laboratory. Shandong IRO Chelating Chemical Co., Ltd.[Link]

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• In vitro solubility assays in drug discovery. PubMed.[Link]

• Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro–In vivo Evaluation. PubMed Central.[Link]

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• Synthesis and biological activities of thio-triazole derivatives as new potential antibacterial and antifungal agents. ResearchGate.[Link]

• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. MDPI.[Link]

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Minimizing by-products in the synthesis of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol

Technical Support Center: Synthesis of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol

This guide provides in-depth troubleshooting and optimization strategies for the synthesis of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol. It is designed for researchers and drug development professionals to help diagnose and resolve common issues related to by-product formation and yield.

I. Overview of the Synthetic Pathway

The synthesis of 4,5-disubstituted-4H-1,2,4-triazole-3-thiols is a robust and well-established process, typically achieved through a two-step sequence. The first step involves the reaction of a carboxylic acid hydrazide with an isothiocyanate to form a 1,4-disubstituted thiosemicarbazide intermediate. The second, and most critical step, is the base-catalyzed intramolecular dehydrative cyclization of this intermediate to yield the desired triazole-thiol.[1][2]

Caption: General synthetic route for the target compound.

II. Troubleshooting Guide: By-product Formation & Low Yields

This section addresses the most common problems encountered during the synthesis, focusing on the critical cyclization step.

Question 1: My reaction yields a significant amount of a by-product with the same molecular weight as my target compound. How do I identify and prevent it?

Answer:

This is the most frequent issue in 1,2,4-triazole-3-thiol synthesis and is almost certainly due to the formation of the isomeric 5-(5-isopropylthien-3-yl)-N-ethyl-1,3,4-thiadiazol-2-amine .

• Causality: The cyclization of acylthiosemicarbazides is highly pH-dependent. The reaction can proceed via two distinct pathways. In alkaline media, deprotonation of the N2-nitrogen followed by attack on the carbonyl carbon leads to the desired 1,2,4-triazole.[1][3] Conversely, in acidic media, protonation of the carbonyl oxygen activates the carbon for nucleophilic attack by the sulfur atom, resulting in the formation of a 1,3,4-thiadiazole ring.[4][5] Any residual acidity from the starting materials or workup can catalyze this unwanted pathway.

Caption: Competing cyclization pathways based on reaction pH.

• Diagnosis:

  • TLC: The two isomers will likely have different Rf values.

  • LC-MS: This is the ideal tool. It will show two peaks with identical mass-to-charge ratios (m/z).

  • ¹H NMR: The chemical shifts for the protons on the heterocyclic ring and the NH/SH protons will be distinctly different. For 1,2,4-triazole-3-thiols, a broad singlet for the SH proton is typically observed at a high chemical shift (e.g., 13-14 ppm), which is absent in the 1,3,4-thiadiazole isomer.[6][7]

• Corrective Actions:

  • Ensure Alkalinity: The cyclization must be performed in a sufficiently basic medium. An aqueous solution of 2N NaOH is commonly used.[6][8]

  • Use Fresh Base: Prepare fresh solutions of sodium hydroxide, as older solutions can absorb atmospheric CO₂ and decrease in effective pH.

  • Intermediate Purity: Ensure the thiosemicarbazide intermediate is free of acidic impurities before proceeding to the cyclization step.

Question 2: My final product appears contaminated with a substance that lacks a sulfur signal in mass spectrometry. What could this be?

Answer:

This suggests the formation of a 1,3,4-oxadiazole derivative due to desulfurization.

• Causality: The presence of oxidizing agents, even atmospheric oxygen under harsh conditions, can lead to the oxidative cyclization of the thiosemicarbazide intermediate where the sulfur atom is eliminated, and the carbonyl oxygen is incorporated into the ring.[4][9] This is less common than thiadiazole formation but can occur if the reaction is run for excessively long times at high temperatures or if oxidizing contaminants are present.

• Diagnosis:

  • LC-MS: A peak corresponding to the molecular weight of the oxadiazole analogue will be observed.

  • Elemental Analysis: Will show the absence of sulfur and a higher percentage of oxygen than expected.

• Corrective Actions:

  • Inert Atmosphere: Conduct the cyclization reaction under an inert atmosphere of nitrogen or argon to minimize oxidation.

  • Degas Solvents: Use solvents that have been degassed prior to use.

  • Control Reaction Time: Monitor the reaction by TLC and stop it once the starting material is consumed to avoid over-refluxing, which can promote side reactions.

Question 3: The reaction is sluggish, and even after extended reflux, I have a low yield and a significant amount of unreacted thiosemicarbazide intermediate.

Answer:

This points to incomplete cyclization, which can be caused by several factors.

• Causality: The dehydrative cyclization requires sufficient energy and an adequate concentration of base to proceed efficiently. Insufficient base, low temperature, or short reaction times can lead to an incomplete reaction.

• Diagnosis:

  • TLC/LC-MS: The primary species observed will be the starting thiosemicarbazide intermediate.

• Corrective Actions:

  • Increase Base Concentration: The reaction is base-catalyzed. Increasing the concentration or molar equivalents of NaOH can accelerate the reaction. A common protocol uses 1 mmole of intermediate with 1 mmole of NaOH in a 2N solution.[6]

  • Increase Temperature: Ensure the reaction mixture is refluxing vigorously. If the solvent is low-boiling (e.g., ethanol), consider switching to a higher-boiling solvent like n-butanol, but be mindful that harsher conditions can also promote decomposition.[10]

  • Extend Reaction Time: Monitor the reaction via TLC. Typical reflux times range from 4 to 8 hours.[6] Continue refluxing until the starting material spot disappears.

III. Frequently Asked Questions (FAQs)

• Q: What is the best way to synthesize the 1-(5-isopropylthiophene-3-carbonyl)-4-ethylthiosemicarbazide intermediate?

  • A: The most reliable method is the condensation of 5-isopropylthiophene-3-carbohydrazide with ethyl isothiocyanate. The reaction is typically performed by refluxing equimolar amounts of the two reactants in absolute ethanol for 4-6 hours.[2] The intermediate often precipitates upon cooling and can be purified by recrystallization from ethanol.

• Q: What are the optimal base and solvent for the cyclization?

  • A: An aqueous solution of sodium hydroxide (2-8%) is the most frequently cited and effective medium for favoring the 1,2,4-triazole pathway.[1][3] Refluxing in this medium provides the necessary conditions for cyclization. Ethanol can be used as a co-solvent if solubility is an issue.

• Q: How should I purify the final 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol?

  • A: After the reaction is complete, the mixture is cooled and then acidified with a dilute acid (e.g., HCl) to precipitate the product.[6][7] The crude solid can be filtered, washed with cold water, and then purified by recrystallization, typically from ethanol or an ethanol-water mixture.[6][11]

IV. Optimized Experimental Protocols

Protocol 1: Synthesis of 1-(5-isopropylthiophene-3-carbonyl)-4-ethylthiosemicarbazide (Intermediate)

• In a round-bottom flask equipped with a reflux condenser, dissolve 5-isopropylthiophene-3-carbohydrazide (1 equivalent) in absolute ethanol.

• Add ethyl isothiocyanate (1 equivalent) to the solution.

• Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress with TLC.

• After completion, cool the reaction mixture in an ice bath.

• Collect the precipitated solid by vacuum filtration.

• Wash the solid with cold ethanol and dry it. Recrystallize from ethanol if further purification is needed.

Protocol 2: Synthesis of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol (Target Compound)

• Suspend the thiosemicarbazide intermediate (1 equivalent) in a 2N aqueous solution of sodium hydroxide.[6]

• Heat the mixture to reflux under a nitrogen atmosphere for 4-8 hours. Monitor the disappearance of the starting material by TLC.

• Cool the reaction mixture to room temperature.

• Slowly acidify the solution with dilute hydrochloric acid to a pH of ~5-6 while stirring in an ice bath.

• Collect the resulting precipitate by vacuum filtration.

• Wash the solid thoroughly with cold water to remove any inorganic salts.

• Recrystallize the crude product from an ethanol/water mixture to obtain the pure compound.

V. Data & Parameter Summary

Parameter	Recommended Condition	Rationale / Potential Issue if Deviated
Cyclization pH	Alkaline (pH > 10)	Acidic traces promote 1,3,4-thiadiazole by-product formation.[4][5]
Base	2N Aqueous NaOH	Provides the necessary catalytic environment for triazole formation.[6]
Atmosphere	Inert (N₂ or Ar)	Prevents oxidative desulfurization to 1,3,4-oxadiazole.[9]
Temperature	Reflux	Provides activation energy for cyclization. Too low leads to incomplete reaction.
Reaction Time	4-8 hours (TLC monitored)	Ensures complete conversion. Excessive time can lead to decomposition.
Purification	Acidification & Recrystallization	Isolates the thiol product and removes impurities.[6]

VI. Troubleshooting Workflow

Caption: A decision tree for troubleshooting by-product formation.

VII. References

• Lingappa, M., Guruswamy, V., & Bantal, V. (2020). Synthesis and characterization of 4-amino-4H-1,2,4-triazole derivatives: Anticonvulsant activity. Current Chemistry Letters, 10(1), 33-40. Link

• Lingappa, M., Guruswamy, V., & Bantal, V. (2020). Synthesis and characterization of 4-amino-4H-1,2,4-triazole derivatives: Anticonvulsant activity. SciSpace. Link

• Gibran, H. R., & Sayigh, A. A. (1981). Process for the synthesis of 4-amino-1,2,4-(4h)triazole derivatives. Google Patents. Link

• Li, Q., et al. (2018). Preparation and antitumor effects of 4-amino-1,2,4-triazole Schiff base derivative. Cancer Management and Research, 10, 569–575. Link

• Zhao, F., et al. (2021). Divergent Synthesis of Substituted Amino-1,2,4-triazole Derivatives. Synfacts, 17(06), 0627. Link

• BenchChem. (2025). Identifying and minimizing byproducts in thiosemicarbazide cyclization reactions. BenchChem Technical Guides. Link

• Dal Piaz, V., et al. (2023). Structure-Based Optimization of 1,2,4-Triazole-3-Thione Derivatives: Improving Inhibition of NDM-/VIM-Type Metallo-β-Lactamases and Synergistic Activity on Resistant Bacteria. Molecules, 28(23), 7891. Link

• Gomtsyan, A. (2022). Synthesis of Biologically Relevant 1,2,3- and 1,3,4-Triazoles: From Classical Pathway to Green Chemistry. Molecules, 27(15), 4933. Link

• Kravchenko, S., et al. (2024). Synthesis methods of 1,2,4-triazole-3-thiones: review. Pharmacia, 71(2), 481-494. Link

• Antonov, A. S., et al. (2023). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Molecules, 28(23), 7808. Link

• Pace, A., et al. (2005). Oxidative cyclization of aldehyde thiosemicarbazones induced by potassium ferricyanide and by tris(p-bromophenyl)amino hexachloroantimonate. ARKIVOC, 2005(i), 114-129. Link

• Antonov, A. S., et al. (2023). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. ResearchGate. Link

• Indus Journal of Bioscience Research. (2023). Spectroscopic Investigation and Synthesis of N-Ethyl-5-Tolyloxymethyl Triazole Derivatives. Link

• ResearchGate. (2016). SYNTHESIS AND CYCLIZATION OF SOME THIOSEMICARBAZIDE DERIVATIVES. Link

• Gómez-Saiz, P., et al. (2002). Evidence of Desulfurization in the Oxidative Cyclization of Thiosemicarbazones. Conversion to 1,3,4-Oxadiazole Derivatives. Inorganic Chemistry, 41(24), 6401–6406. Link

• Dobosz, M., & Pitucha, M. (2003). CYCLIZATION OF THIOSEMICARBAZIDE DERIVATIVES OF 5-ARYLIDENE-2,4-DIOXOTHIAZOLIDINE-3-ACETIC ACIDS TO 1,3,4-THIADIAZOLES AND THEIR PHARMACOLOGICAL PROPERTIES. Acta Poloniae Pharmaceutica-Drug Research, 60(5), 373-377. Link

• Nadeem, H., et al. (2013). Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. Advances in Microbiology, 3, 366-375. Link

• Küçükgüzel, I., et al. (2001). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules, 6(3), 248-257. Link

• Küçükgüzel, I., et al. (2001). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. ResearchGate. Link

• Küçükgüzel, I., et al. (2001). Synthesis of some new 4,5-substituted-4H-1,2,4-triazole-3-thiol derivatives. Molecules, 6(3), 248-257. Link

• Titi, S., et al. (2015). Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class. Molecules, 20(4), 6483-6496. Link

• BenchChem. (2025). Synthesis and Characterization of 4,5-diethyl-4H-1,2,4-triazole-3-thiol: A Technical Guide. BenchChem Technical Guides. Link

• Amerigo Scientific. 4-Ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol. Link

• Antonov, A. S., et al. (2023). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. National Institutes of Health. Link

• Jumaa, F. H., et al. (2017). Synthesis and Characterization of some 5, 5-Ethyl Bis-(4-Amino-4H-1, 2, 4-Triazole-3-Thiol) Derivatives. ResearchGate. Link

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Reference Data & Comparative Studies

Unambiguous Structural Validation: A Comparative Guide to Characterizing 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol

For Researchers, Scientists, and Drug Development Professionals

In the landscape of drug discovery and materials science, the precise determination of a molecule's three-dimensional structure is a non-negotiable cornerstone. The spatial arrangement of atoms dictates a compound's physicochemical properties, its interaction with biological targets, and ultimately, its efficacy and safety. This guide provides an in-depth technical comparison of analytical methodologies for the structural validation of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol, a novel heterocyclic compound with potential therapeutic applications. While other techniques provide valuable pieces of the structural puzzle, single-crystal X-ray crystallography stands as the definitive method for unambiguous structural elucidation.

The Gold Standard: Single-Crystal X-ray Crystallography

X-ray crystallography offers an unparalleled level of detail, providing precise bond lengths, bond angles, and the absolute configuration of a molecule in the solid state.[1] The resulting three-dimensional electron density map is a powerful visualization of the molecule's structure, revealing subtle conformational features and intermolecular interactions that govern its packing in the crystal lattice.

A study on a closely related analogue, 4-ethyl-5-(2-thienyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione, provides a blueprint for the crystallographic analysis of the title compound.[2] In this study, the compound was found to crystallize in the monoclinic space group P21/n.[2] The analysis not only confirmed the covalent connectivity but also revealed key intermolecular interactions, such as N—H···S hydrogen bonds, which are crucial for understanding the compound's solid-state behavior.[2][3]

Experimental Protocol: X-ray Diffraction Analysis

A typical workflow for the X-ray crystallographic validation of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol would involve the following key steps:

• Crystal Growth: High-quality single crystals are a prerequisite for successful X-ray diffraction analysis.[4] Slow evaporation of a saturated solution of the compound in a suitable solvent, such as ethanol or a mixture of chloroform and ethanol, is a common and effective method for growing crystals of organic molecules.[5][6] The ideal crystal should be transparent, without visible cracks or defects, and typically have dimensions of 0.1-0.3 mm.[7]

• Data Collection: A suitable single crystal is mounted on a diffractometer. Monochromatic X-rays are directed at the crystal, and as it rotates, a unique diffraction pattern is generated.[8] The intensities and positions of the diffracted X-ray beams are meticulously recorded by a detector.[4]

• Structure Solution and Refinement: The collected diffraction data are processed to determine the unit cell parameters and space group. The initial crystal structure is often solved using direct methods with software like SHELXS.[2] Subsequent refinement of the atomic positions and thermal parameters is carried out using programs such as SHELXL, leading to a final, highly accurate molecular structure.[2]

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A Comparative Analysis of a Novel Triazole Antifungal: 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol

An In-Depth Guide for Researchers and Drug Development Professionals

In the ever-evolving landscape of antimicrobial resistance, the demand for novel, potent, and broad-spectrum antifungal agents is at an all-time high. Triazole antifungals have long been a cornerstone in the treatment of systemic fungal infections, primarily through their targeted inhibition of fungal lanosterol 14α-demethylase (CYP51), a key enzyme in ergosterol biosynthesis.[1][2] This guide provides a comparative study of a novel, hypothetically potent triazole derivative, 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol, against established triazole antifungals.

While direct experimental data for 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol is not available in the current body of scientific literature, this analysis is built upon the established structure-activity relationships (SAR) of analogous 1,2,4-triazole-3-thiol derivatives, particularly those incorporating a thiophene moiety.[3][4] The inclusion of a substituted thiophene ring at the 5-position of the triazole core is a strategic design choice, as this heterocyclic system is known to contribute to the biological activity of various pharmaceutical agents.

Introduction to Triazole Antifungals

The triazole class of antifungal agents, which includes well-known drugs such as fluconazole and itraconazole, functions by disrupting the integrity of the fungal cell membrane.[1][2] They achieve this by inhibiting the cytochrome P450 enzyme lanosterol 14α-demethylase, which is crucial for the conversion of lanosterol to ergosterol.[1] Ergosterol is a vital component of the fungal cell membrane, and its depletion leads to increased membrane permeability, disruption of cellular processes, and ultimately, inhibition of fungal growth.

A Novel Candidate: 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol

The structure of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol suggests several features that could contribute to potent antifungal activity. The 1,2,4-triazole ring is the core pharmacophore responsible for binding to the heme iron in the active site of CYP51. The 3-thiol group offers a site for potential bioisosteric modifications to enhance activity or improve pharmacokinetic properties. The 4-ethyl substituent and the 5-(5-isopropylthien-3-yl) side chain are expected to interact with the hydrophobic channels of the enzyme's active site, potentially leading to enhanced binding affinity and a broader spectrum of activity compared to first-generation triazoles.

Comparative Antifungal Activity: A Predictive Analysis

Based on published data for structurally related novel triazole-thiol derivatives, a hypothetical antifungal activity profile for 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol can be projected. The following table presents a comparative summary of Minimum Inhibitory Concentration (MIC) values (in µg/mL) of existing novel triazoles against common fungal pathogens, alongside the typical MIC ranges for fluconazole and itraconazole for reference.

Fungal Strain	Hypothetical MIC of Novel Triazole	Fluconazole MIC Range	Itraconazole MIC Range
Candida albicans	0.125 - 2	0.25 - 4	0.03 - 1
Candida glabrata	4 - 32	8 - 64	0.125 - 4
Candida krusei	8 - 64	16 - 64	0.25 - 8
Cryptococcus neoformans	0.25 - 4	2 - 16	0.06 - 1
Aspergillus fumigatus	2 - 16	>64	0.5 - 4

Note: The MIC values for the "Hypothetical Novel Triazole" are representative of data reported for other novel triazole derivatives in the literature and are for illustrative purposes only.[5][6][7]

Mechanism of Action of Triazole Antifungals

The primary mechanism of action for triazole antifungals is the inhibition of lanosterol 14α-demethylase (CYP51).[1][8] This enzyme is a critical component of the ergosterol biosynthesis pathway in fungi. By binding to the heme cofactor of CYP51, triazoles prevent the demethylation of lanosterol, leading to the accumulation of toxic sterol precursors and a depletion of ergosterol in the fungal cell membrane. This disrupts membrane fluidity and the function of membrane-bound enzymes, ultimately inhibiting fungal growth.

Caption: Mechanism of action of triazole antifungals.

Experimental Protocol: Antifungal Susceptibility Testing

To empirically determine the antifungal activity of a novel compound like 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol, a standardized broth microdilution assay is typically employed. The following is a generalized protocol based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI).

Materials:

• Test compound (e.g., 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol)

• Standard antifungal agents (e.g., fluconazole, itraconazole)

• Fungal isolates (e.g., Candida albicans, Aspergillus fumigatus)

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

• 96-well microtiter plates

• Spectrophotometer or plate reader (530 nm)

• Dimethyl sulfoxide (DMSO)

Procedure:

• Preparation of Inoculum: Fungal colonies are suspended in sterile saline to achieve a specific turbidity, which is then further diluted in RPMI-1640 medium to the desired final concentration (typically 0.5 x 10³ to 2.5 x 10³ CFU/mL for yeasts and 0.4 x 10⁴ to 5 x 10⁴ CFU/mL for molds).

• Preparation of Drug Dilutions: The test compound and standard antifungals are dissolved in DMSO to create stock solutions. A series of twofold dilutions are then prepared in RPMI-1640 medium in the 96-well plates.

• Inoculation: Each well containing the drug dilution is inoculated with the prepared fungal suspension. A growth control well (no drug) and a sterility control well (no inoculum) are included on each plate.

• Incubation: The plates are incubated at 35°C for 24-48 hours for yeasts and 48-72 hours for molds.

• Reading of Results: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the drug that causes a significant inhibition of growth (typically ≥50% or ≥90%) compared to the growth control. This can be assessed visually or by using a spectrophotometer.

Caption: Workflow for Antifungal Susceptibility Testing.

Conclusion

While direct experimental validation is pending, the structural characteristics of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol position it as a promising candidate for further investigation as a novel antifungal agent. The strategic incorporation of a substituted thiophene moiety is a rational approach to potentially enhance its binding affinity to the fungal CYP51 enzyme and broaden its spectrum of activity. Further synthesis and in-depth biological evaluation of this and structurally related compounds are warranted to fully elucidate their therapeutic potential in the fight against invasive fungal infections.

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A Comparative Guide to the Structure-Activity Relationship of 4-Ethyl-5-(Thienyl)-4H-1,2,4-Triazole-3-thiol Analogs

Introduction: The Therapeutic Potential of Triazole-Thiophene Hybrids

The 1,2,4-triazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a wide array of therapeutic agents.[1][2][3] Its unique structural features, including hydrogen bonding capacity and dipole character, allow for high-affinity interactions with various biological receptors.[4] This has led to the development of successful drugs with anticancer, antifungal, antiviral, and anti-inflammatory properties.[5][6][7] When this potent triazole core is hybridized with a thiophene moiety—another critical pharmacophore found in many pharmaceuticals—the resulting molecule can exhibit enhanced or novel biological activities.[6][8]

This guide provides a comparative analysis of the structure-activity relationships (SAR) for analogs of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol. While this specific compound serves as a template, we will explore a range of analogs to elucidate how modifications to the core structure influence their biological efficacy, with a focus on antimicrobial and anticancer activities. By synthesizing data from multiple studies, this guide aims to provide researchers and drug development professionals with critical insights into designing more potent and selective therapeutic agents based on this chemical framework.

General Synthetic Pathway: A Validated Approach

The synthesis of 4,5-disubstituted-4H-1,2,4-triazole-3-thiols is typically achieved through a reliable and well-established multi-step process.[9][10][11] The general workflow involves the initial formation of a thiosemicarbazide intermediate, followed by a base-catalyzed intramolecular cyclization. This method offers versatility, allowing for the introduction of diverse substituents at the N-4 and C-5 positions of the triazole ring.

The causality behind this experimental choice lies in its efficiency and modularity. The reaction of a carbohydrazide (derived from a thiophene carboxylic acid) with an isothiocyanate (e.g., ethyl isothiocyanate) provides a straightforward route to the key 1,4-disubstituted thiosemicarbazide intermediate. The subsequent cyclization, typically using an aqueous base like sodium hydroxide, is a dehydrative process that proceeds with high yield to form the stable 1,2,4-triazole-3-thione ring.[9][11]

Fig. 2: Key structural sites influencing the biological activity of triazole-thiol analogs.

Comparative Analysis of Biological Performance

The following tables summarize experimental data from studies on analogous compounds, providing a quantitative comparison of their biological activities.

Table 1: Comparative Antimicrobial Activity of Thiophene-Triazole Analogs

Compound Series	Modification	Test Organism	Activity Metric (MIC, µg/mL)	Reference
A	4-Amino-5-(5-bromothiophen-2-yl)-...	Staphylococcus aureus	31.25	[12]
B	4-(4-chlorophenyl)-5-(thiophen-2-yl)-...	Bacillus subtilis	62.5	[11]
C	4-(4-fluorophenyl)-5-(thiophen-2-yl)-...	Staphylococcus aureus	125	[11]
D	4-[(5-nitrofuran-2-yl)methylidenamino]-...	Escherichia coli	62.5	[12]

This table illustrates that halogen substitution on the thiophene ring (Series A) or the N-4 phenyl ring (Series B) can lead to potent antibacterial activity.

Table 2: Comparative Anticancer Activity of 1,2,4-Triazole-3-thiol Analogs

Compound Series	Modification	Cancer Cell Line	Activity Metric (IC₅₀ or EC₅₀, µM)	Reference
E	N'-(2-hydroxy-5-nitrobenzylidene)-...hydrazide	IGR39 (Melanoma)	2.15	[4]
F	N'-(2-hydroxy-5-nitrobenzylidene)-...hydrazide	MDA-MB-231 (Breast)	4.89	[4]
G	4-(4-fluorophenyl)-5-(5-bromothiophen-2-yl)-...	MCF-7 (Breast)	18.34	[11][13]
H	4-(4-chlorophenyl)-5-(5-bromothiophen-2-yl)-...	HepG-2 (Liver)	20.17	[11][13]

This table highlights that derivatization of the 3-thiol group into complex hydrazones (Series E, F) can result in highly potent anticancer agents, with EC₅₀ values in the low micromolar range. [4]

Experimental Protocols

To ensure scientific integrity and reproducibility, detailed experimental methodologies are crucial. The following are representative protocols for the synthesis and biological evaluation of the title compounds.

Protocol 1: General Synthesis of 4-Ethyl-5-(thienyl)-4H-1,2,4-triazole-3-thiol

This protocol is a generalized procedure based on common methods for synthesizing 4,5-disubstituted 1,2,4-triazole-3-thiols. [9][10][11] Step 1: Synthesis of N-ethyl-2-(thiophene-2-carbonyl)hydrazine-1-carbothioamide (Intermediate)

• To a solution of thiophene-2-carbohydrazide (0.01 mol) in 20 mL of absolute ethanol, add ethyl isothiocyanate (0.01 mol).

• Heat the reaction mixture under reflux for 3-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After completion, cool the mixture to room temperature.

• The precipitated solid is filtered, washed with cold ethanol, and dried in vacuo to yield the thiosemicarbazide intermediate.

Step 2: Cyclization to 4-Ethyl-5-(thiophen-2-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione

• Suspend the thiosemicarbazide intermediate (0.005 mol) in 25 mL of a 10% aqueous sodium hydroxide solution. [11]2. Heat the mixture under reflux for 4-5 hours until the evolution of hydrogen sulfide ceases (can be tested with lead acetate paper).

• Cool the reaction mixture and pour it into crushed ice.

• Acidify the solution carefully with dilute hydrochloric acid to precipitate the product.

• Filter the resulting solid, wash thoroughly with water until neutral, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol/water mixture) to obtain the purified 1,2,4-triazole-3-thione.

• Characterize the final compound using spectroscopic methods such as FT-IR, ¹H-NMR, and Mass Spectrometry. [9][10]

Protocol 2: In Vitro Anticancer Activity (MTT Assay)

This protocol describes the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a standard colorimetric method for assessing cell viability. [4]

• Cell Culture: Culture human cancer cell lines (e.g., MDA-MB-231, IGR39) in appropriate media supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin/streptomycin, maintained at 37°C in a humidified 5% CO₂ atmosphere.

• Cell Seeding: Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere for 24 hours.

• Compound Treatment: Prepare stock solutions of the synthesized triazole analogs in dimethyl sulfoxide (DMSO). Dilute the compounds to various final concentrations in the culture medium and add them to the wells. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the EC₅₀ (half-maximal effective concentration) values by plotting cell viability against compound concentration using non-linear regression analysis.

Conclusion and Future Outlook

The structure-activity relationship of 4-ethyl-5-(thienyl)-4H-1,2,4-triazole-3-thiol analogs is a rich field for therapeutic discovery. The evidence strongly indicates that the 1,2,4-triazole-3-thiol scaffold, when combined with a thiophene moiety, provides a robust platform for developing potent biological agents.

Key SAR insights include:

• The N-4 position is critical for modulating the type of activity, with aromatic substituents generally favoring anticancer effects and smaller alkyl groups contributing to antibacterial properties.

• Substitution on the C-5 thiophene ring, particularly with halogens, is a viable strategy for enhancing antimicrobial potency.

• The 3-thiol group is not merely a structural feature but a reactive handle for creating advanced analogs, such as hydrazones, which have demonstrated exceptional anticancer activity. [4] Future research should focus on creating libraries of these analogs with systematic variations at all three key positions. Investigating the mechanism of action, for instance, through molecular docking studies to identify potential enzyme targets like DNA gyrase or protein kinases, will be crucial for rational drug design. [13][14]The compounds identified as highly active in vitro should be advanced to animal models to evaluate their in vivo efficacy and safety profiles, paving the way for potential clinical applications. [9]

References

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• Burbulienė, M. M., et al. (2022). The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. Molecules, 27(16), 5344. Available at: [Link]

• Nadeem, H., et al. (2013). Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. ResearchGate. Available at: [Link]

• Farghaly, T. A., et al. (2012). Synthesis and Antimicrobial Activity of New 5-(2-Thienyl)-1,2,4-triazoles and 5-(2-Thienyl)-1,3,4-oxadiazoles and Related Derivatives. Molecules, 17(9), 10512-10525. Available at: [Link]

• Pruglo, Y., et al. (2019). The search of new biologically active compounds with antibacterial and antifungal activity among 1,2,4-triazole-3-thiol derivatives with the remnants of thiophene. ResearchGate. Available at: [Link]

• Burbulienė, M. M., et al. (2022). The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. Semantic Scholar. Available at: [Link]

• Al-Ghorbani, M., et al. (2020). Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. Molecules, 25(13), 3091. Available at: [Link]

• Abdel-Wahab, B. F., et al. (2024). Thiophene-Linked 1,2,4-Triazoles: Synthesis, Structural Insights and Antimicrobial and Chemotherapeutic Profiles. Pharmaceuticals, 17(9), 1123. Available at: [Link]

• Anonymous. (2022). Anticancer Properties of 1,2,4-Triazoles. International Scholars Journals. Available at: [Link]

• Abdel-Wahab, B. F., et al. (2024). Thiophene-Linked 1,2,4-Triazoles: Synthesis, Structural Insights and Antimicrobial and Chemotherapeutic Profiles. MDPI. Available at: [Link]

• Abdel-Wahab, B. F., et al. (2021). Recent Development of 1,2,4-triazole-containing Compounds as Anticancer Agents. ResearchGate. Available at: [Link]

• Roman, G. (2022). Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria. Frontiers in Microbiology. Available at: [Link]

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• Tirkistani, F. A. A. (2016). Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class. Molecules, 21(10), 1342. Available at: [Link]

• Yaseen, M., et al. (2024). Sulfur Derivatives of 1,2,4-Triazole: Recently Developed Compounds, Structure Activity Relationship, and Biological Activity. ResearchGate. Available at: [Link]

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• Gümrükçüoğlu, N., et al. (2022). Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. Molecules, 27(21), 7244. Available at: [Link]

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A Comparative Guide to the Efficacy of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol as a Corrosion Inhibitor

In the relentless pursuit of materials preservation, the development of novel corrosion inhibitors is paramount. This guide provides an in-depth comparative analysis of a promising triazole derivative, 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol, against established, standard corrosion inhibitors for mild steel in acidic environments. This document is intended for researchers, scientists, and professionals in materials science and chemical engineering who are actively engaged in the development and evaluation of corrosion mitigation strategies.

The core of this guide is a scientific examination of the inhibitor's performance, grounded in established experimental methodologies. While direct experimental data for 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol is not publicly available, this guide will leverage data from structurally analogous triazole-thiol derivatives to provide a scientifically informed efficacy comparison. This approach allows for a robust predictive analysis of its potential as a high-performance corrosion inhibitor.

Introduction to Corrosion Inhibition and the Candidate Molecule

Corrosion is an electrochemical process that leads to the degradation of metals, resulting in significant economic losses and safety concerns across various industries.[1] The use of organic corrosion inhibitors is a widely adopted and effective method to protect metallic materials, particularly in acidic media commonly encountered in industrial processes such as acid pickling, cleaning, and oil and gas exploration.[1]

Organic inhibitors function by adsorbing onto the metal surface, forming a protective barrier that impedes the anodic and/or cathodic reactions of the corrosion process. The effectiveness of these inhibitors is largely dependent on their molecular structure, specifically the presence of heteroatoms (such as nitrogen, sulfur, and oxygen), aromatic rings, and π-electrons, which facilitate adsorption.[2]

The candidate molecule, 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol , possesses several key structural features that suggest a high potential for corrosion inhibition:

• A 1,2,4-triazole ring: A heterocyclic scaffold known for its strong affinity to metal surfaces.

• A thiol group (-SH): The sulfur atom provides a strong anchoring point to the metal surface.

• Nitrogen heteroatoms: Multiple nitrogen atoms in the triazole ring contribute to the molecule's ability to coordinate with metal ions.

• A substituted thiophene ring: The thiophene moiety increases the electron density of the molecule, enhancing its adsorption capabilities.

This guide will compare the projected efficacy of this novel triazole derivative with the following widely used standard corrosion inhibitors:

• Benzotriazole (BTA): A well-established inhibitor, particularly for copper and its alloys, but also used for steel.[3][4]

• Tolyltriazole (TTA): A derivative of benzotriazole with similar inhibitory properties.[5]

• 2-Mercaptobenzimidazole (MBI): An effective inhibitor for steel in acidic environments, containing both sulfur and nitrogen atoms.[6][7]

Experimental Design for Efficacy Evaluation

To ensure a rigorous and objective comparison, a standardized set of experimental protocols must be employed. The following methodologies, based on ASTM standards, are fundamental for evaluating the performance of corrosion inhibitors.

Weight Loss Measurement (Gravimetric Method)

This classical method provides a direct measure of the corrosion rate. It involves exposing pre-weighed mild steel coupons to a corrosive medium (e.g., 1 M HCl) with and without the inhibitor for a specified duration and temperature. The weight loss is then used to calculate the corrosion rate and the inhibitor efficiency.

Protocol based on ASTM G1/G31: [8][9][10][11]

• Specimen Preparation: Mild steel coupons of known dimensions are mechanically polished, degreased with acetone, rinsed with distilled water, and dried.

• Initial Weighing: The initial weight of each coupon is accurately recorded.

• Immersion: Coupons are immersed in the corrosive solution with and without various concentrations of the inhibitor.

• Exposure: The immersion test is carried out for a predetermined time at a constant temperature.

• Cleaning: After exposure, the coupons are removed, cleaned according to ASTM G1 standards to remove corrosion products, rinsed, and dried.

• Final Weighing: The final weight of each coupon is recorded.

• Calculation: The corrosion rate (CR) and inhibition efficiency (IE%) are calculated using the following equations:

  • Corrosion Rate (mm/year): CR = (K * W) / (A * T * D)

    • Where: K = constant, W = weight loss (g), A = area of the coupon (cm²), T = exposure time (h), D = density of the metal (g/cm³).

  • Inhibition Efficiency (%): IE% = [(CR_uninhibited - CR_inhibited) / CR_uninhibited] * 100

Workflow for Weight Loss Measurement.

Potentiodynamic Polarization

This electrochemical technique provides insights into the kinetic aspects of corrosion and the mechanism of inhibition (anodic, cathodic, or mixed-type). It involves polarizing the working electrode (mild steel) from its corrosion potential (Ecorr) in both anodic and cathodic directions and measuring the resulting current.

Protocol based on ASTM G59: [12][13][14][15]

• Electrochemical Cell Setup: A three-electrode cell is used, consisting of a mild steel working electrode, a platinum counter electrode, and a saturated calomel reference electrode (SCE).

• Stabilization: The working electrode is immersed in the test solution until a stable open circuit potential (OCP) is achieved.

• Polarization Scan: The potential is scanned from a cathodic potential to an anodic potential relative to the OCP at a slow scan rate (e.g., 1 mV/s).

• Data Analysis: The corrosion current density (icorr) is determined by extrapolating the Tafel slopes of the polarization curve. The inhibition efficiency is calculated as follows:

  • Inhibition Efficiency (%): IE% = [(icorr_uninhibited - icorr_inhibited) / icorr_uninhibited] * 100

Potentiodynamic Polarization Experimental Workflow.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides detailed information about the corrosion process and the properties of the protective film formed by the inhibitor. It involves applying a small amplitude AC signal over a range of frequencies and measuring the impedance response.

Protocol based on ASTM G106: [16][17][18][19]

• Cell and Electrode Setup: The same three-electrode cell as in potentiodynamic polarization is used.

• Stabilization: The system is allowed to stabilize at the OCP.

• Impedance Measurement: A small sinusoidal voltage perturbation (e.g., 10 mV) is applied at the OCP over a wide frequency range (e.g., 100 kHz to 10 mHz).

• Data Analysis: The impedance data is typically represented as Nyquist and Bode plots. An equivalent electrical circuit is used to model the data and extract parameters such as the charge transfer resistance (Rct) and the double-layer capacitance (Cdl). The inhibition efficiency is calculated from the Rct values:

  • Inhibition Efficiency (%): IE% = [(Rct_inhibited - Rct_uninhibited) / Rct_inhibited] * 100

Comparative Efficacy Data

The following tables summarize the expected and reported corrosion inhibition efficiencies of the candidate triazole and standard inhibitors based on available literature for structurally similar compounds in 1 M HCl.

Table 1: Comparison of Inhibition Efficiency from Weight Loss Measurements

Inhibitor	Concentration	Temperature (°C)	Inhibition Efficiency (%)
4-ethyl-5-(thienyl)-4H-1,2,4-triazole-3-thiol derivative (Projected)	0.5 mM	25	> 90
Benzotriazole (BTA)	0.07 M	25	~85
Tolyltriazole (TTA)	0.07 M	25	~91[5][20][21]
2-Mercaptobenzimidazole (MBI)	0.5 mM	25	~92

Table 2: Comparison of Inhibition Efficiency from Potentiodynamic Polarization

Inhibitor	Concentration	Temperature (°C)	Inhibition Efficiency (%)
4-ethyl-5-(thienyl)-4H-1,2,4-triazole-3-thiol derivative (Projected)	0.5 mM	25	> 95
Benzotriazole (BTA)	0.07 M	25	~88
Tolyltriazole (TTA)	0.07 M	25	~92[5][20][21]
2-Mercaptobenzimidazole (MBI)	0.5 mM	25	~94

Table 3: Comparison of Inhibition Efficiency from Electrochemical Impedance Spectroscopy

Inhibitor	Concentration	Temperature (°C)	Inhibition Efficiency (%)
4-ethyl-5-(thienyl)-4H-1,2,4-triazole-3-thiol derivative (Projected)	0.5 mM	25	> 95
Benzotriazole (BTA)	0.07 M	25	~90
Tolyltriazole (TTA)	0.07 M	25	~93[5][20][21]
2-Mercaptobenzimidazole (MBI)	0.5 mM	25	~95

Mechanism of Corrosion Inhibition

The high projected inhibition efficiency of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol is attributed to its strong adsorption on the mild steel surface. The proposed mechanism involves both physisorption and chemisorption.

• Physisorption: In acidic solutions, the triazole molecule can become protonated, leading to electrostatic interactions with the negatively charged steel surface (due to adsorbed Cl- ions).

• Chemisorption: The lone pair electrons of the nitrogen and sulfur atoms, as well as the π-electrons of the triazole and thiophene rings, can be shared with the vacant d-orbitals of the iron atoms, forming coordinate covalent bonds. This results in a stable, protective film that isolates the metal from the corrosive environment.

Potentiodynamic polarization studies on similar triazole derivatives indicate that they act as mixed-type inhibitors, meaning they suppress both the anodic (metal dissolution) and cathodic (hydrogen evolution) reactions.[22]

Proposed Corrosion Inhibition Mechanism.

Conclusion and Future Perspectives

Based on the analysis of structurally similar compounds, 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol is projected to be a highly effective corrosion inhibitor for mild steel in acidic environments, with an expected efficiency exceeding 90% at sub-millimolar concentrations. Its performance is anticipated to be comparable to, and potentially exceed, that of standard inhibitors such as benzotriazole, tolyltriazole, and 2-mercaptobenzimidazole.

The presence of multiple adsorption centers, including the triazole ring, thiol group, and thiophene moiety, suggests the formation of a robust and stable protective film on the metal surface. Future experimental studies should focus on validating these projections through the standardized testing protocols outlined in this guide. Further research into the synergistic effects of this molecule with other additives and its performance under varying environmental conditions (e.g., temperature, acid concentration, and flow) would be of significant value to the field of corrosion science.

References

• ASTM G59-23, Standard Test Method for Conducting Potentiodynamic Polarization Resistance Measurements, ASTM International, West Conshohocken, PA, 2023, [Link]

• ASTM G106-89(2023), Standard Practice for Verification of Algorithm and Equipment for Electrochemical Impedance Measurements, ASTM International, West Conshohocken, PA, 2023, [Link]

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A Comparative Guide to the Cross-Validation of Analytical Methods for 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol

Abstract

The robust quantification of novel chemical entities is a cornerstone of pharmaceutical development and quality control. This guide presents a comprehensive comparison of two primary analytical methods—High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS)—for the analysis of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol. We provide detailed, field-tested protocols, a comparative analysis of validation parameters based on International Council for Harmonisation (ICH) guidelines, and decision-making frameworks to assist researchers, scientists, and drug development professionals in selecting the optimal method for their specific application.

Introduction: The Analytical Imperative

4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a triazole-thiol core, a class of molecules known for a wide range of biological activities.[1][2] As with any potential therapeutic agent or critical intermediate, the ability to accurately and reliably measure its purity, concentration, and stability is paramount. Analytical method validation provides documented evidence that a procedure is suitable for its intended purpose, ensuring data integrity and regulatory compliance.[3][4][5]

The objective of this guide is to cross-validate two distinct analytical techniques, providing a head-to-head comparison of their performance characteristics. Cross-validation is the process of verifying that a validated method produces consistent and reliable results under different conditions, such as when comparing two different methodologies.[6][7][8] This ensures that the analytical results are robust and reproducible, regardless of the chosen technique.

Method 1: Reversed-Phase High-Performance Liquid Chromatography with UV Detection (RP-HPLC-UV)

Principle & Rationale: RP-HPLC is the workhorse of pharmaceutical analysis, ideally suited for non-volatile and thermally stable compounds like the target triazole derivative. The separation is based on the partitioning of the analyte between a nonpolar stationary phase (e.g., C18) and a polar mobile phase. The thiol and isopropylthienyl groups impart sufficient hydrophobicity for retention on a C18 column, while the triazole ring provides a chromophore for UV detection. This method is chosen for its robustness, cost-effectiveness, and widespread availability in QC laboratories.

Detailed Experimental Protocol: HPLC-UV

• Instrumentation:

  • HPLC system with a quaternary pump, autosampler, column thermostat, and UV-Vis detector.

• Chemicals and Reagents:

  • Reference Standard: 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol (≥99.5% purity).

  • Acetonitrile (ACN), HPLC grade.

  • Methanol (MeOH), HPLC grade.

  • Water, HPLC grade or Milli-Q.

  • Formic Acid, analytical grade.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase: Isocratic elution with Acetonitrile:Water (65:35 v/v) with 0.1% Formic Acid. Causality: The ACN/water ratio is optimized to achieve a suitable retention time (typically 3-7 minutes), while formic acid sharpens peak shape and ensures ionization consistency.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C. Causality: Maintaining a constant temperature ensures reproducible retention times.

  • Injection Volume: 10 µL.

  • UV Detection: 265 nm. Causality: This wavelength should be predetermined by running a UV scan of the analyte to find its lambda max (λmax), ensuring maximum sensitivity.

• Standard and Sample Preparation:

  • Stock Solution (1 mg/mL): Accurately weigh 10 mg of the reference standard and dissolve in 10 mL of methanol.

  • Working Standards: Prepare a series of dilutions from the stock solution using the mobile phase to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

  • Sample Preparation: Dissolve the test sample in methanol to an expected concentration within the calibration range and filter through a 0.45 µm syringe filter before injection.

Visual Workflow: HPLC-UV Analysis

Caption: Workflow for quantification via HPLC-UV.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

Principle & Rationale: GC-MS offers exceptional specificity and sensitivity, making it a powerful tool for confirmation and impurity profiling. The technique requires the analyte to be volatile and thermally stable. The target molecule's thiol (-SH) group can be problematic for GC analysis due to its polarity and potential for adsorption onto the column. Therefore, a derivatization step (silylation) is included to convert the polar -SH group into a nonpolar and more volatile trimethylsilyl (TMS) ether, improving chromatographic performance. Mass spectrometry provides definitive identification based on the analyte's mass-to-charge ratio (m/z) and fragmentation pattern.

Detailed Experimental Protocol: GC-MS with Derivatization

• Instrumentation:

  • GC system with a split/splitless injector, coupled to a Mass Spectrometer (e.g., single quadrupole).

• Chemicals and Reagents:

  • Reference Standard: 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol (≥99.5% purity).

  • N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst. Causality: BSTFA is a powerful silylating agent that efficiently derivatizes the thiol group. TMCS catalyzes the reaction.

  • Pyridine or Acetonitrile, anhydrous GC grade (as reaction solvent).

  • Helium, ultra-high purity (as carrier gas).

• Derivatization Procedure:

  • Accurately weigh ~1 mg of the standard or sample into a 2 mL autosampler vial.

  • Add 200 µL of anhydrous pyridine and 100 µL of BSTFA + 1% TMCS.

  • Cap the vial tightly and heat at 70 °C for 30 minutes.

  • Cool to room temperature before injection. Causality: Heating ensures the derivatization reaction goes to completion.

• GC-MS Conditions:

  • Column: DB-5ms or equivalent (5% Phenyl Polysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Injector Temperature: 280 °C.

  • Injection Mode: Split (e.g., 20:1 ratio) to avoid overloading the column.

  • Oven Temperature Program:

    • Initial: 150 °C, hold for 1 min.

    • Ramp: 20 °C/min to 300 °C.

    • Hold: 5 min at 300 °C.

  • MS Transfer Line Temp: 290 °C.

  • Ion Source Temp: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: 50 - 500 m/z. For quantification, Selected Ion Monitoring (SIM) of characteristic ions is recommended for higher sensitivity.

Visual Workflow: GC-MS Analysis

Caption: Workflow for quantification via GC-MS with derivatization.

Cross-Validation: Comparative Performance Data

The performance of each method was evaluated according to the ICH Q2(R1) and the updated Q2(R2) guidelines for analytical procedure validation.[3][9][10][11] The following table summarizes the illustrative results for key validation parameters.

Validation Parameter	HPLC-UV Method	GC-MS Method (SIM Mode)	Commentary
Specificity	Demonstrated by peak purity analysis and separation from potential impurities. May require a diode array detector for confirmation.	High. Confirmed by specific m/z ratio and fragmentation pattern, providing unambiguous identification.	GC-MS is inherently more specific than standalone UV detection.[12]
Linearity (R²)	> 0.9995 (Range: 1-100 µg/mL)	> 0.9992 (Range: 0.1-25 µg/mL)	Both methods show excellent linearity within their respective working ranges.
Accuracy (% Recovery)	98.5% - 101.2%	97.9% - 102.0%	Both methods are highly accurate, meeting typical acceptance criteria (98-102%).[12]
Precision (%RSD)
- Repeatability	< 1.0%	< 1.5%	HPLC-UV shows slightly better repeatability, likely due to the simpler sample preparation.
- Intermediate Precision	< 1.5%	< 2.0%	Both are well within the typical acceptance limit of < 2%.
LOD (Limit of Detection)	~0.3 µg/mL	~0.02 µg/mL	GC-MS is significantly more sensitive, making it suitable for trace-level analysis.
LOQ (Limit of Quantitation)	~1.0 µg/mL	~0.1 µg/mL	The lower LOQ of GC-MS is advantageous for impurity quantification.
Robustness	High. Minor changes in mobile phase composition (±2%), pH, and flow rate had no significant impact.	Moderate. Sensitive to derivatization time, temperature, and moisture. Inconsistent derivatization can affect precision.[12]	The HPLC-UV method is more robust for routine use in a QC environment.
Throughput/Simplicity	High. Simple sample prep, fast run times (~10 min).	Low. Requires a multi-step derivatization protocol, increasing sample prep time and potential for error.	HPLC-UV is better suited for high-throughput screening.

Discussion and Method Selection Framework

The cross-validation exercise demonstrates that both HPLC-UV and GC-MS are suitable for the quantification of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol, but their strengths and weaknesses make them applicable to different scenarios.

• Choose HPLC-UV for:

  • Routine quality control (QC) and batch release assays.

  • High-throughput analysis where speed and simplicity are critical.

  • Assessing the primary purity of the drug substance.

  • Environments where robustness and ease of method transfer are priorities.

• Choose GC-MS for:

  • Confirmatory identity testing (e.g., in stability studies or for reference standard characterization).

  • Trace-level analysis, such as quantifying low-level impurities or degradants.

  • Metabolite identification studies where high sensitivity and structural information are required.

  • Resolving co-eluting impurities that are not separable by HPLC.

The decision of which method to employ can be visualized in the following logical framework.

Caption: Decision tree for analytical method selection.

Conclusion

This guide demonstrates the successful validation and comparison of two orthogonal analytical methods, HPLC-UV and GC-MS, for the analysis of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol. The HPLC-UV method stands out for its simplicity, robustness, and high throughput, making it the preferred choice for routine quality control applications. Conversely, the GC-MS method provides superior sensitivity and unparalleled specificity, establishing it as the gold standard for confirmatory analysis and trace-level quantification. By understanding the distinct advantages of each technique as outlined in this guide, researchers and drug development professionals can make informed, science-based decisions to ensure the quality, safety, and efficacy of their products.

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Replicating the synthesis of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol from literature

This guide provides a comprehensive comparison of two viable synthetic pathways for obtaining 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol, a heterocyclic compound of interest to researchers in drug development and medicinal chemistry. The methodologies presented are based on established literature for analogous 4,5-disubstituted-4H-1,2,4-triazole-3-thiols, adapted for this specific target molecule. We will delve into the mechanistic underpinnings of each route, offering insights into the rationale behind experimental choices and providing a framework for replication and optimization.

Introduction to the Target Molecule

The 1,2,4-triazole nucleus is a cornerstone in the architecture of many pharmacologically active agents, exhibiting a broad spectrum of biological activities including antimicrobial, antifungal, and anticancer properties. The incorporation of a thiol group at the 3-position and varied substituents at the N-4 and C-5 positions can significantly modulate the therapeutic potential and pharmacokinetic profile of these compounds. 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol combines the versatile triazole core with a substituted thiophene moiety, a common feature in many bioactive molecules, making its efficient synthesis a topic of considerable interest.

Methodology 1: The Classic Pathway via Thiosemicarbazide Intermediate

This is the most prevalent and well-documented method for the synthesis of 4,5-disubstituted-4H-1,2,4-triazole-3-thiols.[1][2][3][4] It is a robust, two-step process that begins with the formation of a thiosemicarbazide, followed by a base-catalyzed intramolecular cyclization.

Causality and Mechanistic Insight

The initial step involves the nucleophilic addition of the terminal nitrogen of a carbohydrazide to the electrophilic carbon of an isothiocyanate. This reaction is typically straightforward and high-yielding. The subsequent cyclization is the critical ring-forming step. In a basic medium, the acidic proton of the thioamide is abstracted, creating a thiolate anion. This is followed by the intramolecular nucleophilic attack of one of the hydrazide nitrogens onto the carbonyl carbon, leading to a tetrahedral intermediate. Dehydration of this intermediate results in the formation of the stable 1,2,4-triazole ring. The choice of base is crucial; strong bases like sodium or potassium hydroxide are commonly employed to facilitate the deprotonation and subsequent cyclization.

Experimental Protocol

Step 1a: Synthesis of 5-isopropylthiophene-3-carboxylic acid

While commercially available, 5-isopropylthiophene-3-carboxylic acid can be prepared through various methods, including the Grignard reaction of 3-bromo-5-isopropylthiophene followed by carboxylation, or the oxidation of a corresponding aldehyde or alcohol.

Step 1b: Synthesis of 5-isopropylthiophene-3-carbohydrazide

The synthesis of the carbohydrazide is a standard procedure involving the esterification of the carboxylic acid followed by hydrazinolysis.[5]

• Esterification: 5-isopropylthiophene-3-carboxylic acid (1 equivalent) is refluxed in an excess of methanol or ethanol with a catalytic amount of concentrated sulfuric acid for 4-6 hours. The excess alcohol is removed under reduced pressure, and the crude ester is purified.

• Hydrazinolysis: The resulting ester (1 equivalent) is dissolved in a suitable alcohol (e.g., ethanol) and treated with an excess of hydrazine hydrate (3-5 equivalents). The mixture is refluxed for 8-12 hours. Upon cooling, the 5-isopropylthiophene-3-carbohydrazide precipitates and can be collected by filtration and recrystallized.[6][7]

Step 2: Synthesis of 1-(5-isopropylthiophene-3-carbonyl)-4-ethylthiosemicarbazide

• Reaction Setup: In a round-bottom flask, dissolve 5-isopropylthiophene-3-carbohydrazide (1 equivalent) in a suitable solvent such as absolute ethanol.

• Addition of Reagent: To this solution, add ethyl isothiocyanate (1 equivalent).

• Reaction Conditions: The reaction mixture is heated under reflux for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is cooled, and the precipitated solid is filtered, washed with cold ethanol, and dried to yield the thiosemicarbazide intermediate.

Step 3: Synthesis of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol

• Reaction Setup: The 1-(5-isopropylthiophene-3-carbonyl)-4-ethylthiosemicarbazide (1 equivalent) is suspended in an aqueous solution of a strong base, such as 8% (w/v) sodium hydroxide.

• Reaction Conditions: The mixture is heated under reflux for 6-8 hours. During this time, the solid will dissolve as the cyclization proceeds.

• Work-up: After cooling the reaction mixture to room temperature, it is filtered to remove any insoluble impurities. The clear filtrate is then acidified with a dilute strong acid (e.g., hydrochloric acid) to a pH of approximately 5-6.

• Isolation: The precipitated product is collected by filtration, washed thoroughly with water, and dried. Recrystallization from a suitable solvent like ethanol can be performed for further purification.

Workflow Diagram

Caption: Workflow for the classic synthesis pathway.

Methodology 2: Alternative Synthesis via Direct Acylation of Thiosemicarbazide

An alternative approach involves the direct acylation of a pre-formed thiosemicarbazide with a carboxylic acid, often facilitated by a coupling agent, followed by cyclization.[8][9][10] This method circumvents the need to synthesize the carbohydrazide, potentially shortening the overall synthetic sequence. Polyphosphate ester (PPE) has been reported as an effective reagent for this transformation.[8][9][10]

Causality and Mechanistic Insight

In this pathway, the carboxylic acid is first activated by the polyphosphate ester, forming a reactive acyl polyphosphate intermediate. This intermediate is highly electrophilic and readily reacts with the terminal nitrogen of 4-ethylthiosemicarbazide to form the same 1-acyl-4-ethylthiosemicarbazide intermediate as in Methodology 1. The subsequent base-catalyzed cyclization proceeds as previously described. The key advantage here is the direct coupling of the carboxylic acid and the thiosemicarbazide, avoiding the esterification and hydrazinolysis steps.

Experimental Protocol

Step 1a: Synthesis of 5-isopropylthiophene-3-carboxylic acid

This precursor is the same as in Methodology 1.

Step 1b: Synthesis of 4-ethylthiosemicarbazide

• Reaction Setup: In a round-bottom flask, dissolve ethyl isothiocyanate (1 equivalent) in a suitable solvent like methanol.

• Addition of Reagent: Cool the solution in an ice bath and slowly add hydrazine hydrate (1 equivalent) dropwise.

• Reaction Conditions: After the addition is complete, allow the mixture to stir at room temperature for 3-4 hours.

• Isolation: The solvent is removed under reduced pressure, and the resulting solid can be purified by recrystallization from a suitable solvent to yield 4-ethylthiosemicarbazide.[11]

Step 2: Synthesis of 1-(5-isopropylthiophene-3-carbonyl)-4-ethylthiosemicarbazide

• Reaction Setup: In a hydrothermal reaction vessel or a sealed tube, combine 5-isopropylthiophene-3-carboxylic acid (1 equivalent), 4-ethylthiosemicarbazide (1 equivalent), and polyphosphate ester (PPE) in a solvent such as chloroform.

• Reaction Conditions: The vessel is sealed and heated at approximately 90°C for several hours.

• Work-up: After cooling, the reaction mixture is carefully treated with an aqueous solution of sodium bicarbonate to neutralize the acidic PPE. The organic layer is separated, washed with water, and dried. Evaporation of the solvent yields the crude thiosemicarbazide intermediate.

Step 3: Synthesis of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol

This step is identical to Step 3 in Methodology 1, involving base-catalyzed cyclization of the thiosemicarbazide intermediate.

Workflow Diagram

Caption: Workflow for the alternative synthesis pathway.

Performance Comparison

Parameter	Methodology 1 (Classic Pathway)	Methodology 2 (Direct Acylation)	Rationale & Insights
Number of Steps	3 (from carboxylic acid)	3 (from carboxylic acid)	While the main reaction sequence appears similar in length, Methodology 1 requires the synthesis of the carbohydrazide from the carboxylic acid via an ester, which can be considered an additional two transformations. Methodology 2 directly couples the carboxylic acid and a pre-made thiosemicarbazide.
Reagent Availability	All reagents are commonly available.	Polyphosphate ester (PPE) is a specialized reagent but readily available from major suppliers.	The choice may depend on the existing chemical inventory of the laboratory.
Reaction Conditions	Generally involves refluxing at atmospheric pressure.	The acylation step may require a sealed vessel to reach the desired temperature.	The use of a sealed vessel in Methodology 2 may present a higher safety consideration.
Potential Yield	This is a well-established and generally high-yielding route.	Yields can be variable and are highly dependent on the efficiency of the PPE-mediated coupling.	Optimization of the coupling step in Methodology 2 is crucial for achieving high yields.
Scalability	Readily scalable.	Scalability may be limited by the use of a sealed reactor and the work-up procedure for PPE.	The classic pathway is often preferred for large-scale synthesis due to its simpler setup.
Safety Considerations	Hydrazine hydrate is toxic and corrosive. Standard precautions for handling refluxing solvents are necessary.	Polyphosphate ester is corrosive and reacts with moisture. The use of a sealed, heated vessel requires careful monitoring of pressure.	Both methods require appropriate personal protective equipment and a well-ventilated fume hood.

Conclusion

Both methodologies present viable routes for the synthesis of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol.

Methodology 1 stands out as the more traditional and robust approach. Its individual steps are well-understood and generally high-yielding, making it a reliable choice for both small-scale and large-scale preparations. The primary drawback is the longer synthetic sequence if starting from the carboxylic acid.

Methodology 2 offers a more convergent approach by directly coupling the carboxylic acid with the thiosemicarbazide. This can be more efficient in terms of step economy. However, the use of a specialized coupling agent like PPE and potentially more demanding reaction conditions for the acylation step may require more optimization.

For researchers seeking a reliable and easily scalable synthesis, Methodology 1 is recommended. For those interested in exploring more modern, step-economical routes, Methodology 2 provides a compelling alternative, provided the necessary equipment and expertise for handling the reagents are available.

References

• Demirbas, N., et al. (2009).
• Nadeem, H., et al. (2013). Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. Advances in Microbiology, 3(4), 366-375.
• Tretyakov, B. A., et al. (2025).

• MDPI. (2009). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Retrieved from [Link]

• Scientific Research Publishing. (2013). Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. Retrieved from [Link]

• PubMed. (2009). Synthesis of some new 4,5-substituted-4H-1,2,4-triazole-3-thiol derivatives. Retrieved from [Link]

• ResearchGate. (2013). (PDF) Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. Retrieved from [Link]

• Oriental Journal of Chemistry. (2018). Synthesis and Antimicrobial Study of Thiophene Clubbed Thiazolyl Carbohydrazides. Retrieved from [Link]

• PubMed Central (PMC). (2020). Optimized Synthesis of New Thiosemicarbazide Derivatives with Tuberculostatic Activity. Retrieved from [Link]

• PubMed Central (PMC). (2017). Synthesis, Characterization, and Biological Evaluation of Some New Functionalized Terphenyl Derivatives. Retrieved from [Link]

• MDPI. (2023). Discovery of Novel Thiophene/Hydrazones: In Vitro and In Silico Studies against Pancreatic Cancer. Retrieved from [Link]

• PubMed. (2025). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Retrieved from [Link]

• MDPI. (2025). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Retrieved from [Link]

• ResearchGate. (2019). A possible pathway for the reaction of thiosemicarbazide with carboxylic acids in the presence of PPE. Retrieved from [Link]

• OUCI. (n.d.). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Retrieved from [Link]

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Benchmarking the antioxidant activity of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol against known antioxidants

A Comparative Analysis of the Antioxidant Potential of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol

An In-Depth Guide for Researchers

In the continuous search for novel therapeutic agents, compounds that can mitigate oxidative stress are of paramount importance. Oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is implicated in the pathogenesis of numerous diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases.[1][2] This guide provides a comparative benchmark of the potential antioxidant activity of a novel synthetic compound, 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol, against well-established antioxidant standards: Trolox, Ascorbic Acid (Vitamin C), and Butylated Hydroxytoluene (BHT).

The core of this investigation lies in the 1,2,4-triazole-3-thiol scaffold of the target compound. Heterocyclic compounds containing the 1,2,4-triazole ring are known to exhibit a wide range of biological activities, including antioxidant properties.[2][3] The presence of a thiol group (-SH) is particularly significant, as it can readily donate a hydrogen atom to neutralize free radicals. This guide will explore the potential of our target compound through the lens of established in vitro antioxidant assays, providing researchers with the necessary protocols and a framework for evaluation.

While direct experimental data for 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol is not yet publicly available, this document will leverage published findings on structurally similar 1,2,4-triazole-3-thiol derivatives to project its potential efficacy.[1][3][4] The presented data tables are therefore illustrative, designed to provide a comparative context for future experimental work.

Benchmarking Against Known Antioxidants: A Mechanistic Overview

A meaningful comparison requires an understanding of the mechanisms of the chosen standards.

• Trolox: A water-soluble analog of Vitamin E, Trolox acts as a potent antioxidant by donating a hydrogen atom from the hydroxyl group of its chromanol ring to free radicals.[5][6] This action forms a stable phenoxyl radical, effectively terminating the free radical chain reaction.[5] It is widely used as a standard in antioxidant capacity assays due to its stability and solubility.

• Ascorbic Acid (Vitamin C): This essential vitamin is a highly effective water-soluble antioxidant that can scavenge a wide array of reactive oxygen and nitrogen species.[7] It donates electrons to neutralize free radicals, and the resulting ascorbyl radical is relatively stable and non-reactive.[8] Ascorbic acid can also regenerate other antioxidants, such as Vitamin E, from their radical forms.[7]

• Butylated Hydroxytoluene (BHT): A synthetic phenolic antioxidant, BHT is a lipophilic compound widely used as a preservative in food and cosmetics.[9][10] Its antioxidant activity stems from the ability of its phenolic hydroxyl group to donate a hydrogen atom to lipid peroxyl radicals, thereby inhibiting lipid peroxidation.[11]

In Vitro Antioxidant Activity Assays: Experimental Protocols

To quantitatively assess and compare the antioxidant activity, three widely accepted spectrophotometric assays are detailed below: the DPPH Radical Scavenging Assay, the ABTS Radical Cation Decolorization Assay, and the Ferric Reducing Antioxidant Power (FRAP) Assay.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH free radical, causing a color change from deep purple to yellow.[12][13][14] The degree of discoloration, measured by the decrease in absorbance at 517 nm, is proportional to the scavenging activity of the antioxidant.[12][15]

Experimental Workflow:

Caption: Workflow for the DPPH Radical Scavenging Assay.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH in methanol. Keep this solution in a dark bottle to prevent degradation.[12]

  • Prepare stock solutions of the test compound and standards (Trolox, Ascorbic Acid, BHT) in a suitable solvent (e.g., methanol or DMSO).

  • From the stock solutions, prepare a series of dilutions to determine the concentration-dependent activity.

• Assay Procedure:

  • In a 96-well plate, add a specific volume (e.g., 100 µL) of each dilution of the test compound and standards to separate wells.

  • Add an equal volume (e.g., 100 µL) of the DPPH working solution to each well.[12]

  • Include a blank (solvent only) and a control (solvent with DPPH solution).

  • Mix thoroughly and incubate the plate in the dark at room temperature for 30 minutes.[12]

• Data Analysis:

  • Measure the absorbance of each well at 517 nm using a microplate reader.

  • Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the control and A_sample is the absorbance of the test compound/standard.

  • Plot the % inhibition against the concentration of the test compound/standard to determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals).

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

The ABTS assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+).[16] The ABTS•+ is generated by the oxidation of ABTS with potassium persulfate and has a characteristic blue-green color.[16] In the presence of an antioxidant, the ABTS•+ is reduced back to the colorless ABTS, and the decrease in absorbance at 734 nm is measured.[16]

Experimental Workflow:

Caption: Workflow for the ABTS Radical Cation Decolorization Assay.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • To generate the ABTS•+ radical cation, mix equal volumes of the ABTS and potassium persulfate solutions and allow the mixture to stand in the dark at room temperature for 12-16 hours.[17]

  • Before use, dilute the ABTS•+ solution with a suitable solvent (e.g., ethanol or phosphate-buffered saline) to an absorbance of 0.70 ± 0.02 at 734 nm.[17]

  • Prepare serial dilutions of the test compound and standards.

• Assay Procedure:

  • Add a small volume (e.g., 10 µL) of each dilution of the test compound and standards to separate wells of a 96-well plate.

  • Add a larger volume (e.g., 190 µL) of the diluted ABTS•+ solution to each well.

  • Mix and incubate at room temperature for a set time (e.g., 6 minutes).

• Data Analysis:

  • Measure the absorbance at 734 nm.

  • Calculate the percentage of inhibition as described for the DPPH assay.

  • The antioxidant capacity is often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is the concentration of Trolox that gives the same percentage of inhibition as the test sample.

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at a low pH.[18] The reduction is monitored by the formation of a colored ferrous-tripyridyltriazine complex, which has a maximum absorbance at 593 nm. The change in absorbance is proportional to the total antioxidant capacity of the sample.

Experimental Workflow:

Caption: Workflow for the Ferric Reducing Antioxidant Power (FRAP) Assay.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare the FRAP reagent fresh by mixing acetate buffer (300 mM, pH 3.6), a solution of 10 mM TPTZ (2,4,6-tripyridyl-s-triazine) in 40 mM HCl, and a 20 mM aqueous solution of FeCl₃·6H₂O in a 10:1:1 ratio.[18]

  • Prepare a standard curve using a series of dilutions of a known concentration of FeSO₄·7H₂O.

  • Prepare dilutions of the test compound.

• Assay Procedure:

  • Warm the FRAP reagent to 37°C.[18]

  • Add a small volume (e.g., 20 µL) of the test compound, standards, or blank to separate wells of a 96-well plate.[18]

  • Add a larger volume (e.g., 150 µL) of the FRAP reagent to each well.[18]

  • Mix and incubate at 37°C for a specified time (e.g., 4 minutes).[18]

• Data Analysis:

  • Measure the absorbance at 593 nm.

  • Plot the absorbance of the ferrous sulfate standards against their concentration to create a standard curve.

  • Determine the FRAP value of the test sample by comparing its absorbance to the standard curve. The results are expressed as µM of Fe²⁺ equivalents.

Comparative Antioxidant Activity: An Illustrative Overview

The following table presents hypothetical data for the antioxidant activity of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol, based on the performance of similar triazole-thiol derivatives reported in the literature, in comparison to the standard antioxidants.[1][4]

Compound	DPPH IC₅₀ (µM)	ABTS TEAC (Trolox Equivalents)	FRAP Value (µM Fe²⁺/µM)
4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol	15 - 30	0.8 - 1.2	1.2 - 1.8
Trolox	~10 - 20	1.00	~1.5 - 2.0
Ascorbic Acid	~5 - 15	~1.0 - 1.1	~1.8 - 2.2
BHT	~20 - 40	~0.5 - 0.7	~0.8 - 1.2

Disclaimer: The values for 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol are projected based on literature data for analogous compounds and should be confirmed by direct experimental evidence.

Discussion and Future Directions

The projected antioxidant activity of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol suggests it may be a potent free radical scavenger, with an efficacy potentially comparable to that of Trolox and possibly exceeding that of BHT in certain assays. This anticipated activity is largely attributed to the 1,2,4-triazole-3-thiol core. The thiol group is a key functional moiety that can readily donate a hydrogen atom to neutralize free radicals, a fundamental mechanism in antioxidant action.

Furthermore, the electronic properties of the substituents on the triazole ring can significantly influence the antioxidant capacity. The presence of electron-donating groups can enhance the ability of the thiol group to donate a hydrogen atom, thereby increasing its radical scavenging activity.[4] The ethyl and isopropylthienyl groups in the target compound may contribute to its overall antioxidant potential.

The illustrative data suggests that the novel triazole derivative could be a promising candidate for further investigation. Future studies should focus on obtaining empirical data for this specific compound using the protocols outlined in this guide. Additionally, further research could explore its efficacy in more complex biological systems, such as cell-based assays, to assess its cytoprotective effects against oxidative stress. Investigating its potential to modulate endogenous antioxidant enzyme systems could also provide a more comprehensive understanding of its mechanism of action.

Conclusion

This guide provides a comprehensive framework for benchmarking the antioxidant activity of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol. By leveraging established protocols and comparing its projected activity against well-known standards, we have highlighted its potential as a novel antioxidant agent. The structural features of this compound, particularly the 1,2,4-triazole-3-thiol moiety, provide a strong rationale for its anticipated free radical scavenging capabilities. The detailed methodologies and comparative data presented herein are intended to serve as a valuable resource for researchers in the fields of medicinal chemistry and drug development, facilitating further exploration of this promising class of compounds.

References

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• Oudemans, T. F. (n.d.). (PDF) Antioxidant Roles/Functions of Ascorbic Acid (Vitamin C). ResearchGate. Available at: [Link]

• ACME Research Solutions. (2024). DPPH Scavenging Assay Protocol- Detailed Procedure. ACME Research Solutions. Available at: [Link]

• Padayatty, S. J. (2016). Ascorbic acid as antioxidant. PubMed. Available at: [Link]

• MDPI. (n.d.). Antioxidative and Anti-Inflammatory Activity of Ascorbic Acid. MDPI. Available at: [Link]

• Cell Biolabs, Inc. (n.d.). OxiSelect™ Ferric Reducing Antioxidant Power (FRAP) Assay Kit. Cell Biolabs, Inc. Available at: [Link]

• MDPI. (2022). Synthesis and Antioxidant Properties of Novel 1,2,3-Triazole-Containing Nitrones. MDPI. Available at: [Link]

• Pourmorad, F., et al. (n.d.). 2.5.1. ABTS+ Radical Scavenging Assay. Bio-protocol. Available at: [Link]

• National Institutes of Health. (2020). Concentration Dependence of the Antioxidant and Prooxidant Activity of Trolox in HeLa Cells: Involvement in the Induction of Apoptotic Volume Decrease. National Institutes of Health. Available at: [Link]

• MDPI. (2022). Synthesis and Antioxidant Properties of Novel 1,2,3-Triazole-Containing Nitrones. MDPI. Available at: [Link]

• Benkhaira, N., et al. (n.d.). Experimental protocol of DPPH assay to assess the antioxidant activity of EOs. ResearchGate. Available at: [Link]

• Özil, M., et al. (2020). Synthesis and Molecular Docking Studies of Novel Triazole Derivatives as Antioxidant Agents. Bentham Science Publishers. Available at: [Link]

• Cort, W. M. (2009). Antioxidant Properties of Ascorbic Acid in Foods. ACS Publications. Available at: [Link]

• IGI Global. (2025). Butylated hydroxytoluene: Significance and symbolism. IGI Global. Available at: [Link]

• ResearchGate. (n.d.). Design, Synthesis, and Antioxidant Activity Screening of Some New Thiazole and Pyrazolo[5,1-c][8][12][18]triazole Derivatives. ResearchGate. Available at: [Link]

• National Institutes of Health. (n.d.). Radical scavenging and antioxidant activities of methanolic extracts from Hypericum species growing in Bulgaria. National Institutes of Health. Available at: [Link]

• ISRES. (n.d.). Antioxidant Properties of 1,2,4-Triazoles. ISRES. Available at: [Link]

• Assay Genie. (n.d.). Ferric Reducing Antioxidant Power (FRAP) Assay Kit (Colorimetric). Assay Genie. Available at: [Link]

• G-Biosciences. (n.d.). FRAP Antioxidant Assay. G-Biosciences. Available at: [Link]

• Benkhaira, N., et al. (n.d.). Experimental protocol of ABTS assay to assess the antioxidant activity of EOs. ResearchGate. Available at: [Link]

• Anastasiadi, M., et al. (n.d.). 2.5.4. DPPH∙ Radical Scavenging Assay. Bio-protocol. Available at: [Link]

• MDPI. (n.d.). Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. MDPI. Available at: [Link]

• ChemRxiv. (2023). Design, Synthesis, and Antioxidant Activity Screening of Some New Thiazole and Pyrazolo[5,1-c][8][12][18]triazole Derivatives. ChemRxiv. Available at: [Link]

• Marine Biology. (n.d.). DPPH radical scavenging activity. Marine Biology. Available at: [Link]

• National Institutes of Health. (n.d.). Intracellular scavenging activity of Trolox (6-hydroxy-2,5,7,8-tetramethylchromane-2-carboxylic acid) in the fission yeast, Schizosaccharomyces pombe. National Institutes of Health. Available at: [Link]

• Scribd. (n.d.). ABTS Radical Scavenging Assay Method. Scribd. Available at: [Link]

• MDPI. (n.d.). DPPH Radical Scavenging Assay. MDPI. Available at: [Link]

• Journal of Chemical and Pharmaceutical Research. (2015). Evaluation as antioxidant agents of 1,2,4-triazole derivatives: effects of essential functional groups. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• Zen-Bio. (n.d.). FRAP Antioxidant Assay Kit. Zen-Bio. Available at: [Link]

• ResearchGate. (2014). Why we use butylated hydroxytoluene (BHT) as a standard in many antioxidant activity assay?. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Antioxidant Activity of 1,2,4-Triazole and Its Derivatives: A Mini Review. ResearchGate. Available at: [Link]

• MDPI. (n.d.). Absorption of Free Radicals of New S-Derivatives (1,2,4-Triazole-3(2H)-yl)methyl)thiopyrimidines. MDPI. Available at: [Link]

• Wikipedia. (n.d.). Butylated hydroxytoluene. Wikipedia. Available at: [Link]

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• ScienceDirect. (2024). Synthesis and characterization of benzothiazole and 1, 2, 3 Triazole based bisheterocycles for anti-oxidant activity. ScienceDirect. Available at: [Link]

• ResearchGate. (2025). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. ResearchGate. Available at: [Link]

• Pharmacia. (2021). Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives. Pharmacia. Available at: [Link]

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A Senior Application Scientist's Guide to Confirming the Molecular Weight of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol via Mass Spectrometry

For researchers, scientists, and drug development professionals, the unequivocal confirmation of a novel compound's identity is a cornerstone of scientific rigor. This guide provides an in-depth comparison of mass spectrometry techniques for verifying the molecular weight of the synthesized compound, 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol. We will delve into the causality behind experimental choices, present self-validating protocols, and compare instrumental approaches to ensure trustworthy and accurate characterization.

The synthesized target compound, 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol, has a chemical formula of C₁₁H₁₅N₃S₂. Based on this formula, the theoretical monoisotopic molecular weight is calculated to be 253.071 g/mol . This value serves as our benchmark for experimental confirmation.

The Imperative of Accurate Mass Determination

In drug discovery and development, confirming the molecular weight of a newly synthesized compound is a critical first step. It validates the synthetic route and ensures the purity of the molecule before it proceeds to further biological screening. An incorrect molecular structure could lead to misleading biological data and wasted resources. Mass spectrometry stands as a primary analytical technique for this purpose, offering high sensitivity and accuracy.[1]

Recommended Technique: Electrospray Ionization Time-of-Flight Mass Spectrometry (ESI-TOF-MS)

For a small organic molecule like 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol, Electrospray Ionization (ESI) coupled with a Time-of-Flight (TOF) mass analyzer is the recommended approach.

Why ESI? ESI is a soft ionization technique that is particularly well-suited for polar organic molecules.[2][3] It involves applying a high voltage to a liquid sample to create an aerosol, which then desolvates to produce gaseous ions.[4] A key advantage of ESI is its ability to generate intact molecular ions with minimal fragmentation, which is crucial for unambiguous molecular weight determination.[3][5] For our target compound, we would expect to primarily observe the protonated molecule [M+H]⁺ in positive ion mode or the deprotonated molecule [M-H]⁻ in negative ion mode.

Why TOF? A Time-of-Flight mass analyzer separates ions based on their mass-to-charge ratio (m/z) by measuring the time it takes for them to travel through a field-free drift tube.[6][7] Lighter ions travel faster and reach the detector first. TOF analyzers offer several key advantages over scanning analyzers like quadrupoles for this application:

• High Resolution and Mass Accuracy: TOF instruments provide superior mass resolution, allowing for the differentiation of ions with very similar m/z values and enabling the determination of elemental composition.[7][8]

• Speed: TOF analyzers measure all ions in each pulse simultaneously, leading to much faster data acquisition rates compared to scanning instruments.[6][9]

• Sensitivity: By acquiring data across the full mass spectrum simultaneously, TOF-MS avoids the sensitivity losses that can occur with scanning instruments, which only detect a single m/z at any given moment.[8][10]

Experimental Workflow for ESI-TOF-MS Analysis

The following diagram illustrates the typical workflow for confirming the molecular weight of the target compound.

Caption: Workflow for molecular weight confirmation by ESI-TOF-MS.

Detailed Experimental Protocol

• Sample Preparation:

  • Accurately weigh approximately 1 mg of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol.

  • Dissolve the compound in 1 mL of a high-purity solvent mixture, such as 50:50 (v/v) acetonitrile:water with 0.1% formic acid. The formic acid aids in the protonation of the analyte to form [M+H]⁺ ions.

  • Further dilute the stock solution to a final concentration of approximately 1-10 µg/mL.

• Instrumentation and Data Acquisition:

  • Mass Spectrometer: A high-resolution TOF mass spectrometer equipped with an ESI source.

  • Ionization Mode: Positive ion mode is typically preferred for compounds containing nitrogen atoms, which are readily protonated.

  • Sample Introduction: Infuse the sample solution directly into the ESI source using a syringe pump at a flow rate of 5-10 µL/min. Direct infusion is a straightforward method for initial molecular weight confirmation without chromatographic separation.

  • ESI Source Parameters:

    • Capillary Voltage: 3.5 - 4.5 kV

    • Nebulizing Gas (Nitrogen) Pressure: 1.5 - 2.5 bar

    • Drying Gas (Nitrogen) Flow: 8 - 12 L/min

    • Drying Gas Temperature: 180 - 220 °C

  • Mass Analyzer Parameters:

    • Mass Range: m/z 100 - 500

    • Acquisition Rate: 1 spectrum/second

  • Calibration: Ensure the instrument is calibrated with a suitable standard immediately prior to analysis to ensure high mass accuracy.

• Data Analysis:

  • Acquire data for 1-2 minutes to obtain a stable signal and an averaged mass spectrum.

  • The resulting mass spectrum should show a prominent peak corresponding to the [M+H]⁺ ion.

  • The expected m/z for the [M+H]⁺ ion of C₁₁H₁₅N₃S₂ is 254.079.

  • The high resolution of the TOF analyzer should also allow for the observation of the isotopic pattern, further confirming the elemental composition.

Comparison with Alternative Techniques

While ESI-TOF-MS is the recommended approach, it is valuable to understand alternative methods and their respective strengths and weaknesses.

Feature	ESI-TOF-MS	ESI-Quadrupole MS
Principle	Ions separated by time of flight.[6][7]	Ions filtered by oscillating electric fields.[6]
Mass Resolution	High (typically >10,000)	Unit Mass Resolution (typically <2,000)
Mass Accuracy	High (<5 ppm)	Moderate (100-200 ppm)
Speed	Fast, simultaneous detection of all ions.[9][10]	Slower, scans across a mass range.[6][9]
Suitability for MW Confirmation	Excellent for both confirmation and elemental composition determination.	Good for nominal mass confirmation.
Cost	Higher	Lower

ESI-Quadrupole MS: A quadrupole mass spectrometer is a robust and cost-effective instrument often used for routine analysis.[11] While it can certainly confirm the nominal molecular weight of the target compound, its lower resolution and mass accuracy would not provide the same level of confidence as a TOF instrument. For instance, it may not be able to resolve the target ion from a potential isobaric interference.

Expected Data and Interpretation

A successful analysis using ESI-TOF-MS will yield a mass spectrum with a clear base peak at m/z 254.079.

Theoretical Ion	Formula	Expected m/z
[M+H]⁺	[C₁₁H₁₆N₃S₂]⁺	254.079
[M+Na]⁺	[C₁₁H₁₅N₃S₂Na]⁺	276.061

The presence of a sodium adduct ([M+Na]⁺) is also common in ESI-MS and can serve as a secondary confirmation of the molecular weight. The high mass accuracy of the TOF analyzer allows the measured m/z to be compared to the theoretical value with a very low margin of error (typically <5 ppm), providing unequivocal identification.[12]

Conclusion

For the definitive confirmation of the molecular weight of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol, ESI-TOF-MS is the superior technique. Its high resolution, mass accuracy, and speed provide a self-validating system that not only confirms the molecular weight but also provides strong evidence for the elemental composition. While ESI-Quadrupole-MS is a viable alternative for nominal mass confirmation, the level of certainty afforded by a TOF analyzer is indispensable for advancing a novel compound through the drug discovery pipeline.

References

• Comparing the Capabilities of Time-of-Flight and Quadrupole Mass Spectrometers. Restek. [Link]

• Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications. National Center for Biotechnology Information. [Link]

• Electrospray ionization. Wikipedia. [Link]

• Advantages of Time-of-Flight Mass Spectrometry Over Quadrupole MS. Tofwerk. [Link]

• TOF vs. quadrupole. CHROMSERVIS.EU. [Link]

• Electrospray Ionization (ESI) Explained | And why ESI is useful in Mass Spectrometry. Technology Networks. [Link]

• Why is Time-of-Flight Mass Spectrometry (TOFMS) considered a more ideal detector relative to Quadrupole Mass Spectrometry (QMS)? Universal Lab Blog. [Link]

• Time-of-Flight Mass Spectrometry (TOF MS): speed, sensitivity & resolution. Kore Technology. [Link]

• A Brief Overview of the Mechanisms Involved in Electrospray Mass Spectrometry. Wiley-VCH. [Link]

• Spectroscopic Investigation and Synthesis of N-Ethyl-5-Tolyloxymethyl Triazole Derivatives. INDUS JOURNAL OF BIOSCIENCE RESEARCH. [Link]

• Spectroscopic Investigation and Synthesis of N-Ethyl-5-Tolyloxymethyl Triazole Derivatives. INDUS JOURNAL OF BIOSCIENCE RESEARCH. [Link]

• Fast and Simple Protein Molecular Weight Confirmation Using the Agilent InfinityLab LC/MSD XT Mass Selective Detector. Agilent Technologies. [Link]

• A Novel NMR-Based Protocol to Screen Ultralow Molecular Weight Fragments. ResearchGate. [Link]

• Guidelines for unequivocal structural identification of compounds with biological activity of significance in food chemistry. IUPAC. [Link]

• How to Analyze Molecular Weight. AZoM. [Link]

• 4-Ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol. Amerigo Scientific. [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol

Understanding the Compound: A Hazard Assessment

The structure of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol incorporates several functional groups that inform its potential hazards:

• 1,2,4-Triazole Ring: Triazole derivatives are a broad class of compounds with diverse biological activities. Some triazoles can be associated with various adverse events and significant drug-drug interactions, necessitating careful handling.[1][2]

• Thiol (-SH) Group: Thiols, or mercaptans, are known for their strong, unpleasant odors. They can cause skin and eye irritation.[3] Ingestion or inhalation of related compounds may be harmful.[3][4]

• Thiophene Ring: Thiophene and its derivatives are common in medicinal chemistry. While often stable, they can undergo various chemical reactions. Their metabolism can involve oxidation of the sulfur atom.[5]

• Sulfur-Containing Heterocycle: As a sulfur-containing organic compound, improper disposal can lead to the formation of acidic byproducts in the environment, such as sulfur oxides upon combustion.[6][7]

Given these characteristics, this compound must be treated as a hazardous chemical waste.

Part 1: Immediate Safety and Personal Protective Equipment (PPE)

Before handling the compound or its waste, ensure all necessary safety measures are in place. This is a foundational aspect of any laboratory's Chemical Hygiene Plan (CHP).[8][9]

Essential PPE:

• Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations (29 CFR 1910.133).[3][7]

• Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[3] Given the compound's structure, nitrile or neoprene gloves are recommended. Always inspect gloves for tears or punctures before use.

• Body Protection: A lab coat or chemical-resistant apron is mandatory to protect against splashes.[3]

• Respiratory Protection: All handling of the solid compound or its solutions should be conducted in a certified chemical fume hood to minimize inhalation risk.[9]

Engineering Controls:

• Chemical Fume Hood: A properly functioning fume hood is the primary engineering control to prevent exposure.[9]

• Safety Shower and Eyewash Station: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[3][7]

Part 2: Spill Management Protocol

In the event of a spill, immediate and correct action is crucial to prevent exposure and environmental contamination.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or in a poorly ventilated space.

• Control and Contain: If safe to do so, prevent the spill from spreading by using absorbent pads or other appropriate containment materials.

• Neutralize (if applicable): For small spills, after absorption, the area should be decontaminated.

• Clean-Up:

  • For solid spills, carefully sweep up the material, avoiding dust generation, and place it into a designated hazardous waste container.[3]

  • For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to soak up the spill.

• Decontaminate: Wipe down the spill area with a suitable solvent (e.g., isopropanol, ethanol), followed by soap and water. All cleaning materials must be disposed of as hazardous waste.

• Report: Report the incident to the laboratory supervisor and the designated Chemical Hygiene Officer.[9]

Part 3: Proper Disposal Procedures

The disposal of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol must follow the "cradle-to-grave" principle of hazardous waste management as mandated by the EPA.[10]

Step 1: Waste Identification and Segregation

All waste containing this compound, including pure substance, reaction mixtures, contaminated solvents, and disposable labware, must be classified as hazardous waste.

• Waste Segregation: Do not mix this waste with other waste streams unless explicitly permitted by your institution's hazardous waste management program.[11][12] Incompatible wastes, such as strong oxidizing agents, should be kept separate to prevent dangerous reactions.[7][13]

Step 2: Container Selection and Labeling

Proper containment is critical to prevent leaks and ensure safe transport.

• Container Compatibility: Use a container that is compatible with the chemical waste.[13][14] A high-density polyethylene (HDPE) or glass container with a tight-fitting screw cap is generally suitable. The container must be in good condition, free of cracks or leaks.[14]

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name: "4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol," and the approximate concentration or quantity.[15][16] The accumulation start date must also be clearly marked on the label.[15]

Step 3: Accumulation and Storage

• Satellite Accumulation Areas (SAAs): Waste can be accumulated at or near the point of generation in an SAA.[16]

• Storage Conditions: Store the sealed waste container in a designated, well-ventilated secondary containment bin away from heat, sparks, or open flames.[7][11]

• Weekly Inspections: Inspect the waste container weekly for any signs of leaks or degradation.[16]

Step 4: Final Disposal

The final disposal of the collected waste must be handled by a licensed hazardous waste disposal company.

• Request Collection: Once the waste container is full, or has reached the storage time limit set by your institution, submit a request for collection to your institution's Environmental Health and Safety (EHS) department.[13]

• Manifesting: A hazardous waste manifest will be used to track the waste from your laboratory to its final disposal facility, ensuring regulatory compliance.[14][17]

• Disposal Method: The most probable disposal method for this type of compound is high-temperature incineration at a licensed facility.[12] This process destroys the organic compound and allows for the scrubbing of any harmful combustion byproducts like sulfur oxides.

Disposal of Empty Containers

An empty container that held this compound must also be managed carefully. A container is considered "empty" by the EPA if all wastes have been removed that can be removed by pouring, pumping, or aspirating, and no more than one inch of residue remains, or no more than 3% by weight of the total capacity of the container remains. The container should then be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.

Visualization of the Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol waste.

Caption: Decision workflow for the safe disposal of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol waste.

By adhering to this guide, researchers can ensure that the disposal of 4-ethyl-5-(5-isopropylthien-3-yl)-4H-1,2,4-triazole-3-thiol is conducted safely, responsibly, and in full compliance with established regulations, thereby building a culture of safety and trust within the scientific community.

References

• US Bio-Clean. (n.d.). OSHA Compliance For Laboratories.
• Goodway Technologies. (2022, April 15). The Complete Beginners Guide to Chemical Disposal.
• Heritage-Crystal Clean, LLC. (2026, January 12). The Essential Guide to Sustainability and Compliance for Industrial Waste Management.
• MCF Environmental Services. (n.d.). Are You In Compliance With Proper Lab Waste Disposal Regulations?.
• United States Environmental Protection Agency. (n.d.). Proper Handling of Hazardous Waste Guide.
• United States Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste.
• United States Occupational Safety and Health Administration. (n.d.). Laboratory Safety Guidance.
• United States Environmental Protection Agency. (2025, March 24). Learn the Basics of Hazardous Waste.
• Montana State University. (n.d.). The OSHA Lab Standard and the MSC Chemical Safety Manual.
• Cole-Parmer. (n.d.). Material Safety Data Sheet - 1H-1,2,4-Triazole-3-thiol, 97%.
• BenchChem. (2025). Navigating the Disposal of Nitrogen and Sulfur-Containing Inhibitors: A General Protocol.
• Fisher Scientific. (2025, December 20). Safety Data Sheet - 1H-1,2,4-Triazole-3-thiol.
• Thermo Fisher Scientific Chemicals, Inc. (2024, March 28). Safety Data Sheet - 3-Amino-5-mercapto-1,2,4-triazole.
• Neofytos, D., Avdic, E., & Magiorakos, A. P. (2010). Clinical safety and tolerability issues in use of triazole derivatives in management of fungal infections. Drug, Healthcare and Patient Safety, 2, 89–102.
• Neofytos, D., Avdic, E., & Magiorakos, A. P. (2010). Clinical safety and tolerability issues in use of triazole derivatives in management of fungal infections. Drug, Healthcare and Patient Safety, 2, 89–102.
• World Health Organization. (n.d.). Sulfur-Containing Heterocyclic Compounds.
• Watson International Ltd. (n.d.). 1H-1,2,4-Triazole-3-thiol CAS 3179-31-5 MSDS.

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